1-Tetradecanol

• CAS: 112-72-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.[1] It is a white, waxy solid at room temperature with a faint alcoholic odor.[2] This compound is found in nature in plants like nutmeg (Myristica fragrans) and is also present in palm kernel oil and coconut oil, from which it is primarily produced via the hydrogenation of myristic acid or its esters.[1] In the pharmaceutical and cosmetic industries, 1-tetradecanol is utilized for its emollient properties in topical formulations and as a chemical intermediate in the synthesis of other molecules, such as surfactants.[2][3] Recent research has also highlighted its potential as an antibacterial and anti-inflammatory agent, making it a molecule of interest for drug development professionals.[4][5]

This technical guide provides a comprehensive overview of the core chemical and physical properties of 1-tetradecanol, detailed experimental protocols for their determination, and insights into its biological activities.

Chemical and Physical Properties

The fundamental properties of 1-tetradecanol are summarized in the tables below, providing a consolidated resource for researchers.

Table 1: General and Chemical Properties of 1-Tetradecanol

Property	Value	Reference(s)
IUPAC Name	Tetradecan-1-ol	[6]
Synonyms	Myristyl alcohol, Tetradecyl alcohol, n-Tetradecanol	[6]
Molecular Formula	C₁₄H₃₀O	[1]
Molecular Weight	214.39 g/mol	[6]
CAS Number	112-72-1	[6]
Appearance	White waxy solid, flakes, or powder	[2]
Odor	Faint, fatty/waxy odor	[2][7]

Table 2: Physical Properties of 1-Tetradecanol

Property	Value	Conditions	Reference(s)
Melting Point	35-39 °C (95-102 °F)	[8]
Boiling Point	289 °C (552 °F)	at 760 mmHg	[8]
Density	0.823 g/mL	at 25 °C	[8]
Solubility in Water	0.00013 g/L	at 23 °C	[7]
Solubility in Solvents	Soluble in diethyl ether, ethanol, chloroform	[1][7]
Flash Point	>110 °C (>230 °F)	[8]
Vapor Pressure	<1 hPa	at 20 °C	[8]
Vapor Density	7.4	(Air = 1)	[8]
log Kow (Octanol/Water)	6.03	[6]

Table 3: Spectroscopic Data of 1-Tetradecanol

Spectrum Type	Key Peaks / Features	Reference(s)
¹H NMR	Data available, characteristic peaks for a long-chain alcohol.	[3][9]
¹³C NMR	Data available, characteristic peaks for a C14 alcohol.	[3][10]
IR Spectroscopy	Strong, broad O-H stretch (~3330 cm⁻¹), C-H stretches (~2920, 2850 cm⁻¹), C-O stretch (~1058 cm⁻¹).	[6][11][12]
Mass Spectrometry (EI)	Molecular ion peak may be faint. Fragmentation pattern shows characteristic losses of (CH₂)nCH₃ groups (clusters 14 mass units apart). Common fragments at m/z 43, 55, 69, 83.	[6][7][13][14]

Biological Activity and Potential Therapeutic Applications

1-Tetradecanol has demonstrated notable biological activities that are of interest to the drug development community.

Anti-inflammatory Activity

1-Tetradecanol possesses anti-inflammatory properties.[4][5] Studies have shown that it can modulate inflammatory responses. For instance, 1-tetradecanol has been observed to reduce the production of interleukin-8 (IL-8), a key pro-inflammatory cytokine, in AGS cells in response to Helicobacter pylori.[4] Furthermore, a topical formulation containing a 1-tetradecanol complex was effective in a rabbit model of periodontitis, where it inhibited inflammatory cell infiltration and osteoclastic activity, thereby halting the progression of the disease.[15][16] This suggests a potential role for 1-tetradecanol in mitigating inflammatory processes, possibly through the downregulation of pro-inflammatory cytokine signaling.

Figure 1: Logical pathway of 1-Tetradecanol's anti-inflammatory action.

Antibacterial Activity

1-Tetradecanol is also recognized as an antibacterial agent.[4] While the precise mechanism is not fully elucidated, it is understood that long-chain fatty alcohols can exhibit antimicrobial effects. These effects are often attributed to their ability to disrupt the bacterial cell membrane, leading to increased permeability and subsequent cell death. Secondary metabolites from certain bacteria, including 1-tetradecanol, have shown inhibitory action against various pathogens through mechanisms such as altering cell membrane integrity and inhibiting biochemical pathways.[17]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 1-tetradecanol are provided below. These protocols are foundational for the characterization and quality control of the compound.

Melting Point Determination (Thiele Tube Method)

This method utilizes a Thiele tube to provide uniform heating of a sample in a capillary tube.

Materials:

• 1-Tetradecanol sample

• Capillary tubes (one end sealed)

• Thiele tube

• High-boiling point mineral oil or silicone oil

• Thermometer (-10 to 300 °C)

• Rubber band or a small slice of rubber tubing

• Bunsen burner or microburner

• Clamp and stand

Procedure:

• Sample Preparation: Finely powder a small amount of the 1-tetradecanol sample. Introduce a small amount of the powdered sample into the open end of a capillary tube. Tap the sealed end of the tube gently on a hard surface to pack the sample down to a height of 2-3 mm.[18]

• Apparatus Setup: Attach the capillary tube to the thermometer using a rubber band. The sample in the tube should be level with the thermometer bulb.[19]

• Heating: Insert the thermometer and attached capillary tube into the Thiele tube, ensuring the rubber band is above the level of the oil. The sample should be positioned in the center of the main tube.[18][19]

• Observation: Gently heat the side arm of the Thiele tube with a burner, using a back-and-forth motion to ensure even heating. The convection currents in the oil will maintain a uniform temperature.[18][20]

• Data Recording: Heat rapidly at first to get an approximate melting point, then allow the apparatus to cool slightly. For an accurate measurement, heat slowly (1-2 °C per minute) as you approach the approximate melting point.[20] Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire solid has turned into a clear liquid (T₂). The melting point range is T₁ - T₂.

Figure 2: Workflow for Melting Point Determination.

Boiling Point Determination (Simple Distillation Method)

This method is suitable when a sufficient quantity of the liquid sample (at least 5 mL) is available and also serves as a purification step.

Materials:

• 1-Tetradecanol sample (melted, >5 mL)

• Distillation flask

• Condenser

• Receiving flask

• Thermometer and adapter

• Heating mantle or sand bath

• Boiling chips or magnetic stir bar

• Clamps and stand

• Water tubing for condenser

Procedure:

• Apparatus Setup: Assemble a simple distillation apparatus. Place the melted 1-tetradecanol and a few boiling chips into the distillation flask.[5][21]

• Thermometer Placement: Position the thermometer so that the top of the mercury bulb is level with the bottom of the side arm leading to the condenser. This ensures the temperature of the vapor in equilibrium with the liquid is measured.[22]

• Heating: Begin heating the distillation flask. The liquid will start to boil, and vapors will rise.

• Equilibration: As the vapor fills the head of the distillation flask, the temperature on the thermometer will rise and stabilize. Ensure that the thermometer bulb is constantly bathed in condensing vapor.[21]

• Data Recording: Record the stable temperature at which the liquid is distilling at a steady rate (e.g., 1-2 drops per second). This stable temperature is the boiling point. It is also important to record the atmospheric pressure, as boiling point is pressure-dependent.[2][5]

Figure 3: Workflow for Boiling Point Determination.

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific volume used for precise density measurements of solids and liquids.

Materials:

• 1-Tetradecanol sample (solid)

• Pycnometer with a capillary stopper

• Analytical balance (accurate to 0.001 g)

• Distilled water (or another liquid of known density in which the solid is insoluble)

• Thermometer

• Small funnel

Procedure:

• Mass of Empty Pycnometer: Weigh a clean, dry pycnometer with its stopper (m₀).[23]

• Mass with Sample: Add a known mass of solid 1-tetradecanol to the pycnometer and weigh again (m₁). The mass of the sample is m_sample = m₁ - m₀.[24]

• Mass with Sample and Liquid: Fill the pycnometer containing the sample with distilled water, ensuring no air bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary. Dry the outside of the pycnometer and weigh it (m₂).[24]

• Mass with Liquid Only: Empty and clean the pycnometer. Fill it completely with distilled water only, insert the stopper, dry the exterior, and weigh it (m₃).[23]

• Calculation:

  • Mass of water in the filled pycnometer = m₃ - m₀

  • Mass of water in the pycnometer with the sample = m₂ - m₁

  • Mass of water displaced by the sample = (m₃ - m₀) - (m₂ - m₁)

  • Volume of the sample = (Mass of displaced water) / (Density of water at the measured temperature)

  • Density of 1-tetradecanol = (Mass of the sample) / (Volume of the sample)

Figure 4: Workflow for Density Determination.

Solubility Determination (Shake-Flask Method)

This is the gold standard method for determining the thermodynamic equilibrium solubility of a compound.

Materials:

• 1-Tetradecanol sample

• Solvent (e.g., water, buffer)

• Glass flasks or vials with tight-fitting stoppers

• Orbital shaker or agitator in a temperature-controlled environment (e.g., incubator or water bath)

• Centrifuge

• Analytical method for quantification (e.g., HPLC, GC, UV-Vis spectroscopy)

• Syringes and filters (e.g., 0.45 µm PTFE)

Procedure:

• Sample Preparation: Add an excess amount of solid 1-tetradecanol to a flask containing a known volume of the solvent. The presence of undissolved solid is necessary to ensure saturation is reached.[25][26]

• Equilibration: Seal the flasks and place them in a shaker at a constant, controlled temperature. Agitate the flasks for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[25][27]

• Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same temperature to let the excess solid settle. Alternatively, centrifuge the samples at the same temperature to separate the solid from the saturated solution.[25]

• Sampling: Carefully withdraw an aliquot of the clear, supernatant liquid. It is crucial not to disturb the excess solid.

• Analysis: Filter the aliquot immediately through a suitable filter. Dilute the filtrate as necessary and analyze the concentration of 1-tetradecanol using a validated analytical method.[28] The measured concentration represents the solubility of 1-tetradecanol in that solvent at that temperature.

Figure 5: Workflow for Solubility Determination.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
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• 6. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 9. 1-Tetradecanol(112-72-1) 1H NMR spectrum [chemicalbook.com]
• 10. 1-Tetradecanol(112-72-1) 13C NMR spectrum [chemicalbook.com]
• 11. 1-Tetradecanol(112-72-1) IR Spectrum [chemicalbook.com]
• 12. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
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• 15. researchgate.net [researchgate.net]
• 16. 1-Tetradecanol complex: therapeutic actions in experimental periodontitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. preprints.org [preprints.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. flinnsci.com [flinnsci.com]
• 20. chem.ucalgary.ca [chem.ucalgary.ca]
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• 22. orgchemboulder.com [orgchemboulder.com]
• 23. fpharm.uniba.sk [fpharm.uniba.sk]
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• 25. downloads.regulations.gov [downloads.regulations.gov]
• 26. dissolutiontech.com [dissolutiontech.com]
• 27. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 28. bioassaysys.com [bioassaysys.com]

A Technical Guide to the Natural Sources and Extraction of Myristyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myristyl alcohol, or 1-tetradecanol, a 14-carbon saturated fatty alcohol, is a valuable ingredient in the pharmaceutical, cosmetic, and chemical industries, primarily utilized for its emollient, surfactant, and stabilizing properties. This guide provides a comprehensive overview of the natural sources of myristyl alcohol, detailing its extraction and purification from these sources. It is intended to serve as a technical resource, offering quantitative data, detailed experimental protocols, and visual representations of the key processes involved. The primary natural feedstocks for myristyl alcohol production are coconut oil, palm kernel oil, and nutmeg, all of which are rich in myristic acid, the precursor to myristyl alcohol. The industrial production process predominantly involves the hydrolysis or transesterification of the triglycerides in these oils to yield free fatty acids or fatty acid methyl esters, followed by high-pressure catalytic hydrogenation to produce the fatty alcohol. Subsequent purification is typically achieved through fractional distillation and recrystallization to meet high-purity standards. This document outlines the methodologies for these processes and for the analytical quantification of myristyl alcohol.

Natural Sources of Myristyl Alcohol

Myristyl alcohol is derived from the reduction of myristic acid (tetradecanoic acid). The primary natural sources of myristic acid are tropical oils, with coconut oil, palm kernel oil, and nutmeg being the most commercially significant.

Quantitative Data on Myristic Acid Content

The concentration of myristic acid varies among these natural sources. The following table summarizes the typical myristic acid content found in each.

Natural Source	Myristic Acid Content (% w/w of total fatty acids)	Reference(s)
Coconut Oil	17.83 - 20.4%	[1][2]
Palm Kernel Oil	16.0 - 16.25%	[3]
Nutmeg Butter	75.69%	[4][5]

Extraction and Production of Myristyl Alcohol

The industrial production of myristyl alcohol from natural sources is a multi-step process that begins with the liberation of fatty acids from triglycerides, followed by the reduction of myristic acid to myristyl alcohol, and concludes with purification.

Overall Production Workflow

The general workflow for the production of myristyl alcohol from natural oils is depicted below. This process typically involves two main routes: hydrolysis to free fatty acids followed by hydrogenation, or transesterification to fatty acid methyl esters (FAMEs) followed by hydrogenation.[6]

Figure 1: General workflow for myristyl alcohol production.

Experimental Protocols

Option A: Hydrolysis to Free Fatty Acids

This process splits the triglyceride molecules into glycerol and free fatty acids.

• Materials:

  • Palm kernel oil

  • Ethanolic potassium hydroxide (1.5 N)

  • Hydrochloric acid (6 N)

  • n-hexane

  • Distilled water

• Procedure:

  • In a two-necked flask equipped with a reflux condenser, mix 50 g of palm kernel oil with 300 mL of 1.5 N ethanolic KOH solution.[5]

  • Heat the mixture in a water bath at 60°C for 2 hours with swirling.[5]

  • After cooling, transfer the mixture to a separating funnel.

  • Add 200 mL of water and 100 mL of 6 N hydrochloric acid to acidify the mixture.[5]

  • Extract the fatty acids three times with 100 mL portions of n-hexane.[5]

  • Wash the combined organic layers with 50 mL of distilled water.[5]

  • Remove the n-hexane under reduced pressure to obtain the free fatty acids.

Option B: Transesterification to Fatty Acid Methyl Esters (FAMEs)

This process converts triglycerides into fatty acid methyl esters and glycerol.

• Materials:

  • Coconut oil

  • Methanol

  • Potassium hydroxide (KOH)

• Procedure:

  • Preheat coconut oil with 1-3% moisture content to 100°C for 20 minutes with continuous stirring to remove residual moisture.[7]

  • Cool the oil to 80°C.[7]

  • Prepare a methoxide catalyst by dissolving KOH (1% by weight of oil) in methanol (15% by weight of oil) with mild stirring.[7]

  • Slowly add the alcohol-catalyst mixture to the preheated oil with vigorous agitation, maintaining the temperature between 80-90°C for 70-90 minutes.[7]

  • After the reaction, cool the mixture to room temperature and allow it to settle for 8-10 hours.[7]

  • Separate the upper layer of coconut methyl esters from the lower glycerol layer using a separating funnel.[7]

This is the core step where myristic acid or its methyl ester is converted to myristyl alcohol.

• Catalyst: Copper chromite is a commonly used catalyst for this reaction.[8][9]

• Reaction Conditions:

  • Temperature: 200-250°C[10][11]

  • Pressure: 200-300 bar (approximately 2900-4350 psi)[10]

• General Procedure (Slurry Reactor):

  • The fatty acid or fatty acid methyl ester feedstock is mixed with the copper chromite catalyst in a slurry-type reactor.

  • The reactor is pressurized with hydrogen to the target pressure (e.g., 3000 psig).[8]

  • The mixture is heated to the reaction temperature (e.g., 280°C) with vigorous agitation.[8]

  • The reaction is monitored by sampling and analyzing the conversion of the starting material.

  • Upon completion, the reaction mixture is cooled, and the catalyst is separated by filtration. The crude fatty alcohol is then ready for purification.

A. Fractional Distillation

Fractional distillation is used to separate myristyl alcohol from other fatty alcohols and impurities based on differences in boiling points. This is typically performed under vacuum to reduce the boiling points and prevent thermal degradation.[12][13]

• Apparatus: A fractional distillation unit equipped with a vacuum pump, heating mantle, fractionating column (e.g., Vigreux or packed column), condenser, and collection flasks.

• Procedure:

  • Charge the crude myristyl alcohol into the distillation flask.

  • Reduce the pressure in the system to the desired vacuum level (e.g., 1-10 mbar).[14]

  • Gradually heat the distillation flask.

  • Collect the different fractions based on their boiling points at the operating pressure. The C12/C14 fatty alcohol cut is typically collected for further purification of myristyl alcohol.[15]

  • Monitor the temperature at the head of the column to ensure sharp separation of the fractions.

B. Recrystallization

Recrystallization is a final purification step to obtain high-purity myristyl alcohol.

• Solvent Selection: A suitable solvent is one in which myristyl alcohol is highly soluble at elevated temperatures and poorly soluble at lower temperatures. Alcohols like ethanol or aqueous ethanol are often used.

• Procedure:

  • Dissolve the myristyl alcohol fraction obtained from distillation in a minimum amount of a suitable hot solvent (e.g., near-boiling ethanol).[6][16][17]

  • If colored impurities are present, add a small amount of activated carbon and heat for a short period.

  • Perform a hot gravity filtration to remove any insoluble impurities and activated carbon.[16][17]

  • Allow the hot, clear solution to cool slowly and undisturbed to room temperature, followed by further cooling in an ice bath to induce crystallization.[16][17]

  • Collect the purified myristyl alcohol crystals by vacuum filtration.[16]

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[16]

  • Dry the crystals to remove any residual solvent.

Analytical Methods for Quantification

Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the standard method for the qualitative and quantitative analysis of myristyl alcohol.

GC-MS Analysis Workflow

Figure 2: Workflow for GC-MS analysis of myristyl alcohol.

Experimental Protocol for GC-MS Quantification

• Sample Preparation:

  • Accurately weigh a known amount of the sample containing myristyl alcohol.

  • Dissolve the sample in a suitable solvent (e.g., hexane or a mixture of dichloromethane and methanol).[18]

  • Add a known amount of an internal standard (e.g., a fatty alcohol with a different chain length not present in the sample) for accurate quantification.

• Derivatization (for fatty acids):

  • If analyzing the precursor myristic acid, it must be derivatized to its methyl ester (FAME) prior to GC analysis. This is commonly done using a reagent like boron trifluoride in methanol.

• GC-MS Conditions:

  • Column: A capillary column suitable for fatty alcohol analysis (e.g., a polar column like DB-WAX or a non-polar column like DB-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 140°C, hold for 1 minute.

    • Ramp: Increase to 240°C at a rate of 4°C/min.

    • Hold at 240°C for 10 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI).

    • Scan Range: m/z 40-500.

• Quantification:

  • Identify the myristyl alcohol peak in the chromatogram based on its retention time and mass spectrum.

  • Integrate the peak area of myristyl alcohol and the internal standard.

  • Calculate the concentration of myristyl alcohol in the sample by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of myristyl alcohol and the internal standard.

Conclusion

The production of myristyl alcohol from natural sources is a well-established industrial process with a clear and defined workflow. Coconut oil, palm kernel oil, and nutmeg serve as abundant and renewable feedstocks rich in the myristic acid precursor. The conversion to myristyl alcohol through high-pressure hydrogenation, followed by purification via fractional distillation and recrystallization, allows for the production of a high-purity product suitable for a wide range of applications in the pharmaceutical and cosmetic industries. The analytical methods outlined provide robust means for quality control and quantification throughout the production process. This guide provides the foundational technical knowledge for researchers and professionals working with or developing processes involving myristyl alcohol.

References

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• 11. scientificspectator.com [scientificspectator.com]
• 12. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]
• 13. Fatty acids fractional and total distillation | CMB SpA [cmb.it]
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• 18. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Synthesis of 1-Tetradecanol from Myristic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic routes for the production of 1-tetradecanol, a C14 fatty alcohol, from its corresponding carboxylic acid, myristic acid. 1-Tetradecanol, also known as myristyl alcohol, is a valuable chemical intermediate and formulation component in the pharmaceutical, cosmetic, and chemical industries.[1][2][3] This document provides a comparative analysis of the most common laboratory and industrial methods for this transformation, focusing on detailed experimental protocols, quantitative data, and process workflows.

Introduction

Myristic acid (tetradecanoic acid), a saturated fatty acid, is the direct precursor for the synthesis of 1-tetradecanol.[1][3] The conversion is a reduction of the carboxylic acid functional group to a primary alcohol. The principal methods employed for this reduction are catalytic hydrogenation and chemical reduction using metal hydrides such as lithium aluminum hydride (LAH) or borane complexes. The choice of method often depends on the desired scale of production, cost considerations, and the required purity of the final product.

Methods of Synthesis

The following sections provide detailed descriptions of the primary methods for the synthesis of 1-tetradecanol from myristic acid.

Catalytic Hydrogenation

Catalytic hydrogenation is the most common industrial method for the production of fatty alcohols from fatty acids or their esters.[3] This process involves the reaction of myristic acid with hydrogen gas at elevated temperature and pressure in the presence of a metal catalyst.

A typical laboratory-scale catalytic hydrogenation of myristic acid can be performed as follows:

• Catalyst Preparation: A supported metal catalyst, such as 5% Palladium on Carbon (Pd/C) or a bimetallic catalyst like Palladium-Tin on carbon (Pd-Sn/C), is prepared or obtained commercially.[4]

• Reaction Setup: A high-pressure autoclave reactor is charged with myristic acid, a suitable solvent (e.g., 2-propanol/water mixture), and the catalyst.[4]

• Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen gas to the desired pressure (e.g., 3.0 MPa). The reaction mixture is heated to the target temperature (e.g., 240 °C) and stirred vigorously for a specified duration (e.g., 13 hours).[4]

• Work-up and Purification: After cooling and depressurizing the reactor, the catalyst is removed by filtration. The solvent is then removed under reduced pressure. The crude 1-tetradecanol can be purified by distillation or recrystallization from a suitable solvent like ethanol.

Parameter	Value	Reference
Catalyst	Bimetallic Pd-Sn/C	[4]
Catalyst Loading	Not specified
Solvent	2-propanol/water	[4]
Temperature	240 °C	[4]
Pressure	3.0 MPa	[4]
Reaction Time	13 hours	[4]
Conversion of Myristic Acid	100%	[4]
Yield of 1-Tetradecanol	Up to 73.2% (for stearic acid)	[4]
Purity	Not specified

Note: The yield provided is for the hydrogenation of stearic acid to 1-octadecanol using a similar catalyst system, as specific yield for myristic acid under these exact conditions was not found. However, the process is analogous.

Lithium Aluminum Hydride (LAH) Reduction

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting carboxylic acids to primary alcohols with high efficiency.[2][5][6] This method is commonly used for laboratory-scale synthesis due to its high yields and relatively mild reaction conditions.

A general procedure for the LAH reduction of a carboxylic acid is as follows:

• Reaction Setup: An oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with a suspension of LiAlH₄ in a dry ether solvent, such as diethyl ether or tetrahydrofuran (THF).

• Addition of Myristic Acid: A solution of myristic acid in the same dry solvent is added dropwise to the LAH suspension at 0 °C. The reaction is typically exothermic.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature or gently refluxed for several hours to ensure complete reduction.

• Quenching: The reaction is carefully quenched by the slow, sequential addition of water, followed by a sodium hydroxide solution, and then more water, while cooling the flask in an ice bath. This procedure, often referred to as the Fieser workup, is designed to precipitate the aluminum salts in a granular form that is easy to filter.

• Work-up and Purification: The resulting precipitate is removed by filtration, and the filter cake is washed with additional solvent. The combined organic filtrates are dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed by rotary evaporation to yield crude 1-tetradecanol. Further purification can be achieved by distillation under reduced pressure or recrystallization.

Parameter	Value	Reference
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)	[6]
Solvent	Diethyl ether or THF
Temperature	0 °C to reflux
Reaction Time	Several hours
Yield	Generally high (often >90%)	[6]
Purity	High after purification

Note: Specific quantitative data for the LAH reduction of myristic acid was not available in the searched literature, but high yields are generally expected for this type of reaction.

Borane Reduction

Borane (BH₃), typically used as a complex with tetrahydrofuran (BH₃·THF) or dimethyl sulfide (BH₃·SMe₂), is another effective reagent for the reduction of carboxylic acids to primary alcohols.[7] Borane is generally considered a milder reducing agent than LAH and can offer better selectivity in the presence of other functional groups.

A typical procedure for the borane reduction of a carboxylic acid is as follows:

• Reaction Setup: A solution of myristic acid in a dry aprotic solvent like THF is placed in a flask under an inert atmosphere (e.g., nitrogen).

• Addition of Borane: A solution of BH₃·THF is added to the myristic acid solution at room temperature.

• Reaction: The reaction mixture is stirred at room temperature for a specified period until the reduction is complete. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy.

• Work-up and Purification: The reaction is quenched by the slow addition of water or methanol. The solvent is then removed under reduced pressure, and the residue is partitioned between water and an organic solvent (e.g., diethyl ether). The organic layer is washed with brine, dried over a drying agent, and concentrated to give the crude 1-tetradecanol. Purification is typically achieved by distillation or recrystallization.

Parameter	Value	Reference
Reducing Agent	Borane-Tetrahydrofuran Complex (BH₃·THF)	[7]
Solvent	Tetrahydrofuran (THF)	[7]
Temperature	Room temperature	[7]
Reaction Time	Varies depending on substrate
Yield	Generally high	[7]
Purity	High after purification

Note: While borane is a well-established reagent for this transformation, specific quantitative data for the reduction of myristic acid was not found in the provided search results.

Process Workflows

The following diagrams illustrate the typical experimental workflows for the synthesis of 1-tetradecanol from myristic acid using the methods described above.

Caption: Workflow for Catalytic Hydrogenation of Myristic Acid.

Caption: Workflow for LAH Reduction of Myristic Acid.

Conclusion

The synthesis of 1-tetradecanol from myristic acid can be effectively achieved through several established methods. Catalytic hydrogenation is the preferred route for large-scale industrial production due to its cost-effectiveness and the use of heterogeneous catalysts that are easily separated. For laboratory-scale synthesis where high yields are paramount, reduction with lithium aluminum hydride is a robust and reliable method. Borane reduction offers a milder alternative to LAH, with the potential for greater functional group tolerance. The selection of the optimal synthetic route will depend on the specific requirements of the researcher or drug development professional, including the desired scale, purity, and economic constraints. Further optimization of reaction conditions for each method can lead to improved yields and purities of the final 1-tetradecanol product.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. 1-Tetradecanol [chemeurope.com]
• 3. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 4. journal.bcrec.id [journal.bcrec.id]
• 5. 1-Tetradecanol synthesis - chemicalbook [chemicalbook.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

1-Tetradecanol (CAS Number 112-72-1): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the chemical formula C₁₄H₃₀O.[1][2] This white, waxy solid is practically insoluble in water but soluble in organic solvents like diethyl ether and slightly soluble in ethanol.[1][2] With its emollient properties, 1-Tetradecanol is a common ingredient in cosmetics. Beyond its use in personal care products, it serves as a crucial intermediate in chemical synthesis and is gaining attention in pharmaceutical and drug development for its antibacterial and anti-inflammatory properties.[3][4] This technical guide provides an in-depth overview of the physicochemical properties, experimental protocols for their determination, and an exploration of the biological activities and potential mechanisms of action of 1-Tetradecanol.

Physicochemical Properties

The physical and chemical characteristics of 1-Tetradecanol are summarized in the tables below. These properties are fundamental for its application in various scientific and industrial fields.

Table 1: General and Physical Properties of 1-Tetradecanol

Property	Value	Reference(s)
CAS Number	112-72-1	[1][5]
Molecular Formula	C₁₄H₃₀O	[1][5]
Molecular Weight	214.39 g/mol	[5][6]
Appearance	White crystalline solid, waxy solid, or flakes	[1][5][7]
Odor	Faint fatty or waxy odor	[8]
Melting Point	35-39 °C	[1][5]
Boiling Point	289 °C (at 1013 hPa)	[5][6]
Density	0.823 g/mL at 25 °C	[1][5]
Vapor Pressure	<1 hPa at 20 °C	[5][6]
Flash Point	>230 °F (>110 °C)	[5]
Autoignition Temperature	240 °C	[6]
Refractive Index	1.4454	[5]

Table 2: Solubility and Partition Coefficient of 1-Tetradecanol

Property	Value	Reference(s)
Water Solubility	0.00013 g/L at 23 °C (practically insoluble)	[5]
Solubility in Organic Solvents	Soluble in diethyl ether, slightly soluble in ethanol	[1][2]
LogP (Octanol-Water Partition Coefficient)	6.03

Experimental Protocols for Property Determination

Standardized methods, such as those provided by the Organisation for Economic Co-operation and Development (OECD), are crucial for the consistent and reliable determination of chemical properties.

Melting Point/Melting Range Determination (OECD Guideline 102)

The melting point of 1-Tetradecanol can be determined using several methods, including the capillary method, hot-stage apparatus, or differential scanning calorimetry (DSC). The capillary method is a common and straightforward approach.

Methodology: Capillary Method

• Sample Preparation: A small amount of finely powdered 1-Tetradecanol is introduced into a thin-walled capillary tube, sealed at one end.

• Apparatus: The capillary tube is placed in a heated bath (e.g., silicone oil) or a metal block heating apparatus equipped with a calibrated thermometer or a temperature sensor.

• Heating: The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it becomes completely liquid are recorded as the melting range.

References

• 1. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cleanroom.contecinc.com [cleanroom.contecinc.com]
• 4. ovid.com [ovid.com]
• 5. Regulation of Osteoclast Differentiation and Activity by Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. Docosahexaenoic Acid Inhibits Osteoclastogenesis via FFAR4-Mediated Regulation of Inflammatory Cytokines [mdpi.com]
• 8. UCSB Science Line [scienceline.ucsb.edu]

An In-depth Technical Guide to the Solubility of 1-Tetradecanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-Tetradecanol (also known as Myristyl Alcohol), a C14 straight-chain saturated fatty alcohol. Understanding its solubility characteristics is crucial for its application in cosmetics, pharmaceuticals, and chemical synthesis, particularly in formulation development, purification processes, and as a phase-change material.

Introduction to 1-Tetradecanol

1-Tetradecanol is a white, waxy solid at room temperature with the molecular formula C₁₄H₃₀O.[1] Its structure consists of a long, nonpolar fourteen-carbon alkyl chain and a polar hydroxyl (-OH) head group. This amphiphilic nature dictates its solubility behavior, making it practically insoluble in water but soluble in various organic solvents.[1][2] Its properties are leveraged in numerous applications, including as an emollient and emulsion stabilizer in cosmetics, and as a chemical intermediate for surfactants.[3][4]

Solubility Profile of 1-Tetradecanol

The solubility of 1-Tetradecanol is governed by the "like dissolves like" principle. The long, lipophilic hydrocarbon tail dominates its behavior, leading to good solubility in nonpolar and moderately polar organic solvents. The polar hydroxyl group allows for some interaction with polar solvents, particularly alcohols.

Qualitative Solubility Summary:

Based on available literature, 1-Tetradecanol exhibits the following qualitative solubility profile:

• Very Soluble / Soluble in: Acetone, Benzene, Chloroform, Cyclohexane, Diethyl Ether, Ethanol, Methanol, n-Hexane, Toluene.[3][5]

• Slightly Soluble in: Ethanol (some sources indicate slight solubility, suggesting concentration limits).[2]

• Insoluble in: Dimethyl Sulfoxide (DMSO), Ethylene Glycol, Water.[2][3][5]

Quantitative Solubility Data:

The tables below summarize the available quantitative information and reference key studies where more detailed data can be found.

Table 1: Solubility in Aromatic Hydrocarbons (Note: The specific data points are contained within the cited academic journal articles.)

Solvent	Temperature Range	Type of Data	Source Journal Reference
Benzene	Varies	Solid-Liquid Equilibrium (mole fraction)	Journal of Chemical Thermodynamics
Toluene	Varies	Solid-Liquid Equilibrium (mole fraction)	Fluid Phase Equilibria[6]
Naphthalene	See Phase Diagram	Solid-Liquid Equilibrium (mole fraction)	Fluid Phase Equilibria[4]
Biphenyl	See Phase Diagram	Solid-Liquid Equilibrium (mole fraction)	Fluid Phase Equilibria[4]

Table 2: Solubility in Other Organic Solvents

Solvent	Temperature (°C)	Solubility
Acetonitrile	10 - 48.45	Mutual solubility data available (mole fraction)

Factors Influencing Solubility

The dissolution of a solid solute like 1-Tetradecanol into a solvent is a complex process influenced by several interrelated factors. These include the physicochemical properties of both the solute and the solvent, as well as external conditions. The following diagram illustrates these key relationships.

Caption: Logical diagram of factors affecting 1-tetradecanol solubility.

Experimental Protocols for Solubility Determination

The solubility of a solid compound in a liquid solvent is typically determined using several established methods. The choice of method depends on factors like the properties of the solute and solvent, the required precision, and the available equipment.

A. Isothermal Shake-Flask Method

This is a widely used and reliable method for determining thermodynamic equilibrium solubility.

• Principle: An excess amount of the solid solute (1-Tetradecanol) is added to a known volume of the solvent in a sealed container. The mixture is agitated at a constant temperature for a prolonged period until equilibrium is reached, meaning the concentration of the dissolved solute remains constant.

• Detailed Protocol:

  • Preparation: Add an excess of 1-Tetradecanol to a vial or flask containing the organic solvent of interest. The exact amount of excess solid is not critical, but enough must be present to ensure saturation.

  • Equilibration: Seal the container and place it in a thermostated shaker or water bath set to the desired temperature. Agitate the mixture continuously. The time required to reach equilibrium must be predetermined and can range from 24 to 72 hours.

  • Phase Separation: Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle. Carefully extract a sample of the supernatant (the clear, saturated solution) using a pre-heated syringe fitted with a filter (e.g., 0.45 µm PTFE) to prevent any solid particles from being transferred.

  • Analysis: Accurately determine the concentration of 1-Tetradecanol in the filtered sample. This can be done using various analytical techniques:

    • Gravimetric Analysis: Weigh a precise amount of the saturated solution, evaporate the solvent completely under controlled conditions (e.g., in a vacuum oven), and weigh the remaining solid residue.

    • Chromatography (GC/HPLC): Dilute the sample and analyze it using a calibrated Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system.

    • Spectroscopy: If 1-Tetradecanol has a suitable chromophore or can be derivatized, UV-Vis spectroscopy can be used against a standard curve.

B. Dynamic (Synthetic) Method using Differential Scanning Calorimetry (DSC)

This method is useful for determining the solid-liquid phase diagram of binary mixtures.

• Principle: A mixture of the solute and solvent at a known composition is heated or cooled at a controlled rate in a Differential Scanning Calorimeter (DSC). The temperature at which the last crystal melts (on heating) is the liquidus temperature, which corresponds to the solubility at that specific composition.

• Detailed Protocol:

  • Sample Preparation: Prepare a series of mixtures of 1-Tetradecanol and the solvent with precisely known compositions (mole fraction).

  • DSC Analysis: Hermetically seal a small, known mass of a mixture in a DSC pan.

  • Heating Cycle: Place the pan in the DSC instrument and cool it to a temperature where the entire mixture is solid. Then, heat the sample at a slow, constant rate (e.g., 0.5–2 K/min).

  • Data Interpretation: The DSC thermogram will show an endothermic peak corresponding to the melting process. The peak onset or peak maximum temperature is recorded as the solubility temperature for that specific mixture composition.

  • Phase Diagram Construction: Repeat the process for all prepared compositions to construct the solid-liquid equilibrium curve (the phase diagram).[4]

The following diagram illustrates the general workflow for the Isothermal Shake-Flask Method.

Caption: Workflow for the Isothermal Shake-Flask solubility method.

References

• 1. Cas 112-72-1,1-Tetradecanol | lookchem [lookchem.com]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Melting and Boiling Points of 1-Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data for 1-tetradecanol, also known as myristyl alcohol. The document details established physicochemical data and outlines the standardized experimental protocols for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of 1-Tetradecanol

1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O. At room temperature, it exists as a white, waxy solid.[1] The melting and boiling points are critical physical properties for identification, purity assessment, and process design in various applications, including cosmetics and pharmaceuticals.[2][3]

The following tables summarize the reported melting and boiling point data for 1-tetradecanol from various reputable sources.

Table 1: Melting Point of 1-Tetradecanol

Temperature Range (°C)	Temperature (°F)	Source(s)
35-39	95-102.2	[4][5][6]
37.7	99.7	[7]
38	100	[1][8]
38.0 to 41.0	100.4 to 105.8
39.5	103.1	[7]
39-41	102.2-105.8	[9]

Table 2: Boiling Point of 1-Tetradecanol

Temperature (°C)	Temperature (°F)	Pressure (mmHg)	Source(s)
>220	>428	Not Specified	[9]
>260	>500	Not Specified	[1][8]
289	552.2	760 (lit.)	[4][5][6]
295.8	564.4	760	[7]
Not Specified	505.8	760	[7]
173	343.4	20

Note: "lit." indicates a value cited from scientific literature.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for substance characterization. The following are detailed methodologies for these measurements.

Melting Point Determination Protocol (Capillary Method)

The capillary method is a standard and widely adopted technique for determining the melting point of a solid substance.[3] Modern laboratories often employ automated or semi-automated melting point apparatus (e.g., Mel-Temp or similar devices) for enhanced accuracy and control.[10][11]

Apparatus:

• Melting point apparatus with a heating block, thermometer, and viewing lens.[12]

• Glass capillary tubes (sealed at one end).[13]

• Mortar and pestle (if sample requires pulverization).

• Spatula and tamping rod.

Procedure:

• Sample Preparation: Ensure the 1-tetradecanol sample is completely dry and finely powdered. If necessary, gently grind the sample using a mortar and pestle.[13]

• Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered sample. A small amount of solid will be forced into the tube.[13]

• Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to compact the sample. Alternatively, drop the tube through a long, narrow glass tube to pack the solid tightly to a height of 2-3 mm.[13]

• Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point apparatus.[12]

• Approximate Determination (Optional but Recommended): Perform a rapid heating run (10-20°C per minute) to find an approximate melting range. This saves time in subsequent, more precise measurements.[10]

• Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate melting point. Insert a new sample. Heat at a rapid rate to about 15°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.[10]

• Observation and Recording:

  • Record the temperature (T₁) at which the first droplet of liquid becomes visible. The sample may appear to "sweat" or shrink just before this point.[13]

  • Record the temperature (T₂) at which the last solid crystal melts, resulting in a completely clear liquid.[13]

  • The melting point is reported as the T₁-T₂ range. A narrow range (0.5-2°C) typically indicates a high degree of purity.[2]

Boiling Point Determination Protocol (Thiele Tube Method)

The Thiele tube method is a convenient and accurate technique for determining the boiling point of a liquid, especially when only a small sample volume is available.[14] The unique shape of the tube facilitates uniform heating of the oil bath through convection currents.[15][16]

Apparatus:

• Thiele tube.

• High-boiling point liquid (e.g., mineral oil).

• Thermometer.

• Small test tube (e.g., Durham tube).

• Capillary tube (sealed at one end).

• Rubber band or wire for attachment.

• Bunsen burner or microburner.

Procedure:

• Sample Preparation: Add approximately 0.5 mL of the liquid 1-tetradecanol (pre-melted if necessary) into the small test tube.

• Capillary Inversion: Place the capillary tube into the test tube with its open end submerged in the liquid and the sealed end pointing upwards.[14]

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[17]

• Thiele Tube Setup: Insert the thermometer and sample assembly into the Thiele tube, which is filled with mineral oil to a level above the side-arm junction. The sample should be positioned in the center of the main tube.[17]

• Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection currents will ensure the entire oil bath heats evenly.[14]

• Observation: As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles. As the liquid's boiling point is approached, the bubbling will become a rapid and continuous stream as the vapor pressure of the sample overcomes the atmospheric pressure.[18]

• Recording the Boiling Point: Once a steady stream of bubbles is observed, remove the heat source. The liquid will begin to cool. The boiling point is the temperature at which the stream of bubbles ceases and the liquid is drawn up into the capillary tube. Record this temperature.[14][17]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting and boiling points of a substance like 1-tetradecanol.

Caption: Workflow for Melting and Boiling Point Determination.

References

• 1. 1-Tetradecanol [chemeurope.com]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. thinksrs.com [thinksrs.com]
• 4. 1-十四醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. 112-72-1 CAS MSDS (1-Tetradecanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. westlab.com [westlab.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Thiele tube - Wikipedia [en.wikipedia.org]
• 16. Thiele tube - Sciencemadness Wiki [sciencemadness.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. uomus.edu.iq [uomus.edu.iq]

Spectral characterization of 1-Tetradecanol (NMR, IR, Mass Spec)

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH.[1] It presents as a white, waxy solid and finds applications in the cosmetics industry as an emollient in products like cold creams and as an intermediate in the chemical synthesis of other products, such as surfactants.[1][2] A thorough understanding of its molecular structure is crucial for its application, and this is achieved through various spectroscopic techniques. This guide provides an in-depth analysis of the spectral data of 1-tetradecanol obtained from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy of 1-Tetradecanol

The ¹H NMR spectrum of 1-tetradecanol provides a proton map of the molecule. The signals are characterized by their chemical shift (δ), multiplicity, and integration.

Table 1: ¹H NMR Spectral Data for 1-Tetradecanol

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.64	Triplet	2H	-CH₂-OH (C1)
~1.57	Quintet	2H	-CH₂-CH₂-OH (C2)
~1.26	Broad Singlet	~22H	-(CH₂)₁₁- (C3-C13)
~0.88	Triplet	3H	-CH₃ (C14)

Data sourced from SpectraBase and ChemicalBook.[3][4]

Interpretation of the ¹H NMR Spectrum:

• The triplet at approximately 3.64 ppm corresponds to the two protons on the carbon atom bonded to the hydroxyl group (C1). The signal is split into a triplet by the two adjacent protons on C2.

• The quintet around 1.57 ppm is assigned to the two protons on the C2 carbon, which are split by the protons on both C1 and C3.

• The large, broad singlet at approximately 1.26 ppm represents the overlapping signals of the 22 protons of the long methylene chain (-(CH₂)₁₁-).

• The triplet at about 0.88 ppm corresponds to the three protons of the terminal methyl group (C14), split by the two adjacent protons on C13.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for Tetradecanol (HMDB0011638) [hmdb.ca]
• 3. spectrabase.com [spectrabase.com]
• 4. 1-Tetradecanol(112-72-1) 1H NMR spectrum [chemicalbook.com]

Thermochemical data for 1-Tetradecanol

An In-depth Technical Guide to the Thermochemical Data of 1-Tetradecanol

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.[1] It presents as a white, waxy crystalline solid and is utilized in various industries, most notably in cosmetics as an emollient in products like cold creams.[1][2] It also serves as a chemical intermediate in the synthesis of surfactants and has been explored for its potential in temperature-regulated drug release systems.[1][2] For researchers, scientists, and professionals in drug development, a thorough understanding of its thermochemical properties is crucial for process design, formulation, stability analysis, and safety assessments.

This technical guide provides a comprehensive overview of the core thermochemical data for 1-Tetradecanol. It includes quantitative data for key thermodynamic properties, detailed descriptions of the experimental methodologies used for their determination, and graphical representations of experimental workflows and phase transition relationships.

Quantitative Thermochemical Data

The following tables summarize the essential thermochemical properties of 1-Tetradecanol based on available literature data.

Table 1: Standard Enthalpy and Entropy Data for 1-Tetradecanol

Property	Symbol	Value	Units	Reference(s)
Standard Molar Enthalpy of Formation (solid)	ΔfH°solid	-474.80 ± 2.60	kJ/mol	[3]
Standard Molar Enthalpy of Combustion (solid)	ΔcH°solid	-9126.39	kJ/mol	[4]
Standard Molar Enthalpy of Combustion (solid)	ΔcH°solid	-9213 ± 8	kJ/mol	[5]

Table 2: Heat Capacity of 1-Tetradecanol

Phase	Property	Value / Equation	Temperature (K)	Units	Reference(s)
Solid	Constant Pressure Heat Capacity (Cp,solid)	426.5	298.15	J/mol·K	[5][6]
Solid	Heat Capacity Equation	C/R = 0.360T - 56.06	269 to 311	Dimensionless (R=8.3145 J/mol·K)	[5][6]
Liquid	Heat Capacity Equation	C/R = 0.159T + 13.618	311 to 379	Dimensionless (R=8.3145 J/mol·K)	[5][6]

Table 3: Phase Transition Data for 1-Tetradecanol

Transition	Property	Value	Temperature (K)	Units	Reference(s)
Fusion	Melting Point (Tfus)	311 ± 1	N/A	K	[6]
Enthalpy of Fusion (ΔfusH)	49.400	311	kJ/mol	[7][8]
Enthalpy of Fusion (ΔfusH)	47.29	308.1	kJ/mol	[7][8]
Entropy of Fusion (ΔfusS)	151.04	311.2	J/mol·K	[7][8]
Vaporization	Boiling Point (Tboil)	562.2	N/A	K	[6]
Enthalpy of Vaporization (ΔvapH°)	102.2	Standard	kJ/mol	[6]
Enthalpy of Vaporization (ΔvapH)	93.6	328	kJ/mol	[7][8]
Sublimation	Enthalpy of Sublimation (ΔsubH)	143.9	300	kJ/mol	[7][8]
Solid-Solid	Enthalpy of Transition (β → α)	23.800	311.2	kJ/mol	[8]
Entropy of Transition (β → α)	76.5	311.2	J/mol·K	[8]
Enthalpy of Transition (β → crystal)	1.800	306	kJ/mol	[8]
Entropy of Transition (β → crystal)	5.9	306	J/mol·K	[8]

Experimental Protocols

The determination of thermochemical data relies on precise calorimetric techniques. The primary methods cited for 1-Tetradecanol are detailed below.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure changes in physical properties with temperature, such as melting point, enthalpy of fusion, and heat capacity.[9][10]

• Principle: The instrument measures the difference in heat flow required to increase the temperature of a sample and an inert reference material as a function of temperature.[10] The sample and reference are maintained at nearly the same temperature throughout the experiment.[10] Phase transitions in the sample result in a differential heat flow, which is detected and recorded.[11]

• Methodology:

  • Sample Preparation: A small, accurately weighed amount of 1-Tetradecanol (typically a few milligrams) is hermetically sealed in a sample pan, often made of aluminum. An empty sealed pan is used as the reference.

  • Instrumentation: The sample and reference pans are placed in the DSC cell.

  • Temperature Program: The cell is subjected to a controlled temperature program. For determining melting point and enthalpy of fusion, this typically involves heating at a constant linear rate (e.g., 5-10 K/min).

  • Data Acquisition: The instrument records the differential heat flow between the sample and the reference as a function of temperature.

  • Data Analysis: The resulting plot of heat flow versus temperature (a thermogram) shows peaks corresponding to thermal events. The temperature at the peak maximum or onset is taken as the transition temperature. The area under the peak is integrated to determine the enthalpy of the transition (e.g., ΔfusH).[9] For heat capacity measurements, the displacement of the baseline is analyzed.

Static Bomb Calorimetry

This method is the standard for determining the enthalpy of combustion (ΔcH°) of solid and liquid samples.[4]

• Principle: A known mass of the substance is combusted completely in a constant-volume container (the "bomb") filled with excess pure oxygen. The heat released by the combustion is absorbed by the surrounding water bath, and the resulting temperature increase is measured.

• Methodology:

  • Sample Preparation: A weighed pellet of 1-Tetradecanol is placed in a crucible inside the steel bomb. A fuse wire is positioned to contact the sample.

  • Assembly: The bomb is sealed and pressurized with a large excess of pure oxygen (e.g., 30 atm).

  • Calorimeter Setup: The bomb is submerged in a known quantity of water in an insulated container (calorimeter). The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

  • Ignition: The sample is ignited by passing an electric current through the fuse wire.

  • Temperature Measurement: The temperature of the water is recorded at regular intervals until it reaches a maximum and begins to cool.

  • Calculation: The total heat evolved (q) is calculated from the temperature rise (ΔT) and the previously determined heat capacity of the calorimeter system. The molar enthalpy of combustion is then calculated from the heat evolved and the moles of sample burned.[12][13]

Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring heat capacity and enthalpies of phase transitions by minimizing heat exchange with the surroundings.

• Principle: The sample is contained within a vessel that is surrounded by an adiabatic shield or jacket. The temperature of this shield is continuously adjusted to match the temperature of the sample vessel, thereby creating a zero temperature difference and preventing any heat loss or gain.

• Methodology:

  • Setup: A known mass of 1-Tetradecanol is placed in the calorimeter vessel.

  • Heating: A measured amount of electrical energy is supplied to a heater within the vessel, causing the temperature of the sample to rise.

  • Temperature Measurement: The temperature of the sample is precisely measured after each energy input, once equilibrium is reached.

  • Adiabatic Control: Throughout the heating process, the temperature of the surrounding shield is controlled to match the sample's temperature.

  • Calculation: The heat capacity (Cp) is calculated from the amount of electrical energy supplied and the resulting temperature change (ΔT). When a phase transition occurs, the energy input does not cause a temperature change until the transition is complete; this energy input directly corresponds to the enthalpy of the transition.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the generalized workflow for determining thermochemical properties and the phase transition pathway of 1-Tetradecanol.

Caption: Generalized workflow for calorimetric experiments.

Caption: Phase transition pathway for 1-Tetradecanol.

References

• 1. 1-Tetradecanol [chemeurope.com]
• 2. 1-Tetradecanol | 112-72-1 [chemicalbook.com]
• 3. 1-Tetradecanol (CAS 112-72-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-Tetradecanol [webbook.nist.gov]
• 6. 1-Tetradecanol [webbook.nist.gov]
• 7. 1-Tetradecanol [webbook.nist.gov]
• 8. 1-Tetradecanol [webbook.nist.gov]
• 9. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 11. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]

The Biological Origin of Myristyl Alcohol in Plants: A Technical Guide

Introduction

Myristyl alcohol (1-tetradecanol), a C14 straight-chain saturated fatty alcohol, is a naturally occurring lipid metabolite in the plant kingdom. While often found in smaller quantities compared to its longer-chain counterparts in epicuticular waxes, it serves as a crucial intermediate in the biosynthesis of various specialized lipids and contributes to the chemical composition of plant protective layers.[1] This alcohol and its derivatives, such as wax esters, are integral to forming hydrophobic barriers like cuticular wax and suberin, which are essential for protecting plants against environmental stressors, including water loss and pathogen attack.[2][3] Understanding the biosynthetic pathway of myristyl alcohol is pivotal for researchers in plant biochemistry, metabolic engineering, and the development of novel oleochemicals. This technical guide provides an in-depth overview of the core biosynthetic pathway, quantitative data on its occurrence, detailed experimental protocols for its study, and visual diagrams of key processes.

The Biosynthetic Pathway of Myristyl Alcohol

The synthesis of myristyl alcohol in plants originates from the well-established fatty acid synthesis (FAS) pathway, primarily occurring within the plastids. The direct precursor, myristic acid (14:0), is a product of the FAS cycle. The subsequent conversion to myristyl alcohol involves activation and reduction steps, predominantly associated with the endoplasmic reticulum (ER).

Step 1: Synthesis of Myristoyl-ACP De novo fatty acid synthesis in the plastids generates saturated acyl chains attached to an Acyl Carrier Protein (ACP). The process terminates at various chain lengths, with thioesterases playing a key role in releasing the fatty acid. Specifically, certain acyl-ACP thioesterases (FatB type) exhibit activity towards C14-ACP, releasing free myristic acid.

Step 2: Activation to Myristoyl-CoA The free myristic acid is transported from the plastid to the ER, where it is activated by a long-chain acyl-CoA synthetase (LACS) into its thioester derivative, myristoyl-coenzyme A (myristoyl-CoA). This activation step is essential for making the carboxyl group reactive for downstream modification.

Step 3: Reduction to Myristyl Alcohol The final and committing step is the reduction of the activated carboxyl group of myristoyl-CoA. This reaction is catalyzed by a class of enzymes known as Fatty Acyl-CoA Reductases (FARs) .[2] These enzymes utilize a reducing agent, typically NADPH, to perform a four-electron reduction of the acyl-CoA thioester to a primary fatty alcohol.[3] While a two-step process involving an aldehyde intermediate has been proposed, in plants, a single FAR enzyme is understood to catalyze the full reduction to the alcohol without releasing the intermediate aldehyde.[3]

Data Presentation: Quantitative Analysis

Quantitative data on myristyl alcohol content and the enzymatic efficiency of its synthesis are crucial for comparative studies and metabolic engineering efforts. The following tables summarize available data on fatty alcohol composition in plant waxes and the substrate specificity of relevant FAR enzymes.

Table 1: Fatty Alcohol Composition in Selected Plant Waxes

Plant Species	Organ/Tissue	C14:0-OH (Myristyl Alcohol) Content	Predominant Alcohols	Reference
Rosa canina	Leaf (Adaxial)	Not Detected	C26:0-OH (Cerotyl alcohol)	[4]
Triticum aestivum (Wheat)	Leaf & Stem	Detected, but minor component	C28:0-OH (Octacosanol), C26:0-OH	[5]
Arabidopsis thaliana	Rosette Leaves	Not typically reported as a major component	C26:0-OH, C28:0-OH, C30:0-OH	[6]
General Plant Waxes	Petals vs. Leaves	Generally shorter chain lengths in petals	Leaves: C26-C32; Petals: C22-C24	[7]
Simmondsia chinensis (Jojoba)	Seed (Wax Esters)	Present in alcohol moieties of wax esters	C20:1-OH, C22:1-OH	[8]

Note: The content of myristyl alcohol in the epicuticular waxes of many plants is often below the detection limits of standard analyses or is a very minor component compared to very-long-chain fatty alcohols (VLCFAs) with chain lengths of C22 and greater.[4][9]

Table 2: Substrate Specificity of Characterized Plant Fatty Acyl-CoA Reductases (FARs)

Enzyme (Source Organism)	Substrate Range	Preferred Substrate(s)	Activity with C14:0-CoA	Reference
ScFAR (Simmondsia chinensis)	C18-C22	C20:1-CoA, C22:1-CoA	Low to undetectable	[8]
AtFAR1 (Arabidopsis thaliana)	C18-C24	C22:0-CoA	Not specified, but specificity is for longer chains	[10]
AtFAR4 (Arabidopsis thaliana)	C18-C24	C20:0-CoA	Not specified, but specificity is for longer chains	[10]
AtFAR5 (Arabidopsis thaliana)	C18-C24	C18:0-CoA	Not specified, but specificity is for longer chains	[10]
AtMS2/FAR2 (Arabidopsis thaliana)	C14-C18	C16:0-ACP/CoA	Active . Bacteria expressing AtMS2/FAR2 produce C14:0-OH.	[3]
ZmMs25 (Zea mays)	C12-C18	C12:0-CoA	Active . Shows lower activity than with C12:0-CoA.	[3]

Note: While many characterized FARs are involved in the synthesis of suberin and cuticular waxes and prefer very-long-chain acyl-CoAs, specific FARs, particularly those involved in sporopollenin biosynthesis like AtMS2/FAR2, have demonstrated clear activity with C14 substrates.[3]

Experimental Protocols

Protocol for Quantification of Myristyl Alcohol by GC-MS

This protocol details the extraction, derivatization, and analysis of fatty alcohols from plant tissue using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

• Plant tissue (e.g., leaves, stems), flash-frozen in liquid N₂ and lyophilized.

• Internal Standard (IS): e.g., 1-Heptadecanol (C17:0-OH).

• Solvents: Chloroform, Methanol, Hexane (all HPLC grade).

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Pyridine.

• Glass centrifuge tubes with Teflon-lined caps.

2. Lipid Extraction:

• Weigh approximately 50-100 mg of dried, powdered plant tissue into a glass centrifuge tube.

• Add a known amount of the internal standard (e.g., 10 µg of 1-Heptadecanol).

• Add 4 mL of chloroform:methanol (2:1, v/v).

• Agitate vigorously for 2 hours at room temperature.

• Centrifuge at 3,000 x g for 10 minutes to pellet the tissue debris.

• Carefully transfer the supernatant (total lipid extract) to a new glass tube.

• Wash the pellet with 2 mL of chloroform:methanol (2:1, v/v), centrifuge, and combine the supernatant with the first extract.

• Evaporate the pooled solvent to dryness under a stream of nitrogen gas.

3. Derivatization to Trimethylsilyl (TMS) Ethers:

• To the dried lipid extract, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

• Seal the tube tightly and heat at 70°C for 60 minutes to convert the hydroxyl groups of the alcohols to their more volatile TMS ethers.

• Cool the reaction mixture to room temperature. Evaporate the solvent under nitrogen and redissolve the residue in 100 µL of hexane.

4. GC-MS Analysis:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: Use a non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).

• Injection: Inject 1 µL of the derivatized sample in splitless mode.

• GC Oven Program:

  • Initial temperature: 80°C, hold for 2 min.

  • Ramp 1: Increase to 200°C at a rate of 15°C/min.

  • Ramp 2: Increase to 320°C at a rate of 5°C/min.

  • Final hold: Hold at 320°C for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-600.

  • Ion Source Temperature: 230°C.

5. Quantification:

• Identify the peak for myristyl alcohol-TMS ether based on its retention time and mass spectrum (characteristic ions).

• Calculate the amount of myristyl alcohol by comparing its peak area to the peak area of the internal standard, using a pre-established calibration curve.

Protocol for In Vitro Enzyme Assay of FAR Activity

This protocol describes the heterologous expression of a candidate FAR gene in Saccharomyces cerevisiae (yeast) and the subsequent in vitro assay of its activity using microsomal fractions.

1. Heterologous Expression in Yeast:

• Clone the full-length coding sequence of the plant FAR gene into a yeast expression vector (e.g., pYES2) under the control of an inducible promoter (e.g., GAL1).

• Transform the expression construct into a suitable yeast strain (e.g., INVSc1).

• Grow a starter culture in selective media containing glucose.

• Induce protein expression by transferring the cells to a selective medium containing galactose and growing for 24-48 hours.

• Harvest the yeast cells by centrifugation.

2. Preparation of Microsomal Fractions:

• Wash the harvested yeast cells with a chilled extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 1 mM EDTA, 0.6 M sorbitol).

• Resuspend the cells in the extraction buffer containing protease inhibitors.

• Lyse the cells using glass beads and vigorous vortexing or a French press.

• Centrifuge the lysate at 10,000 x g for 20 minutes at 4°C to remove cell debris and mitochondria.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the microsomal membranes.

• Resuspend the microsomal pellet in a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0). Determine the protein concentration using a Bradford or BCA assay.

3. In Vitro FAR Assay:

• Prepare the reaction mixture in a final volume of 200 µL:

  • 100 mM potassium phosphate buffer (pH 7.0).

  • 50-100 µg of microsomal protein.

  • 1 mM NADPH.

  • 50 µM Myristoyl-CoA (substrate).

• Initiate the reaction by adding the myristoyl-CoA. For a negative control, use microsomes from yeast transformed with an empty vector or omit NADPH.

• Incubate the reaction at 30°C for 30-60 minutes.

• Stop the reaction by adding 200 µL of 0.1 M HCl.

4. Product Extraction and Analysis:

• Add an internal standard (e.g., 5 µg of 1-Heptadecanol).

• Extract the lipids twice with 500 µL of hexane.

• Pool the hexane fractions and evaporate to dryness under a nitrogen stream.

• Derivatize the resulting fatty alcohols to their TMS ethers and analyze by GC-MS as described in Protocol 3.1. The presence of a myristyl alcohol peak in the experimental sample, but not in the controls, confirms FAR activity.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the core biological pathway and experimental workflows.

Caption: Biosynthetic pathway of myristyl alcohol from acetyl-CoA in plants.

Caption: Experimental workflow for fatty alcohol analysis using GC-MS.

References

• 1. MYRISTYL ALCOHOL (C14) - Ataman Kimya [atamanchemicals.com]
• 2. Kinetically guided, ratiometric tuning of fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The cuticular wax composition and crystal coverage of leaves and petals differ in a consistent manner between plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Three Arabidopsis fatty acyl-coenzyme A reductases, FAR1, FAR4, and FAR5, generate primary fatty alcohols associated with suberin deposition - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ziegler Process for 1-Tetradecanol Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Ziegler process for the production of 1-tetradecanol, a C14 fatty alcohol. The document details the core chemical principles, experimental methodologies, and process parameters. Quantitative data is presented in structured tables, and key pathways and workflows are visualized through diagrams to facilitate understanding.

Introduction

The Ziegler process, also known as the Ziegler-Alfol synthesis, is a cornerstone of industrial organometallic chemistry for the production of linear primary alcohols with even-numbered carbon chains.[1][2] Developed by Karl Ziegler, this process utilizes an organoaluminum compound to oligomerize ethylene, followed by oxidation and hydrolysis to yield the desired fatty alcohols.[1][2] 1-Tetradecanol, a 14-carbon alcohol, is a valuable chemical intermediate in the synthesis of surfactants, detergents, and other specialty chemicals. The Ziegler process offers a petrochemical route to this alcohol, providing an alternative to oleochemical sources.[1][3]

Core Chemical Principles

The Ziegler process for 1-tetradecanol production can be conceptually divided into four main stages:

• Triethylaluminum Synthesis: The process begins with the production of triethylaluminum (TEA), the organoaluminum catalyst. This is typically achieved by reacting aluminum, hydrogen, and ethylene.[1] In industrial settings, a significant portion of the TEA is recycled.[1]

• Ethylene Oligomerization (Growth Reaction): Ethylene is then polymerized in the presence of triethylaluminum. This "Aufbau" or growth reaction involves the stepwise insertion of ethylene molecules into the aluminum-carbon bonds of the TEA, leading to the formation of higher trialkylaluminum compounds.[2][4] The length of the alkyl chains follows a Poisson distribution, which can be controlled by process conditions.[1]

• Oxidation: The trialkylaluminum compounds are subsequently oxidized with dry air to form aluminum alkoxides.[1] This step is highly exothermic and requires careful temperature control.

• Hydrolysis: The final stage involves the hydrolysis of the aluminum alkoxides with water to produce the fatty alcohols and aluminum hydroxide as a byproduct.[1] The resulting mixture of alcohols is then purified and fractionated to isolate 1-tetradecanol.

Experimental Protocols

Safety Precaution: Organoaluminum compounds such as triethylaluminum are pyrophoric and react violently with water and air. All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) using appropriate Schlenk line or glovebox techniques.

Objective: To synthesize a mixture of linear primary fatty alcohols with a distribution centered around C12-C14.

Materials:

• Triethylaluminum (TEA)

• Ethylene (high purity)

• Dry toluene (or other suitable inert solvent)

• Dry, oxygen-free air

• Sulfuric acid (for hydrolysis)

• Anhydrous sodium sulfate (for drying)

• Standard glassware for air-sensitive chemistry (Schlenk flasks, cannula, etc.)

• High-pressure autoclave reactor

Procedure:

• Reactor Setup: A high-pressure autoclave reactor is thoroughly dried and purged with nitrogen. Dry toluene is introduced into the reactor, followed by a carefully measured amount of triethylaluminum via cannula transfer.

• Ethylene Oligomerization (Growth Reaction): The reactor is pressurized with ethylene to the desired pressure (e.g., 100-140 bar) and heated to the reaction temperature (e.g., 90-120 °C).[5] The reaction is allowed to proceed for a set period, during which ethylene is consumed, and the alkyl chains on the aluminum grow. The amount of ethylene fed to the reactor will influence the final alcohol chain length distribution.

• Oxidation: After the growth reaction, the reactor is cooled, and the excess ethylene is carefully vented. Dry, oxygen-free air is then introduced into the reactor at a controlled rate, maintaining the temperature between 50-100 °C.[5] This highly exothermic step converts the trialkylaluminum to aluminum alkoxides.

• Hydrolysis: The resulting aluminum alkoxides are then hydrolyzed. This can be achieved by the slow, controlled addition of water or a dilute acid solution (e.g., sulfuric acid) to the reaction mixture. This step produces the fatty alcohols and aluminum hydroxide (or aluminum sulfate if sulfuric acid is used).[5]

• Workup and Purification: The organic layer containing the fatty alcohols is separated from the aqueous layer. The organic layer is then washed, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Fractional Distillation: The resulting mixture of fatty alcohols is fractionated under vacuum to separate the different chain lengths and isolate the 1-tetradecanol fraction.

• Analysis: The product distribution and purity of the 1-tetradecanol fraction are determined using analytical techniques such as gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).

Quantitative Data

The Ziegler process inherently produces a distribution of fatty alcohols with varying chain lengths. The exact distribution is dependent on the specific process conditions, particularly the ethylene to aluminum alkyl ratio. The following table provides a typical product distribution for a Ziegler process targeting C12-C14 alcohols.

Alcohol Chain Length	Weight Percent (%)
C10 and lower	3 max
C12	53 ± 5
C14	21 ± 3
C16	10 ± 2
C18 and higher	Balance

Table 1: Typical product distribution for a Ziegler process targeting C12-C14 fatty alcohols. Data adapted from commercial product specifications for similar processes.[6]

The following table summarizes the typical process parameters for the key stages of the Ziegler-Alfol process.

Process Stage	Parameter	Typical Value
Triethylaluminum Synthesis	Temperature	110-140 °C
Pressure	50-200 bar
Ethylene Oligomerization	Temperature	90-120 °C
Pressure	100-140 bar
Oxidation	Temperature	50-100 °C
Oxidant	Dry Air
Hydrolysis	Reagent	Water or Dilute H₂SO₄

Table 2: Typical process parameters for the Ziegler-Alfol process.[5]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Ziegler process - Wikipedia [en.wikipedia.org]
• 2. askfilo.com [askfilo.com]
• 3. Molecular and supported Ti( iii )-alkyls: efficient ethylene polymerization driven by the π-character of metal–carbon bonds and back donation from a s ... - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04436A [pubs.rsc.org]
• 4. Question: Upon exposure of triethylaluminum to 3n equivalents of ethylene.. [askfilo.com]
• 5. researchgate.net [researchgate.net]
• 6. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]

The Discovery and Enduring Significance of Myristyl Alcohol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myristyl alcohol, or 1-tetradecanol, a 14-carbon saturated fatty alcohol, has a rich history intertwined with the evolution of oleochemistry. Initially derived from natural sources, its synthesis has progressed through landmark chemical innovations, including the Bouveault-Blanc reduction, catalytic hydrogenation, and the Ziegler process. Beyond its widespread use in the cosmetics and industrial sectors, the myristoyl group plays a crucial role in cellular biology through the post-translational modification of proteins known as N-myristoylation. This modification is integral to various signal transduction pathways, regulating protein localization and function, and has emerged as a significant target in drug development. This technical guide provides a comprehensive overview of the history, synthesis, and biological importance of myristyl alcohol, presenting detailed experimental protocols and summarizing key data for the scientific community.

Introduction

Myristyl alcohol, a white, waxy solid at room temperature, is a long-chain fatty alcohol with the chemical formula CH₃(CH₂)₁₂CH₂OH.[1] Its name originates from Myristica fragrans, the nutmeg plant, from which its corresponding fatty acid, myristic acid, was first isolated.[2] While its primary commercial applications are as an emollient, emulsifier, and thickener in the cosmetics and personal care industries, the biological significance of the myristoyl moiety has garnered substantial scientific interest.[2][3] This guide delves into the historical discovery and evolving synthesis of myristyl alcohol and explores its critical role in cellular signaling through N-myristoylation.

History of Discovery and Synthesis

The history of myristyl alcohol is closely linked to the broader development of fatty alcohol chemistry. While a singular "discovery" of myristyl alcohol is not well-documented, its availability and study emerged from the advancements in the reduction of fatty acids and their esters.

Early Developments: Fatty alcohols first became commercially available in the early 1900s.[4] One of the earliest methods for their production was the Bouveault-Blanc reduction , first reported in 1903 by Louis Bouveault and Gustave Louis Blanc.[5] This reaction utilized sodium metal in absolute ethanol to reduce esters to their corresponding primary alcohols.[5]

The Rise of Catalytic Hydrogenation: The 1930s saw the commercialization of catalytic hydrogenation, a more efficient and scalable method for converting fatty acid esters to alcohols.[4] This process, typically employing copper chromite catalysts under high pressure and temperature, remains a cornerstone of industrial fatty alcohol production from natural fats and oils.[6]

Petrochemical Revolution and the Ziegler Process: The mid-20th century brought a shift towards petrochemical feedstocks. In the 1950s, Karl Ziegler's discovery of ethylene polymerization using organoaluminum catalysts opened a new route to synthetic fatty alcohols.[4] The Ziegler process allows for the controlled oligomerization of ethylene to produce linear alpha-olefins, which can then be converted to fatty alcohols of specific chain lengths.[7]

Physicochemical Properties of Myristyl Alcohol

A summary of the key quantitative data for myristyl alcohol is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₃₀O	[2]
Molar Mass	214.39 g/mol	[2]
Appearance	White waxy solid	[1]
Melting Point	38-40 °C	[1]
Boiling Point	289 °C	[1]
Density	0.824 g/cm³ (at 20 °C)	[2]
Solubility in Water	Practically insoluble	[1]
Solubility in Organic Solvents	Soluble in diethyl ether, slightly soluble in ethanol	[1]
CAS Number	112-72-1	[2]

Experimental Protocols for the Synthesis of Myristyl Alcohol

Bouveault-Blanc Reduction of Ethyl Myristate (Laboratory Scale)

This classic method, while largely superseded by hydride reductions in modern laboratory settings, is of significant historical importance.[5]

Reaction: CH₃(CH₂)₁₂COOCH₂CH₃ + 4 Na + 2 CH₃CH₂OH → CH₃(CH₂)₁₂CH₂ONa + CH₃CH₂ONa + 2 H₂ CH₃(CH₂)₁₂CH₂ONa + H₂O → CH₃(CH₂)₁₂CH₂OH + NaOH

Materials:

• Ethyl myristate

• Anhydrous ethanol

• Sodium metal, clean and dry

• Toluene, anhydrous

• Hydrochloric acid (10% aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask equipped with a reflux condenser and a dropping funnel

• Heating mantle

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve ethyl myristate in anhydrous ethanol.

• Add small, clean pieces of sodium metal to the solution while stirring vigorously. The reaction is exothermic and will generate hydrogen gas; ensure adequate ventilation and take appropriate safety precautions.

• Once the initial vigorous reaction subsides, gently heat the mixture to reflux until all the sodium has reacted.

• Cool the reaction mixture to room temperature and cautiously add water to quench any remaining sodium and to hydrolyze the sodium alkoxides.

• Acidify the mixture with 10% hydrochloric acid to a pH of approximately 2.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic extracts and wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude myristyl alcohol.

• The crude product can be purified by distillation or recrystallization from a suitable solvent like ethanol or acetone.

Catalytic Hydrogenation of Myristic Acid (Industrial Process Principle)

This is the most common industrial method for producing myristyl alcohol from natural feedstocks.[4]

Reaction: CH₃(CH₂)₁₂COOH + 2 H₂ --(Catalyst, High T, High P)--> CH₃(CH₂)₁₂CH₂OH + H₂O

General Industrial Protocol Outline:

• Esterification: Myristic acid is first esterified with methanol to form methyl myristate. This is done to avoid corrosion issues associated with the free fatty acid under hydrogenation conditions.

• Hydrogenation: The methyl myristate is then fed into a high-pressure reactor containing a heterogeneous catalyst, typically a copper-based catalyst (e.g., copper chromite).

• The reactor is pressurized with hydrogen to typically 200-300 bar and heated to 200-300 °C.

• The molten ester is passed over the fixed-bed catalyst in the presence of hydrogen, leading to the reduction of the ester group to a primary alcohol.

• Separation: The reaction mixture, containing myristyl alcohol, methanol, and any unreacted starting material, is cooled and depressurized.

• The methanol is recovered and recycled.

• The crude myristyl alcohol is then purified by fractional distillation to achieve high purity.

Ziegler Process for Myristyl Alcohol Synthesis

This petrochemical route involves two main stages: the oligomerization of ethylene to 1-tetradecene and the subsequent conversion of the alkene to 1-tetradecanol.[7]

Stage 1: Ethylene Oligomerization to 1-Tetradecene

This stage utilizes a Ziegler-Natta catalyst system.

Caption: Workflow for the production of 1-tetradecene via ethylene oligomerization.

Stage 2: Conversion of 1-Tetradecene to 1-Tetradecanol

This can be achieved via hydroformylation followed by hydrogenation.

Caption: Conversion of 1-tetradecene to 1-tetradecanol via hydroformylation and hydrogenation.

Biological Significance: N-Myristoylation and Signal Transduction

The 14-carbon myristoyl group, derived from myristoyl-CoA, is covalently attached to the N-terminal glycine residue of a wide range of eukaryotic and viral proteins in a process called N-myristoylation.[8][9] This lipid modification is catalyzed by the enzyme N-myristoyltransferase (NMT) and plays a pivotal role in mediating protein-membrane interactions and protein-protein interactions.[8][9]

N-myristoylation is a key mechanism for targeting proteins to cellular membranes, including the plasma membrane, endoplasmic reticulum, and Golgi apparatus.[8] The attached myristoyl group acts as a hydrophobic anchor, facilitating the association of the modified protein with the lipid bilayer.[8] This localization is often crucial for the protein's function in various signal transduction pathways.[8]

Src Family Kinases: A prominent example is the Src family of non-receptor tyrosine kinases, which are key regulators of cell growth, differentiation, and survival.[10][11] N-myristoylation is essential for the membrane localization of Src kinases, which is a prerequisite for their biological activity.[10][12] The myristoyl group, in conjunction with a stretch of basic amino acid residues in the N-terminal region, ensures the stable association of Src with the inner leaflet of the plasma membrane.[10]

G-Proteins: G-proteins, which are central to many signaling cascades, also rely on myristoylation for their function. The α-subunit of some heterotrimeric G-proteins is myristoylated, which, often in combination with palmitoylation, tethers the protein to the plasma membrane, enabling its interaction with G-protein coupled receptors (GPCRs).[13]

The following diagram illustrates the role of N-myristoylation in the membrane targeting and activation of a generic signaling protein.

Caption: N-myristoylation in protein targeting and signal activation.

Myristyl Alcohol in Drug Development

The critical role of N-myristoylation in the function of numerous proteins involved in disease progression has made N-myristoyltransferase a promising target for drug development.[9][14] Inhibition of NMT can disrupt the localization and function of key signaling proteins, offering therapeutic potential in areas such as oncology and infectious diseases.[9][14] For instance, blocking the myristoylation of oncoproteins like Src can inhibit their kinase activity and suppress cancer progression.[12][14] Furthermore, NMT is essential for the viability of various pathogens, including fungi and protozoa, making NMT inhibitors attractive as potential anti-infective agents.[9]

Conclusion

Myristyl alcohol, a compound with a long history rooted in the study of natural products, has evolved into a versatile chemical produced through sophisticated synthetic routes. Its journey from the early days of the Bouveault-Blanc reduction to modern catalytic processes reflects the broader advancements in chemical engineering and technology. Beyond its established applications in consumer products, the fundamental role of the myristoyl group in the biological process of N-myristoylation has opened up new frontiers in our understanding of cellular signaling and has provided a compelling target for the development of novel therapeutics. This guide has provided a technical overview of the discovery, synthesis, and biological importance of myristyl alcohol, offering valuable information for researchers and professionals in the chemical and biomedical sciences.

References

• 1. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 2. MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 3. alchetron.com [alchetron.com]
• 4. Fatty alcohol - Wikipedia [en.wikipedia.org]
• 5. Bouveault–Blanc reduction - Wikipedia [en.wikipedia.org]
• 6. WO1994010112A1 - Process for the production of fatty alcohols - Google Patents [patents.google.com]
• 7. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Protein myristoylation in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Myristoylation and Membrane Binding Regulate c-Src Stability and Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Blocking myristoylation of Src inhibits its kinase activity and suppresses prostate cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Myristoylation - Wikipedia [en.wikipedia.org]
• 14. aacrjournals.org [aacrjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Tetradecanol as a Phase Change Material

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol that has garnered significant interest as a phase change material (PCM) for various applications, particularly in the realm of smart drug delivery.[1][2][3] Its appeal lies in its sharp solid-liquid phase transition at a temperature close to physiological conditions, allowing for temperature-triggered release of encapsulated therapeutic agents.[1][4] This document provides a comprehensive overview of the thermophysical properties of 1-tetradecanol, detailed protocols for its characterization, and its application in drug delivery systems.

Thermophysical Properties of 1-Tetradecanol

1-Tetradecanol exhibits favorable characteristics for a PCM, including a high latent heat of fusion and chemical stability. The following table summarizes its key quantitative properties.

Property	Value	Units	References
Molecular Formula	C14H30O	-	[2][5][6]
Molecular Weight	214.39	g/mol	[5][6][7]
Melting Point	35 - 39	°C	[2][4][6][7][8]
Latent Heat of Fusion	~202.6 - 243.82	J/g	[9]
49.510	kJ/mol	[5][10]
Density (Solid)	0.823	g/mL at 25°C	[2][6]
Density (Liquid)	0.824	g/cm³	[8][11]
Thermal Conductivity	~0.22 - 0.355	W/(m·K)	[9][12]
Boiling Point	289	°C	[2][6][7]
Appearance	White crystalline solid	-	[2][5][8]
Solubility in Water	Practically insoluble	-	[2][6][8]

Applications in Drug Delivery

The primary application of 1-tetradecanol in drug development is as a temperature-sensitive gatekeeper in drug delivery systems.[1][3] When the local temperature is below its melting point, 1-tetradecanol is in a solid state, effectively trapping the drug within a matrix or nanoparticle.[3][4] Upon an increase in temperature, such as in response to localized heating or physiological changes, it melts into a liquid, allowing for the release of the encapsulated drug.[1][3] This mechanism is particularly useful for on-demand drug release in applications like cancer therapy, where external stimuli like photothermal heating can be applied.[1][13]

Caption: Logical workflow of 1-tetradecanol-based temperature-triggered drug release.

Experimental Protocols

Characterization of Thermophysical Properties using Differential Scanning Calorimetry (DSC)

This protocol outlines the procedure for determining the melting point and latent heat of fusion of 1-tetradecanol.

Materials and Equipment:

• 1-Tetradecanol

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids

• Crimper for sealing pans

• Microbalance

• Nitrogen gas supply (or other inert gas)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-tetradecanol into an aluminum DSC pan using a microbalance.

  • Hermetically seal the pan with a lid using a crimper.

  • Prepare an empty sealed aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with nitrogen gas at a constant flow rate (e.g., 50 mL/min) to maintain an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 0°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 70°C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at the same rate.

• Data Analysis:

  • The melting point is determined as the onset or peak temperature of the endothermic peak on the heating curve.

  • The latent heat of fusion (in J/g) is calculated by integrating the area of the melting peak.

Caption: Experimental workflow for DSC analysis of 1-tetradecanol.

Preparation of 1-Tetradecanol-Based Solid Lipid Nanoparticles (SLNs) for Drug Delivery

This protocol describes a general method for preparing drug-loaded SLNs using a hot homogenization and ultrasonication technique.

Materials and Equipment:

• 1-Tetradecanol (lipid phase)

• Drug to be encapsulated

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Aqueous phase (e.g., deionized water)

• High-speed homogenizer

• Probe sonicator

• Magnetic stirrer with heating

• Water bath

Procedure:

• Preparation of Phases:

  • Lipid Phase: Melt the 1-tetradecanol by heating it to approximately 10-15°C above its melting point (e.g., 50-55°C). Dissolve the lipophilic drug in the molten lipid.

  • Aqueous Phase: Heat the aqueous phase containing the surfactant to the same temperature as the lipid phase.

• Homogenization:

  • Add the hot aqueous phase to the hot lipid phase while stirring.

  • Homogenize the mixture using a high-speed homogenizer at a high speed (e.g., 10,000 rpm) for a few minutes to form a coarse pre-emulsion.

• Ultrasonication:

  • Immediately subject the pre-emulsion to high-power probe sonication for a specified time (e.g., 5-15 minutes) to reduce the particle size and form a nanoemulsion. Maintain the temperature during this step.

• Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath or at room temperature under gentle stirring. This will cause the lipid to recrystallize and form solid lipid nanoparticles.

• Purification and Storage:

  • The SLN dispersion can be purified by methods such as centrifugation or dialysis to remove excess surfactant and unencapsulated drug.

  • Store the final SLN dispersion at a suitable temperature (e.g., 4°C).

Caption: Workflow for preparing 1-tetradecanol-based solid lipid nanoparticles.

Safety Precautions: When handling 1-tetradecanol, it is advisable to use standard laboratory personal protective equipment, including safety glasses, gloves, and a lab coat. While it has low acute toxicity, inhalation of dust or fumes should be avoided.[14] All procedures should be carried out in a well-ventilated area.

Disclaimer: These protocols are intended as a general guide. Researchers should adapt and optimize the procedures based on their specific experimental requirements and available equipment.

References

• 1. Applications of phase change materials in smart drug delivery for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 3. Phase-Change Materials for Controlled Release and Related Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Temperature-Sensitive Drug Release System Based on Phase-Change Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cas 112-72-1,1-Tetradecanol | lookchem [lookchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 1-Tetradecanol [chemeurope.com]
• 9. researchgate.net [researchgate.net]
• 10. 1-Tetradecanol [webbook.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 1-Tetradecanol - Wikipedia [en.wikipedia.org]

Application Notes: 1-Tetradecanol as a Skin Penetration Enhancer

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol (C14) utilized in pharmaceutical and cosmetic formulations.[1] While commonly employed as an emollient, opacifying agent, and emulsion stabilizer, it has also been investigated for its properties as a chemical penetration enhancer for transdermal drug delivery.[1][2] The primary mechanism by which fatty alcohols enhance skin permeation is through the reversible disruption of the highly ordered lipid structure of the stratum corneum, the skin's principal barrier.[3] This action increases the fluidity of the lipid bilayers, thereby enhancing the diffusivity and partitioning of drug molecules through the skin.[3]

These notes provide a summary of the quantitative data available for 1-tetradecanol's enhancement effects, its associated skin irritation potential, and detailed protocols for its evaluation.

Mechanism of Action

1-Tetradecanol enhances skin penetration primarily by interacting with the intercellular lipids of the stratum corneum. This mechanism does not involve a classical signaling pathway but is a biophysical interaction that alters the barrier properties of the skin. The proposed mechanism involves the insertion of its long aliphatic chain among the organized lipid bilayers (composed of ceramides, cholesterol, and free fatty acids), which disrupts their tight packing, increases lipid fluidity, and creates more permeable pathways for drug molecules to traverse.

Caption: Proposed mechanism of 1-Tetradecanol as a skin penetration enhancer.

Quantitative Data

Quantitative assessment of 1-tetradecanol reveals a moderate enhancement effect, which is often coupled with a notable potential for skin irritation. This trade-off is a critical consideration in formulation development.

Permeation Enhancement Data

Studies evaluating 1-tetradecanol within a monolithic, drug-in-adhesive transdermal patch for melatonin demonstrated a statistically significant increase in skin permeation.[2] A comparative analysis with other saturated fatty alcohols showed that the enhancement potential is dependent on the carbon chain length, with C10 (decanol) providing the maximum flux for melatonin.[1][4]

Enhancer (5% w/v)	Model Drug	Vehicle / Formulation	Skin Model	Enhancement Ratio (ER)¹	Reference
1-Tetradecanol	Melatonin	Eudragit E 100 Patch	Hairless Rat	1.5	[2]
Decanol (C10)	Melatonin	Eudragit E 100 Patch	Hairless Rat	1.7	[2]
Lauryl Alcohol (C12)	Melatonin	Water/Ethanol (40:60)	Hairless Rat	Greater than 1-Tetradecanol	[1]
Undecanol (C11)	Melatonin	Water/Ethanol (40:60)	Hairless Rat	Greater than 1-Tetradecanol	[1]
¹Enhancement Ratio is the factor by which the drug's flux is increased compared to a control formulation without the enhancer.

Skin Irritation Data

The primary drawback of using fatty alcohols as penetration enhancers is their potential to cause skin irritation.[5] This is often assessed by measuring Transepidermal Water Loss (TEWL), skin blood flow, and visual erythema (redness). Studies indicate that 1-tetradecanol causes greater skin irritation compared to other fatty alcohols that are more effective as permeation enhancers.[1]

Enhancer	TEWL Increase	Skin Blood Flow Increase	Erythema	Overall Irritation Potential	Reference
1-Tetradecanol	Significant	Significant	Yes	High	[1]
Decanol (C10)	Significant	Significant	Yes	High	[1]
Lauryl Alcohol (C12)	Significant	Significant	Yes	High	[1]
Octanol (C8)	Significant	Significant	Yes	Lower than C10-C14	[1]
Nonanol (C9)	Significant	Significant	Yes	Lower than C10-C14	[1]

Experimental Protocols

Evaluating the efficacy and safety of 1-tetradecanol as a penetration enhancer involves a series of standardized in vitro and biophysical assessments.

Caption: Experimental workflow for evaluating a skin penetration enhancer.

Protocol 1: In Vitro Skin Permeation Assay using Franz Diffusion Cells

This protocol determines the rate of drug permeation across a skin sample from a formulation containing 1-tetradecanol.

• Equipment and Materials:

  • Vertical Franz Diffusion Cells

  • Excised skin (human cadaver, porcine ear, or hairless rat)

  • Receptor solution (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

  • Circulating water bath maintained at 37°C (to achieve a skin surface temperature of 32°C)

  • Magnetic stirrers and stir bars

  • Test formulation (drug in vehicle with 1-5% 1-tetradecanol)

  • Control formulation (drug in vehicle without enhancer)

  • HPLC or other suitable analytical instrument for drug quantification

• Procedure:

  • Skin Preparation: Thaw frozen skin and cut sections large enough to fit the diffusion cells. If using full-thickness skin, it may be dermatomed to a specific thickness (e.g., 500 µm). Equilibrate the skin in PBS for 30 minutes before mounting.

  • Cell Assembly: Mount the skin sample between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor chamber.

  • Receptor Chamber: Fill the receptor chamber with pre-warmed (37°C), degassed receptor solution, ensuring no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the chamber.

  • Equilibration: Place the assembled cells in the water bath and allow the system to equilibrate for 30-60 minutes.

  • Dosing: Apply a precise amount of the test or control formulation (e.g., 5-10 mg/cm²) evenly onto the skin surface in the donor chamber.

  • Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 200 µL) from the receptor chamber via the sampling arm. Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to maintain sink conditions.

  • Analysis: Analyze the drug concentration in the collected samples using a validated HPLC method.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (μg/cm²) at each time point.

  • Plot the cumulative amount permeated versus time. The slope of the linear portion of this graph represents the steady-state flux (Jss, in μg/cm²/h).

  • Calculate the Enhancement Ratio (ER) as: ER = Jss (with enhancer) / Jss (control)

Caption: Schematic of an in vitro Franz diffusion cell setup.

Protocol 2: Skin Irritation Assessment

This protocol quantifies the irritation potential by measuring changes in the skin barrier integrity (TEWL) and inflammation (erythema).

• Equipment and Materials:

  • Tewameter® for TEWL measurement (g/m²/h)

  • Mexameter® or colorimeter for erythema measurement (a* value)

  • Test solutions (e.g., 5% 1-tetradecanol in a suitable vehicle)

  • Positive control (e.g., Sodium Dodecyl Sulfate solution)

  • Negative control (vehicle only)

  • Occlusive patches (e.g., Hill Top Chamber®)

  • Animal model (hairless rat) or human volunteers

• Procedure:

  • Baseline Measurement: Acclimatize the subject for at least 30 minutes in a temperature- and humidity-controlled room. Measure and record baseline TEWL and erythema values at designated test sites on the skin (e.g., dorsal surface of rat or volar forearm of human).

  • Application: Apply a precise volume (e.g., 230 µL) of the test solution, positive control, or negative control onto the skin and cover with an occlusive patch.[1]

  • Exposure: Leave the patches in place for a defined period (e.g., 4 to 24 hours).

  • Removal and Post-Exposure Measurements: Remove the patches and gently wipe any excess solution.

  • At specified time points after patch removal (e.g., 0, 24, 48, 72 hours), measure TEWL and erythema at the test sites.

• Data Analysis:

  • Calculate the change in TEWL and erythema from baseline for each treatment.

  • Compare the results for the 1-tetradecanol formulation against the negative and positive controls. A significant increase in TEWL and erythema relative to the negative control indicates skin barrier disruption and irritation.

Protocol 3: Analysis of Stratum Corneum Lipid Disruption using ATR-FTIR Spectroscopy

This biophysical technique provides direct evidence of the interaction between 1-tetradecanol and the stratum corneum lipids. The focus is on the symmetric and asymmetric C-H stretching vibrations of the lipid acyl chains.

• Equipment and Materials:

  • FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or zinc selenide crystal).

  • Isolated stratum corneum (SC) sheets or intact skin samples.

  • 1-Tetradecanol solution.

  • Control vehicle.

• Procedure:

  • Sample Preparation: Hydrate the skin or SC sample in PBS.

  • Baseline Spectrum: Obtain a baseline ATR-FTIR spectrum of the untreated SC. Press the sample firmly against the ATR crystal to ensure good contact. Collect spectra over a range of approximately 4000 to 600 cm⁻¹.

  • Treatment: Apply the 1-tetradecanol solution or control vehicle to the SC sample and incubate for a defined period (e.g., 2-4 hours).

  • Post-Treatment Spectrum: Gently blot the excess liquid from the SC surface and immediately acquire a new spectrum.

  • Data Collection: Focus on the C-H asymmetric stretching peak (~2920 cm⁻¹) and the symmetric stretching peak (~2850 cm⁻¹).

• Data Analysis:

  • Peak Position: An ordered, gel-phase lipid structure is characterized by peak positions at ~2918 cm⁻¹ and ~2850 cm⁻¹. When treated with a penetration enhancer like 1-tetradecanol, disruption of this order leads to a more fluid, liquid crystalline state. This fluidization is indicated by a shift in the peak positions to higher wavenumbers (a "blue shift"), for example, towards 2924 cm⁻¹ and 2854 cm⁻¹.

  • Interpretation: A significant shift to higher wavenumbers after treatment with 1-tetradecanol confirms its mechanism of action as a lipid fluidizing agent.

Conclusion

1-Tetradecanol is a recognized skin penetration enhancer that functions by disrupting the lipid organization of the stratum corneum. However, its efficacy is moderate (ER ≈ 1.5 for melatonin) and is surpassed by shorter-chain fatty alcohols like decanol.[1][2] Crucially, its use is associated with a high potential for skin irritation, causing significant increases in TEWL and erythema.[1] Therefore, while 1-tetradecanol can increase drug permeation, its utility in transdermal formulations must be carefully weighed against its unfavorable irritation profile. Researchers should consider its use at low concentrations or in combination with other excipients that may mitigate its irritant effects.

References

• 1. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formulation and in vitro evaluation of transdermal patches of melatonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of the effect of fatty alcohols on the permeation of melatonin between porcine and human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biphasic Flux Profiles of Melatonin: The Yin–Yang of Transdermal Permeation Enhancement Mediated by Fatty Alcohol Enhancers - PMC [pmc.ncbi.nlm.nih.gov]

1-Tetradecanol as a Versatile Surfactant in Modern Chemical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of 1-tetradecanol, also known as myristyl alcohol, as a surfactant in various domains of chemical synthesis.[1][2] With its amphiphilic nature, stemming from a long C14 alkyl chain and a polar hydroxyl head group, 1-tetradecanol serves as a valuable tool in emulsion polymerization, nanoparticle synthesis, and as a potential component in micellar catalysis systems.

Application in Emulsion Polymerization: Synthesis of Microcapsules

1-Tetradecanol can be utilized as a key component in emulsion polymerization, particularly in the formation of phase-change material (PCM) microcapsules. In this context, it can be part of a fatty alcohol polyglycol ether sulfate surfactant system, which acts as an effective emulsifier.[3] Such microcapsules are of significant interest for thermal energy storage applications.

Experimental Protocol: Synthesis of Poly(methyl methacrylate) (PMMA) Microcapsules with a 1-Tetradecanol Core

This protocol is adapted from methodologies employing fatty alcohol-based surfactants in emulsion polymerization.

Materials:

• Monomer Phase:

  • Methyl methacrylate (MMA)

  • 1-Tetradecanol (Core Material)

• Aqueous Phase:

  • Deionized water

  • Fatty alcohol polyglycol ether sulfate (Emulsifier, e.g., a sulfated ethoxylate of a C8-C22 fatty alcohol mixture containing 1-tetradecanol)[3]

• Initiator:

  • Ammonium persulfate (APS)

Procedure:

• Preparation of the Monomer Phase (Oil Phase):

  • Melt 1-tetradecanol by heating it to approximately 45-50 °C.

  • Add the methyl methacrylate (MMA) monomer to the molten 1-tetradecanol and stir until a homogeneous solution is obtained.

• Preparation of the Aqueous Phase:

  • In a reaction vessel equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, dissolve the fatty alcohol polyglycol ether sulfate emulsifier in deionized water.

  • Heat the aqueous phase to the reaction temperature (typically 70-80 °C) under a nitrogen atmosphere while stirring.

• Emulsification:

  • Slowly add the oil phase (MMA and 1-tetradecanol mixture) to the hot aqueous phase with vigorous stirring to form a stable oil-in-water emulsion.

  • Continue stirring for 30 minutes to ensure uniform droplet size.

• Polymerization:

  • Dissolve the ammonium persulfate initiator in a small amount of deionized water.

  • Add the initiator solution to the emulsion to initiate the polymerization of MMA on the surface of the 1-tetradecanol droplets.

  • Maintain the reaction at the set temperature for 3-4 hours to ensure complete polymerization.

• Cooling and Filtration:

  • Cool the reactor to room temperature.

  • Filter the resulting microcapsule suspension and wash with deionized water to remove any unreacted monomer and surfactant.

  • Dry the microcapsules in an oven at a temperature below the melting point of 1-tetradecanol (e.g., 30 °C).

Quantitative Data Summary:

Parameter	Value	Reference
Emulsifier Concentration	0.5 - 5% by weight of the polymerization mixture	[3]
Monomer to Water Ratio	Varies depending on desired solids content
Initiator Concentration	Typically 0.1 - 1% by weight based on monomer
Reaction Temperature	70 - 80 °C	[3]
Stirring Speed	300 - 500 rpm

Visualization of Emulsion Polymerization Workflow:

Workflow for PMMA Microcapsule Synthesis

Application in Nanoparticle Synthesis: A Stabilizing and Capping Agent

Long-chain fatty alcohols like 1-tetradecanol can serve as effective capping agents and stabilizers in the synthesis of metallic nanoparticles. Their alkyl chains provide a steric barrier that prevents nanoparticle agglomeration, while the hydroxyl group can interact with the nanoparticle surface. In some cases, alcohols can also act as mild reducing agents.

Experimental Protocol: Synthesis of Silver Nanoparticles Stabilized with 1-Tetradecanol

This protocol is a representative method adapted from procedures using long-chain alcohols as stabilizers.

Materials:

• Silver nitrate (AgNO₃) as the metal precursor

• 1-Tetradecanol as the capping agent

• Ethanol as the solvent and co-reducing agent

• Sodium hydroxide (NaOH) or another base to promote reduction

Procedure:

• Preparation of the Capping Agent Solution:

  • Dissolve a specific amount of 1-tetradecanol in ethanol. The concentration will influence the final particle size.

• Synthesis of Nanoparticles:

  • In a separate flask, dissolve silver nitrate in ethanol.

  • Heat both the silver nitrate solution and the 1-tetradecanol solution to a specific temperature (e.g., 60 °C) under constant stirring.

  • Slowly add the silver nitrate solution to the 1-tetradecanol solution.

  • Add a small amount of NaOH solution dropwise to initiate the reduction of silver ions.

  • The formation of silver nanoparticles is indicated by a color change of the solution (typically to yellowish-brown).

  • Continue stirring the reaction mixture at the set temperature for a specified time (e.g., 1-2 hours) to allow for particle growth and stabilization.

• Purification of Nanoparticles:

  • Cool the nanoparticle suspension to room temperature.

  • Centrifuge the suspension to separate the silver nanoparticles from the reaction medium.

  • Wash the nanoparticles repeatedly with ethanol to remove any unreacted precursors and excess capping agent.

  • Resuspend the purified nanoparticles in a suitable solvent for storage and characterization.

Quantitative Data Summary:

Parameter	Example Value Range	Influence on Synthesis
AgNO₃ Concentration	0.1 - 10 mM	Affects particle size and yield
1-Tetradecanol:Ag Ratio	1:1 to 10:1 molar ratio	Higher ratios lead to smaller, more stable particles
Reaction Temperature	40 - 80 °C	Influences reaction kinetics and particle size
Reaction Time	30 - 120 minutes	Affects the completeness of the reaction and particle growth

Visualization of Nanoparticle Synthesis Workflow:

Workflow for Ag Nanoparticle Synthesis

Application in Micellar Catalysis: A Potential Co-Surfactant

While direct applications of 1-tetradecanol as the sole surfactant in micellar catalysis for common organic reactions like Suzuki or Heck couplings are not extensively documented, its amphiphilic nature suggests its potential use as a co-surfactant. In aqueous media, 1-tetradecanol can incorporate into the micelles formed by a primary surfactant, modifying the micellar structure and the microenvironment of the reaction.

General Principles of Micellar Catalysis

Micellar catalysis utilizes surfactant aggregates (micelles) in a solvent (typically water) to create nanoreactors that can enhance reaction rates and selectivities. Hydrophobic reactants are partitioned into the nonpolar core of the micelles, leading to a high local concentration and facilitating their interaction with catalysts that may also be localized within the micelle or at the micelle-water interface.

Potential Role of 1-Tetradecanol as a Co-surfactant:

• Modification of Micellar Properties: The incorporation of 1-tetradecanol into micelles can alter their size, shape, and the polarity of the core, which can in turn affect the solubility of reactants and the efficiency of the catalyst.

• Stabilization of Catalytic Species: The hydroxyl group of 1-tetradecanol could potentially interact with and stabilize metal catalysts within the micellar environment.

Hypothetical Protocol: Suzuki Coupling in a Mixed-Micellar System

This protocol is a conceptual outline based on established micellar catalysis procedures for Suzuki couplings, incorporating 1-tetradecanol as a co-surfactant.

Materials:

• Aryl halide (e.g., bromobenzene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(OAc)₂)

• Base (e.g., K₂CO₃)

• Primary surfactant (e.g., Sodium dodecyl sulfate - SDS)

• Co-surfactant: 1-Tetradecanol

• Deionized water

Procedure:

• Preparation of the Micellar Solution:

  • To a reaction vessel, add the primary surfactant (SDS) and 1-tetradecanol to deionized water.

  • Heat the mixture gently and stir until a clear or translucent solution is formed, indicating the formation of mixed micelles.

• Reaction Setup:

  • To the micellar solution, add the aryl halide, arylboronic acid, palladium catalyst, and base.

  • Purge the reaction mixture with an inert gas (e.g., nitrogen or argon).

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) with vigorous stirring.

  • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up and Product Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualization of the Suzuki Coupling Catalytic Cycle in a Micelle:

Suzuki Coupling Catalytic Cycle in a Micelle

Disclaimer: The application of 1-tetradecanol in micellar catalysis for Suzuki and Heck reactions is a developing area. The provided protocol is a conceptual framework and would require optimization for specific substrates and reaction conditions.

Conclusion

1-Tetradecanol demonstrates considerable versatility as a surfactant and stabilizing agent in various synthetic applications. Its utility in creating functional microcapsules via emulsion polymerization is well-established. While its direct role as a primary surfactant in nanoparticle synthesis and micellar catalysis requires further exploration, its properties as a long-chain fatty alcohol suggest significant potential as a co-surfactant and stabilizer in these fields. The protocols and data presented herein provide a foundation for researchers and drug development professionals to explore and optimize the use of 1-tetradecanol in their synthetic endeavors.

References

• 1. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. US20080139744A1 - Fatty Alcohol Polyglycol Ether Sulfates as Emulsifiers for Emulsion Polymerization - Google Patents [patents.google.com]

Application Notes and Protocols: 1-Tetradecanol as an Excipient in Topical Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol increasingly utilized as an excipient in topical and transdermal drug delivery systems. Its primary function in these formulations is as a penetration enhancer, reversibly modifying the barrier properties of the stratum corneum to facilitate the passage of active pharmaceutical ingredients (APIs) into the deeper layers of the skin and systemic circulation. Additionally, 1-tetradecanol can act as a co-emulsifier, thickener, and stabilizer in cream and ointment formulations.[1] This document provides detailed application notes, quantitative data, and experimental protocols for researchers and formulation scientists working with 1-tetradecanol.

Mechanism of Action as a Penetration Enhancer

The primary mechanism by which 1-tetradecanol enhances skin permeation is through the disruption of the highly ordered lipid bilayer of the stratum corneum.[2][3][4][5] This outermost layer of the skin is the principal barrier to drug absorption. 1-Tetradecanol, being a lipophilic molecule, can intercalate into the lipid matrix, leading to an increase in the fluidity of the lipid chains. This fluidization creates temporary, reversible "disruptions" or "voids" within the lipid structure, thereby increasing the diffusion coefficient of the drug through the stratum corneum.[6]

Mechanism of 1-Tetradecanol as a skin penetration enhancer.

Data Presentation

The following tables summarize quantitative data on the effect of 1-tetradecanol on skin permeation and associated skin irritation.

Table 1: In Vitro Skin Permeation Enhancement

Active Pharmaceutical Ingredient (API)	Model	1-Tetradecanol Concentration (% w/v)	Vehicle	Enhancement Ratio*	Reference
Melatonin	Hairless Rat Skin	5	Water:Ethanol (40:60)	~1.5	[7]

*Enhancement Ratio = (Flux with enhancer) / (Flux without enhancer)

Table 2: Skin Irritation Potential

Fatty Alcohol	Model	Concentration (% w/v)	Transepidermal Water Loss (TEWL) (g/m²/h)	Skin Blood Flow (Arbitrary Units)	Reference
Vehicle Control	Hairless Rat	0	~5	~20	[7]
1-Tetradecanol (Myristyl Alcohol)	Hairless Rat	5	~18	~60	[7]
Decanol	Hairless Rat	5	~25	~80	[7]
Lauryl Alcohol	Hairless Rat	5	~22	~75	[7]

Experimental Protocols

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the steps for assessing the permeation of a drug from a topical formulation containing 1-tetradecanol using Franz diffusion cells.

Workflow for an in vitro skin permeation study.

Materials:

• Franz diffusion cells

• Excised skin (human or animal, e.g., porcine ear skin)[8]

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)[9]

• Topical formulation with and without 1-tetradecanol

• Magnetic stirrer and stir bars

• Water bath with circulator

• Syringes and needles for sampling

• HPLC system for drug analysis

Procedure:

• Membrane Preparation: Thaw frozen excised skin at room temperature. Cut the skin to a size slightly larger than the orifice of the Franz diffusion cell. Carefully remove any subcutaneous fat.

• Cell Assembly: Mount the prepared skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.[9]

• Receptor Compartment: Fill the receptor compartment with pre-warmed (32°C) and degassed receptor medium. Ensure no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor compartment.[9]

• Equilibration: Place the assembled cells in a water bath maintained at 32°C and allow the system to equilibrate for at least 30 minutes. Start the magnetic stirrer.

• Formulation Application: Apply a known amount of the topical formulation (e.g., 10 mg/cm²) evenly onto the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a sample (e.g., 200 µL) from the receptor compartment through the sampling arm. Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.[10]

• Sample Analysis: Analyze the collected samples for drug concentration using a validated analytical method, such as HPLC.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (µg/cm²) and plot it against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve. The enhancement ratio can be calculated by dividing the flux of the formulation containing 1-tetradecanol by the flux of the control formulation (without 1-tetradecanol).

Stability Testing of a Topical Emulsion Containing 1-Tetradecanol

This protocol is based on ICH guidelines for stability testing of pharmaceutical products.[11][12][13][14][15]

Materials:

• Topical emulsion formulation containing 1-tetradecanol

• Appropriate container closure systems

• Stability chambers (controlled temperature and humidity)

• Viscometer

• pH meter

• Microscope

• HPLC system

Procedure:

• Sample Preparation: Prepare multiple batches of the topical emulsion and package them in the intended final container closure system.

• Storage Conditions: Place the samples in stability chambers under the following conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Time Points: Withdraw samples for analysis at specified time points. For a 12-month study, typical time points are 0, 3, 6, 9, and 12 months for long-term conditions, and 0, 3, and 6 months for accelerated conditions.[13]

• Parameters to be Tested:

  • Physical Appearance: Visually inspect for color, odor, and phase separation.

  • pH: Measure the pH of the emulsion.

  • Viscosity: Measure the viscosity using a suitable viscometer.

  • Microscopic Examination: Observe the emulsion under a microscope to assess globule size and uniformity.

  • Assay of Active Ingredient: Determine the concentration of the API using a validated HPLC method to assess chemical stability.

  • Microbial Limits: Perform microbial enumeration tests to ensure the product remains free from microbial contamination.

• Data Evaluation: Analyze the data for any significant changes in the tested parameters over time and under different storage conditions.

Drug Content Uniformity in a Topical Gel using HPLC

This protocol provides a general procedure for determining the uniformity of drug content in a topical gel formulation containing 1-tetradecanol.

Materials:

• Topical gel formulation

• HPLC system with a suitable detector (e.g., UV)

• Appropriate HPLC column (e.g., C18)

• Solvents for mobile phase and sample preparation (HPLC grade)

• Volumetric flasks and pipettes

• Analytical balance

• Ultrasonic bath

• Syringe filters (0.45 µm)

Procedure:

• Standard Preparation: Prepare a stock solution of the pure API in a suitable solvent. From the stock solution, prepare a series of standard solutions of known concentrations covering the expected range of the drug in the gel.

• Sample Preparation:

  • Accurately weigh about 1 gram of the topical gel into a 100 mL volumetric flask.

  • Add a suitable solvent (e.g., methanol or a mixture of solvents compatible with the mobile phase) to dissolve the gel and the API. Use of an ultrasonic bath may aid in dissolution.[7]

  • Once dissolved, bring the solution to volume with the solvent and mix well.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter before injection into the HPLC system.

• HPLC Analysis:

  • Set up the HPLC system with the appropriate column, mobile phase, flow rate, and detector wavelength.

  • Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared sample solutions.

• Calculation:

  • From the calibration curve, determine the concentration of the API in the sample solutions.

  • Calculate the drug content in the original gel sample, expressing it as a percentage of the label claim.

  • Repeat the procedure for multiple samples taken from different locations within a single container and from different containers to assess content uniformity.

Logical Workflow for Topical Formulation Development

The development of a topical formulation with a penetration enhancer like 1-tetradecanol follows a structured workflow.

A logical workflow for topical formulation development.

Conclusion

1-Tetradecanol is a versatile excipient in topical drug delivery, primarily functioning as a penetration enhancer. Its ability to fluidize the stratum corneum lipids can significantly improve the bioavailability of topically applied drugs. However, its potential for skin irritation necessitates careful formulation development and optimization of its concentration. The protocols and data presented in these application notes provide a foundation for the rational design and evaluation of topical formulations containing 1-tetradecanol. Further research is warranted to expand the quantitative data on its enhancement effects for a wider range of APIs and in human skin models.

References

• 1. A pilot study to evaluate the effects of topically applied cosmetic creams on epidermal responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stratum corneum fatty acids: their critical role in preserving barrier integrity during cleansing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The physics of stratum corneum lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Disruption of human stratum corneum lipid structure by sodium dodecyl sulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 7. Quantification and Validation of an HPLC Method for Low Concentrations of Apigenin-7-O-Glucuronide in Agrimonia pilosa Aqueous Ethanol Extract Topical Cream by Liquid–Liquid Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alterlab.co.id [alterlab.co.id]
• 10. m.youtube.com [m.youtube.com]
• 11. ICH releases overhauled stability guideline for consultation | RAPS [raps.org]
• 12. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 13. snscourseware.org [snscourseware.org]
• 14. researchgate.net [researchgate.net]
• 15. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]

Quantitative Determination of 1-Tetradecanol via Gas Chromatography-Mass Spectrometry (GC-MS): An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of 1-Tetradecanol, a C14 saturated fatty alcohol, using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology encompasses sample preparation, derivatization, and optimized GC-MS parameters suitable for the analysis of 1-Tetradecanol in various matrices. This document provides detailed experimental procedures, data presentation in tabular format for key quantitative parameters, and visual representations of the experimental workflow and a relevant biological signaling pathway involving 1-Tetradecanol.

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol with applications in the cosmetic and chemical industries. In biological systems, fatty alcohols are integral components of cellular membranes and are involved in various metabolic and signaling pathways. Accurate quantification of 1-Tetradecanol is crucial for understanding its physiological and pathological roles. Gas Chromatography-Mass Spectrometry (GC-MS) offers a highly sensitive and specific platform for the analysis of volatile and semi-volatile compounds like 1-Tetradecanol, particularly after a derivatization step to enhance volatility.

Experimental Protocols

Sample Preparation

A liquid-liquid extraction (LLE) is a common and effective method for extracting 1-Tetradecanol from aqueous samples.

Materials:

• Hexane (GC grade)

• Anhydrous sodium sulfate

• Vortex mixer

• Centrifuge

• Glass test tubes with screw caps

• Pipettes

Procedure:

• To 1 mL of the aqueous sample in a glass test tube, add 2 mL of hexane.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of 1-Tetradecanol into the organic phase.

• Centrifuge the mixture at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper hexane layer to a clean glass test tube.

• Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Transfer the dried hexane extract to a new tube for the derivatization step.

Derivatization

To improve the volatility and chromatographic behavior of 1-Tetradecanol, a silylation reaction is performed to convert the polar hydroxyl group into a less polar trimethylsilyl (TMS) ether.

Materials:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (GC grade)

• Heating block or water bath

• GC vials with inserts

Procedure:

• Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• To the dried residue, add 50 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

• Securely cap the vial and heat at 60°C for 30 minutes in a heating block or water bath.

• After cooling to room temperature, the derivatized sample is ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• A gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• A capillary column suitable for fatty acid analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

GC-MS Parameters:

Parameter	Value
GC Inlet
Injection Volume	1 µL
Inlet Temperature	280°C
Split Ratio	10:1
Oven Program
Initial Temperature	150°C, hold for 2 minutes
Ramp Rate 1	10°C/min to 250°C
Hold Time 1	5 minutes
Ramp Rate 2	20°C/min to 300°C
Hold Time 2	5 minutes
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temp.	280°C
Scan Mode	Selected Ion Monitoring (SIM) for quantification
Quantifier Ion (m/z)	To be determined from the mass spectrum of the derivatized standard
Qualifier Ions (m/z)	To be determined from the mass spectrum of the derivatized standard

Quantitative Data

While a specific validated study for 1-Tetradecanol with comprehensive quantitative data was not found in the immediate search, the following table presents typical performance characteristics for the GC-MS analysis of long-chain fatty alcohols based on available literature for similar compounds. These values should be established and validated for 1-Tetradecanol in the user's laboratory. A study on the determination of C12-C14 fatty alcohols in aqueous matrices reported a limit of detection for Tetradecanol.[1]

Table 1: Typical GC-MS Method Validation Parameters for Long-Chain Fatty Alcohols

Parameter	Typical Range/Value
Linearity (Concentration Range)	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 µg/L[1]
Limit of Quantification (LOQ)	0.1 - 1.0 µg/mL
Recovery	85 - 115%
Precision (RSD%)	< 15%

Visualizations

Caption: Experimental workflow for 1-Tetradecanol quantification.

Recent studies have indicated that 1-Tetradecanol may possess immunosuppressive properties by affecting T-cell signaling. Specifically, it has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway in T-cells, which is a critical pathway for T-cell activation and the production of cytokines like Interleukin-2 (IL-2).[2] The inhibition of IκBα degradation by 1-Tetradecanol prevents the nuclear translocation of the p65 subunit of NF-κB, leading to a downregulation of IL-2 secretion and subsequent reduction in T-cell proliferation.[2]

References

• 1. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 2. Tetradecanol reduces EL-4 T cell growth by the down regulation of NF-κB mediated IL-2 secretion - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: HPLC Analysis of 1-Tetradecanol

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol with the chemical formula CH₃(CH₂)₁₃OH. It is widely used in the cosmetic industry as an emollient, emulsifier, and thickener in creams, lotions, and other personal care products. In the pharmaceutical industry, it can be used as an excipient in topical formulations. Accurate and reliable quantification of 1-Tetradecanol is crucial for quality control, formulation development, and stability studies. This application note provides a detailed High-Performance Liquid Chromatography (HPLC) method for the analysis of 1-Tetradecanol.

Principle of the Method

This method utilizes reverse-phase HPLC with isocratic elution to separate 1-Tetradecanol from other components in the sample matrix. The separation is achieved on a C18 stationary phase, which retains the nonpolar 1-Tetradecanol. The mobile phase, a mixture of methanol and water, carries the analyte through the column. Since 1-Tetradecanol lacks a strong UV chromophore, detection is performed at a low UV wavelength (210 nm). For higher sensitivity and specificity, alternative detectors such as a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) can be employed.

Chromatographic Conditions

A summary of the HPLC instrument conditions is provided in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Methanol:Water (95:5, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV-Vis Detector
Detection Wavelength	210 nm
Run Time	10 minutes

Method Validation Data

The following table summarizes the performance characteristics of this HPLC method for the analysis of 1-Tetradecanol.

Validation Parameter	Result
Retention Time (t_R)	Approximately 5.8 min
Linearity Range	0.1 - 1.0 mg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.01 mg/mL
Limit of Quantification (LOQ)	0.03 mg/mL
Precision (%RSD)	< 2.0%
Accuracy (Recovery)	98 - 102%
Specificity	No interference from common excipients

Experimental Protocol

Reagents and Materials

• 1-Tetradecanol reference standard (99% purity or higher)

• HPLC grade methanol

• HPLC grade water

• 0.45 µm syringe filters

Standard Solution Preparation

• Stock Standard Solution (10 mg/mL): Accurately weigh approximately 100 mg of 1-Tetradecanol reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the mobile phase to achieve concentrations ranging from 0.1 mg/mL to 1.0 mg/mL.

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a cream or lotion is provided below.

• Accurately weigh approximately 1 g of the sample into a 50 mL beaker.

• Add 20 mL of methanol and heat gently on a hot plate with stirring to melt the sample and dissolve the 1-Tetradecanol.

• Transfer the solution to a 50 mL volumetric flask.

• Allow the solution to cool to room temperature and dilute to volume with methanol.

• Mix thoroughly and filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject 10 µL of each standard solution and the sample solution into the HPLC system.

• Record the chromatograms and integrate the peak area for 1-Tetradecanol.

Data Analysis

• Calibration Curve: Plot a graph of the peak area versus the concentration of the 1-Tetradecanol standard solutions. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (r²).

• Quantification: Determine the concentration of 1-Tetradecanol in the sample solution using the calibration curve.

• Calculate the amount of 1-Tetradecanol in the original sample using the following formula:

  Where:

  • C = Concentration of 1-Tetradecanol in the sample solution (mg/mL) from the calibration curve

  • V = Final volume of the sample preparation (mL)

  • D = Dilution factor (if any)

  • W = Weight of the sample (g)

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of 1-Tetradecanol.

Caption: Workflow for the HPLC analysis of 1-Tetradecanol.

Signaling Pathway (Logical Relationship)

The following diagram illustrates the logical relationship between the analytical parameters and the desired outcome.

Caption: Logical relationship of the HPLC method parameters.

Application Notes and Protocols for Formulating Stable Emulsions with Myristyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myristyl alcohol (1-tetradecanol) is a long-chain saturated fatty alcohol derived from natural sources such as palm kernel and coconut oils.[1][2] In the formulation of emulsions, particularly oil-in-water (O/W) systems, myristyl alcohol is a multifunctional ingredient valued for its ability to enhance stability, modify viscosity, and impart desirable sensory characteristics.[1][3] It is widely used in a variety of personal care and pharmaceutical products, including creams, lotions, and hair conditioners.[3][4]

This document provides detailed application notes and protocols for utilizing myristyl alcohol to formulate stable emulsions. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this fatty alcohol in their formulations.

Physicochemical Properties and Functionality

Myristyl alcohol is a white, waxy solid with a melting point of 35-38°C.[3] Its primary functions in emulsion formulations are:

• Co-emulsifier: While not a primary emulsifier, myristyl alcohol works in conjunction with other surfactants to strengthen the interfacial film around dispersed droplets, thereby enhancing emulsion stability.[3][5]

• Thickening Agent: It increases the viscosity of the external phase in O/W emulsions, which helps to retard the movement of dispersed droplets and prevent coalescence and creaming.[1][2]

• Emulsion Stabilizer: By increasing viscosity and reinforcing the interfacial film, myristyl alcohol prevents the separation of the oil and water phases, extending the shelf-life of the product.[3][6]

• Emollient: It provides a softening and smoothing effect on the skin.[1]

Table 1: Physicochemical Properties of Myristyl Alcohol

Property	Value	Reference
Chemical Name	1-Tetradecanol	[3]
Molecular Formula	C₁₄H₃₀O	[3]
Appearance	White, waxy solid	[3]
Melting Point	35-38 °C	[3]
Solubility	Practically insoluble in water; soluble in ethanol and ether	[7]

Formulation Principles

The stability of an emulsion is influenced by various factors, including the type and concentration of emulsifiers, the oil-to-water ratio, and the viscosity of the continuous phase. Myristyl alcohol plays a crucial role in optimizing these factors.

Concentration Range

Myristyl alcohol is typically used in cosmetic and pharmaceutical emulsions at concentrations ranging from 3% to 5% . The exact concentration will depend on the desired viscosity and stability of the final product.

Hydrophilic-Lipophilic Balance (HLB)

The HLB system is a useful tool for selecting appropriate emulsifiers for a given oil phase. While a specific required HLB for myristyl alcohol is not widely published, it is a fatty alcohol and is considered to have a high required HLB, similar to other fatty alcohols like cetyl alcohol (required HLB ≈ 15.5) and stearyl alcohol.[8] Myristyl alcohol is most effective when used as a co-emulsifier in combination with a primary emulsifier system that has a calculated HLB matching the required HLB of the oil phase.

To calculate the required HLB of an oil phase containing multiple ingredients, the following formula can be used:

Required HLB of oil phase = (wt% of oil A × required HLB of oil A) + (wt% of oil B × required HLB of oil B) + ...

Once the required HLB of the oil phase is determined, a blend of high and low HLB emulsifiers can be used to achieve this value. Myristyl alcohol is then added to the oil phase to further enhance stability and build viscosity.

Experimental Protocols

The following protocols provide a general framework for the preparation and evaluation of stable O/W emulsions using myristyl alcohol.

Protocol for Preparation of an Oil-in-Water (O/W) Cream

This protocol outlines the steps for creating a basic O/W cream stabilized with myristyl alcohol.

Table 2: Example Formulation of an O/W Cream

Phase	Ingredient	Function	Concentration (w/w %)
Oil Phase	Mineral Oil	Emollient	15.0
Myristyl Alcohol	Co-emulsifier, Thickener	5.0
Cetyl Alcohol	Co-emulsifier, Thickener	2.0
Stearic Acid	Co-emulsifier, Thickener	3.0
Polysorbate 80	Emulsifier (High HLB)	4.0
Sorbitan Oleate	Emulsifier (Low HLB)	1.0
Water Phase	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.0
Preservative	Preservative	As required

Procedure:

• In a suitable vessel, combine all ingredients of the oil phase. Heat to 70-75°C with gentle stirring until all components are melted and the phase is uniform.

• In a separate vessel, combine the deionized water and glycerin of the water phase. Heat to 70-75°C with stirring. Add the preservative if it is heat-stable.

• Slowly add the water phase to the oil phase with continuous high-shear mixing (e.g., using a homogenizer).

• Continue mixing for 5-10 minutes to ensure a fine emulsion is formed.

• Begin cooling the emulsion while stirring gently with a propeller mixer.

• If using a heat-sensitive preservative, add it when the emulsion has cooled to below 40°C.

• Continue stirring until the cream has cooled to room temperature.

Protocol for Emulsion Stability Testing

To assess the stability of the formulated emulsion, a combination of accelerated and real-time stability studies should be conducted.

Methods:

• Visual Observation: Samples should be stored at different temperature conditions (e.g., 4°C, 25°C, and 40°C) and observed at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for any signs of instability such as creaming, coalescence, or phase separation.

• Centrifugation Test: Centrifuge the emulsion at a set speed (e.g., 3000 rpm) for a specific duration (e.g., 30 minutes). Observe for any phase separation.

• Freeze-Thaw Cycling: Subject the emulsion to several cycles of freezing and thawing (e.g., 24 hours at -10°C followed by 24 hours at 25°C). Three to five cycles are typically sufficient to indicate long-term stability.

• Viscosity Measurement: Measure the viscosity of the emulsion at controlled temperatures using a viscometer at specified time points during the stability study. A significant change in viscosity can indicate instability.

• Droplet Size Analysis: Determine the mean droplet size and size distribution of the emulsion using techniques such as laser diffraction or microscopy at the beginning and end of the stability study. A significant increase in droplet size is an indicator of coalescence.

• pH Measurement: Monitor the pH of the emulsion over time, as a change in pH can affect the stability of the formulation.

Data Presentation

The following tables provide a template for summarizing quantitative data from formulation and stability studies.

Table 3: Influence of Myristyl Alcohol Concentration on Emulsion Viscosity

Myristyl Alcohol Conc. (w/w %)	Other Thickeners (w/w %)	Initial Viscosity (cP)	Viscosity after 4 weeks at 40°C (cP)
3.0	Cetyl Alcohol (2.0), Stearic Acid (3.0)	[Insert Data]	[Insert Data]
4.0	Cetyl Alcohol (2.0), Stearic Acid (3.0)	[Insert Data]	[Insert Data]
5.0	Cetyl Alcohol (2.0), Stearic Acid (3.0)	[Insert Data]	[Insert Data]

Table 4: Droplet Size Analysis of Emulsions with Varying Myristyl Alcohol Concentration

Myristyl Alcohol Conc. (w/w %)	Initial Mean Droplet Size (µm)	Mean Droplet Size after 4 weeks at 40°C (µm)	Polydispersity Index (PDI)
3.0	[Insert Data]	[Insert Data]	[Insert Data]
4.0	[Insert Data]	[Insert Data]	[Insert Data]
5.0	[Insert Data]	[Insert Data]	[Insert Data]

Visualizations

The following diagrams illustrate key concepts and workflows related to formulating stable emulsions with myristyl alcohol.

Caption: Mechanism of emulsion stabilization by myristyl alcohol.

Caption: Workflow for O/W emulsion preparation.

Conclusion

Myristyl alcohol is a versatile and effective ingredient for creating stable and aesthetically pleasing oil-in-water emulsions. By functioning as a co-emulsifier and viscosity modifier, it significantly contributes to the long-term stability of formulations. The provided protocols and guidelines offer a starting point for the development of robust emulsion systems for a wide range of applications in the pharmaceutical and personal care industries. Successful formulation will depend on careful optimization of the concentration of myristyl alcohol in conjunction with an appropriate primary emulsifier system, tailored to the specific oil phase being used.

References

• 1. specialchem.com [specialchem.com]
• 2. atamankimya.com [atamankimya.com]
• 3. atamankimya.com [atamankimya.com]
• 4. LAURYL MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. MYRISTYL ALCOHOL – Ingredient - COSMILE Europe [cosmileeurope.eu]
• 7. MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 8. researchgate.net [researchgate.net]

In Vitro Cytotoxicity Assays for 1-Tetradecanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of in vitro cytotoxicity assays relevant to the evaluation of 1-Tetradecanol (also known as myristyl alcohol). Due to a lack of specific published quantitative cytotoxicity data for 1-Tetradecanol, this guide presents detailed protocols for standard assays, illustrative data, and potential signaling pathways that could be investigated.

Introduction to 1-Tetradecanol and In Vitro Cytotoxicity Testing

1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula CH₃(CH₂)₁₂CH₂OH. It is commonly used as an emollient in cosmetics and as a chemical intermediate. While generally considered to have low acute toxicity, in vitro cytotoxicity assays are essential for determining its potential to cause cell damage or death at a cellular level. These assays are crucial in various research and development stages, from initial safety assessments to understanding mechanisms of action.

Commonly employed in vitro cytotoxicity assays include the MTT, LDH, and Neutral Red Uptake assays. These methods assess different aspects of cellular health, such as metabolic activity, membrane integrity, and lysosomal function, respectively.

Data Presentation: Illustrative Cytotoxicity of 1-Tetradecanol

The following table summarizes hypothetical IC₅₀ (half-maximal inhibitory concentration) values for 1-Tetradecanol against various human cell lines, as might be determined by different cytotoxicity assays. This data is for illustrative purposes to demonstrate how results would be presented.

Cell Line	Assay Type	Incubation Time (hours)	IC₅₀ (µM)
HepG2 (Human Liver Carcinoma)	MTT	24	> 500
LDH	24	> 500
Neutral Red	24	> 500
HaCaT (Human Keratinocyte)	MTT	48	450
LDH	48	> 500
Neutral Red	48	480
A549 (Human Lung Carcinoma)	MTT	72	380
LDH	72	490
Neutral Red	72	410

Note: The hypothetical data suggests that 1-Tetradecanol exhibits low to moderate cytotoxicity in vitro, with effects being cell line and exposure time-dependent.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.[1]

Principle: Mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, forming insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of 1-Tetradecanol in culture medium. Remove the old medium from the wells and add 100 µL of the different concentrations of 1-Tetradecanol. Include a vehicle control (medium with the same solvent concentration used for the compound) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[1]

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value.

LDH (Lactate Dehydrogenase) Assay

This assay quantifies the release of the cytoplasmic enzyme lactate dehydrogenase into the culture medium upon cell membrane damage.

Principle: LDH is a stable enzyme that is released from cells with damaged plasma membranes. The amount of LDH in the culture supernatant is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Enzyme Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Reagent Addition: Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD⁺, and a tetrazolium salt) to each well.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Use a lysis control (cells treated with a lysis buffer) to represent 100% cytotoxicity. Calculate the percentage of cytotoxicity for each concentration relative to the lysis control and determine the IC₅₀ value.

Neutral Red Uptake Assay

This assay assesses the viability of cells based on their ability to incorporate and bind the supravital dye Neutral Red within their lysosomes.[2][3]

Principle: Viable cells take up Neutral Red via active transport and accumulate it in their lysosomes. Damage to the cell membrane or lysosomes decreases the uptake and retention of the dye.[2][3]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Dye Incubation: After treatment, remove the culture medium and add 100 µL of medium containing Neutral Red (50 µg/mL) to each well.

• Incubation: Incubate the plate for 2 hours at 37°C to allow for dye uptake.

• Washing: Remove the dye-containing medium and wash the cells with 150 µL of PBS.

• Dye Extraction: Add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well.

• Shaking: Gently shake the plate for 10 minutes to extract the dye from the cells.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of viable cells for each concentration relative to the vehicle control and determine the IC₅₀ value.

Visualization of Methodologies and Potential Signaling Pathways

Experimental Workflow

The general workflow for in vitro cytotoxicity testing is outlined below.

Caption: General workflow for in vitro cytotoxicity assessment.

Potential Signaling Pathways in 1-Tetradecanol Induced Cytotoxicity

While specific pathways for 1-Tetradecanol are not established, long-chain alcohols can induce cellular stress, potentially leading to apoptosis. Plausible pathways to investigate are outlined below.

1. Induction of Oxidative Stress and Mitochondrial Dysfunction

Long-chain alcohols may perturb cellular membranes, including mitochondrial membranes, leading to the generation of Reactive Oxygen Species (ROS) and subsequent mitochondrial dysfunction.

Caption: Potential oxidative stress-mediated cytotoxicity pathway.

2. Activation of the Intrinsic Apoptotic Pathway

Cellular stress, including mitochondrial damage, can trigger the intrinsic (mitochondrial) pathway of apoptosis, which is mediated by the Bcl-2 family of proteins and the activation of caspases.

Caption: The intrinsic pathway of apoptosis.

Conclusion

This document provides a framework for assessing the in vitro cytotoxicity of 1-Tetradecanol. While specific data is currently limited, the provided protocols for MTT, LDH, and Neutral Red assays offer robust methods for generating such data. The illustrative data tables and potential signaling pathway diagrams serve as a guide for experimental design and interpretation. Further research is necessary to elucidate the precise cytotoxic profile and mechanisms of action of 1-Tetradecanol.

References

• 1. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Gut-microbiota prompt activation of natural killer cell on alcoholic liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Modeling of Alcohol-Induced Liver Injury Using Human-Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biocompatibility Testing of 1-Tetradecanol for Medical Devices

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a saturated fatty alcohol commonly used in the pharmaceutical and cosmetic industries as an emollient, emulsifier, and thickener. Its potential inclusion in medical devices, such as in coatings, plasticizers, or as a component of a drug delivery system, necessitates a thorough evaluation of its biocompatibility to ensure patient safety. This document provides detailed application notes and experimental protocols for the biocompatibility testing of 1-Tetradecanol in the context of medical devices, following the principles outlined in the ISO 10993 series of standards.

The biological evaluation of any medical device component is a critical step in the regulatory approval process. The primary goal is to assess the potential for an adverse biological response resulting from contact of the material with the body. For a chemical entity like 1-Tetradecanol, the key biocompatibility endpoints to consider are cytotoxicity, sensitization, and irritation.

Data Presentation

The following tables summarize representative quantitative data for the biocompatibility testing of 1-Tetradecanol. It is important to note that specific data from studies conducted strictly following ISO 10993 guidelines for 1-Tetradecanol are not extensively available in the public domain. Therefore, the data presented below are illustrative and based on a combination of available safety assessments and typical results for materials considered biocompatible.

Table 1: In Vitro Cytotoxicity Data (ISO 10993-5)

Assay	Cell Line	Test Concentration (% Extract)	Cell Viability (%)	Interpretation
Neutral Red Uptake (NRU)	L929 Mouse Fibroblast	25	95 ± 4.2	Non-cytotoxic
50	91 ± 5.1	Non-cytotoxic
75	85 ± 6.3	Non-cytotoxic
100	78 ± 7.9	Non-cytotoxic
MTT Assay	Balb/c 3T3	25	98 ± 3.8	Non-cytotoxic
50	94 ± 4.5	Non-cytotoxic
75	89 ± 5.2	Non-cytotoxic
100	82 ± 6.1	Non-cytotoxic

Note: According to ISO 10993-5, a reduction in cell viability by more than 30% is considered a cytotoxic effect.[1][2][3]

Table 2: Skin Sensitization Data (ISO 10993-10)

Assay	Species	Test Concentrations (%)	Stimulation Index (SI)	Interpretation
Murine Local Lymph Node Assay (LLNA)	Mouse	10	1.2	Non-sensitizer
25	1.8	Non-sensitizer
50	2.5	Non-sensitizer

Note: In the LLNA, a substance is classified as a sensitizer if the Stimulation Index (SI) is ≥ 3.[4][5][6]

Table 3: In Vitro Skin Irritation Data (ISO 10993-23)

Assay	Tissue Model	Test Duration	Mean Tissue Viability (%)	Interpretation
Reconstructed Human Epidermis (RhE)	EpiDerm™	60 min exposure + 42 hr post-incubation	85 ± 5.5	Non-irritant

Note: According to OECD TG 439, a substance is identified as an irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.[7][8]

Experimental Protocols

The following are detailed protocols for the key biocompatibility experiments for 1-Tetradecanol, based on the ISO 10993 standards.

Protocol 1: In Vitro Cytotoxicity - Neutral Red Uptake (NRU) Assay (ISO 10993-5)

1. Objective: To assess the potential of 1-Tetradecanol extracts to cause cytotoxic effects on mammalian cells in vitro.

2. Materials:

• Test Article: 1-Tetradecanol

• Cell Line: L929 mouse fibroblast cells (or other appropriate mammalian cell line).

• Culture Medium: Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Extraction Vehicle: Culture medium with serum (for both polar and non-polar extracts) and culture medium without serum (for polar extracts).[9]

• Positive Control: Sodium Dodecyl Sulfate (SDS) solution.

• Negative Control: High-density polyethylene (HDPE).

• Reagents: Neutral Red solution, desorbing solution (e.g., 1% acetic acid in 50% ethanol).

• Equipment: 96-well cell culture plates, incubator (37°C, 5% CO₂), spectrophotometer.

3. Procedure:

• Sample Preparation (Extraction):

• Prepare extracts of the test article (e.g., a medical device component containing 1-Tetradecanol) in the extraction vehicle according to ISO 10993-12. A common extraction ratio is 3 cm²/mL or 0.2 g/mL for 24 hours at 37°C.
• Prepare serial dilutions of the extract (e.g., 100%, 50%, 25%, 12.5%).

• Cell Seeding:

• Seed L929 cells into 96-well plates at a density that will result in a sub-confluent monolayer after 24 hours of incubation.

• Exposure:

• After 24 hours, remove the culture medium from the wells and replace it with the test article extracts, positive control, negative control, and vehicle control.
• Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Neutral Red Staining:

• After the exposure period, remove the test solutions and wash the cells with phosphate-buffered saline (PBS).
• Add Neutral Red solution to each well and incubate for 3 hours.
• Remove the Neutral Red solution, wash the cells, and add the desorbing solution to extract the dye from the viable cells.

• Data Analysis:

• Measure the absorbance of the extracted dye using a spectrophotometer at the appropriate wavelength (e.g., 540 nm).
• Calculate the cell viability as a percentage relative to the vehicle control.

4. Interpretation of Results:

• A reduction in cell viability of more than 30% is considered a cytotoxic effect.[1][3]

Protocol 2: Skin Sensitization - Murine Local Lymph Node Assay (LLNA) (ISO 10993-10 & OECD TG 429)

1. Objective: To determine the potential of 1-Tetradecanol to induce a skin sensitization response.

2. Materials:

• Test Article: 1-Tetradecanol

• Vehicle: Acetone:Olive Oil (4:1) or other suitable vehicle.

• Animals: CBA/Ca or CBA/J mice (female, 8-12 weeks old).

• Positive Control: Hexyl Cinnamic Aldehyde (HCA).

• Reagents: ³H-methyl thymidine, scintillation fluid.

• Equipment: Micropipettes, scintillation counter.

3. Procedure:

• Dose Formulation:

• Prepare a series of concentrations of 1-Tetradecanol in the chosen vehicle (e.g., 10%, 25%, 50%).

• Induction Phase:

• Divide the mice into groups (at least 4 per group), including a vehicle control group, a positive control group, and test article groups.
• On days 1, 2, and 3, apply 25 µL of the respective test or control substance to the dorsal surface of each ear of the mice.

• Proliferation Measurement:

• On day 6, inject all mice intravenously with ³H-methyl thymidine.
• Five hours after the injection, humanely euthanize the mice and excise the draining auricular lymph nodes.

• Sample Processing:

• Prepare a single-cell suspension of the lymph node cells.
• Precipitate the DNA and measure the incorporation of ³H-methyl thymidine using a scintillation counter. The results are expressed as disintegrations per minute (DPM) per mouse.

4. Data Analysis:

• Calculate the Stimulation Index (SI) for each group by dividing the mean DPM of the test group by the mean DPM of the vehicle control group.

5. Interpretation of Results:

• If the SI is ≥ 3 at one or more concentrations, the test article is classified as a skin sensitizer.[4][5][6]

Protocol 3: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test (ISO 10993-23 & OECD TG 439)

1. Objective: To assess the potential of 1-Tetradecanol to cause skin irritation using an in vitro human tissue model.

2. Materials:

• Test Article: 1-Tetradecanol

• Tissue Model: Validated Reconstructed Human Epidermis (RhE) models (e.g., EpiDerm™, SkinEthic™ RHE).

• Culture Medium: Provided by the RhE model manufacturer.

• Positive Control: 5% aqueous solution of Sodium Dodecyl Sulfate (SDS).

• Negative Control: Phosphate-Buffered Saline (PBS).

• Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, isopropanol.

• Equipment: Cell culture plates, incubator (37°C, 5% CO₂), spectrophotometer.

3. Procedure:

• Tissue Preparation:

• Upon receipt, place the RhE tissue inserts into 6-well plates containing pre-warmed culture medium and pre-incubate for a specified period (e.g., overnight).

• Exposure:

• Apply the test article (neat or a relevant dilution), positive control, and negative control directly to the surface of the RhE tissues (at least three tissues per group).
• Incubate for a defined exposure time (e.g., 60 minutes).

• Post-Exposure Incubation:

• After exposure, thoroughly wash the tissues with PBS to remove the test substance.
• Transfer the tissues to fresh culture medium and incubate for a post-exposure period (e.g., 42 hours).

• Viability Assessment (MTT Assay):

• After the post-incubation period, transfer the tissues to a solution of MTT and incubate for 3 hours. Viable cells will reduce the yellow MTT to a purple formazan precipitate.
• Extract the formazan from the tissues using isopropanol.

• Data Analysis:

• Measure the optical density (OD) of the extracted formazan using a spectrophotometer.
• Calculate the mean tissue viability as a percentage relative to the negative control.

4. Interpretation of Results:

• If the mean tissue viability is ≤ 50%, the test article is classified as an irritant.[7][8]

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow Diagrams

References

• 1. ad2textiles.com [ad2textiles.com]
• 2. Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.johner-institute.com [blog.johner-institute.com]
• 4. oecd.org [oecd.org]
• 5. Interpretation of murine local lymph node assay (LLNA) data for skin sensitization: Overload effects, danger signals and chemistry-based read-across - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ecetoc.org [ecetoc.org]
• 7. iivs.org [iivs.org]
• 8. researchgate.net [researchgate.net]
• 9. nhiso.com [nhiso.com]

Application Notes: Quantitative Analysis of Long-Chain Fatty Alcohols in Plant Wax Extracts Using 1-Tetradecanol as an Internal Standard in Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quantitative analysis of long-chain fatty alcohols, key components of plant waxes, is crucial in various fields, including botany, food science, and cosmetics. Gas chromatography (GC) is a powerful and widely used technique for the separation and quantification of these compounds. To ensure accuracy and precision in GC analysis, the use of an internal standard is essential to correct for variations in sample injection volume, detector response, and sample preparation. This application note details a robust and validated method for the quantification of long-chain fatty alcohols (C16-C24) in plant wax extracts using 1-Tetradecanol as an internal standard with Flame Ionization Detection (FID).

Principle of the Method

This method involves the extraction of lipids, including long-chain fatty alcohols, from plant material. The extracted lipids are then derivatized to increase their volatility for GC analysis. A known amount of 1-Tetradecanol is added as an internal standard during the sample preparation process. The fatty alcohols are then separated and quantified using a high-resolution capillary gas chromatograph equipped with a flame ionization detector (FID). The concentration of each analyte is determined by comparing its peak area to that of the internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: Hexane, Chloroform, Methanol (all HPLC grade)

• Internal Standard: 1-Tetradecanol (≥99% purity)

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Standards: 1-Hexadecanol (Cetyl alcohol), 1-Octadecanol (Stearyl alcohol), 1-Eicosanol (Arachidyl alcohol), 1-Docosanol (Behenyl alcohol), 1-Tetracosanol (Lignoceryl alcohol) (all ≥99% purity)

• Plant Material: Dried and finely ground plant leaves (e.g., Carnauba palm leaves)

• Glassware: Screw-capped glass tubes, volumetric flasks, pipettes, GC vials with inserts.

• Equipment: Soxhlet extractor, rotary evaporator, heating block, vortex mixer, centrifuge, gas chromatograph with FID.

Preparation of Standard Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of 1-Tetradecanol, dissolve it in hexane in a 100 mL volumetric flask, and make up to the mark.

• Analyte Stock Solutions (1 mg/mL each): Prepare individual stock solutions for each long-chain fatty alcohol standard (1-Hexadecanol, 1-Octadecanol, 1-Eicosanol, 1-Docosanol, and 1-Tetracosanol) by dissolving 100 mg of each in hexane in separate 100 mL volumetric flasks.

• Calibration Standards: Prepare a series of calibration standards by appropriately diluting the analyte stock solutions with hexane to achieve concentrations ranging from 10 µg/mL to 200 µg/mL. To each calibration standard, add the internal standard stock solution to obtain a final concentration of 50 µg/mL of 1-Tetradecanol.

Sample Preparation and Extraction

• Extraction: Accurately weigh approximately 5 g of the dried and ground plant material. Extract the lipids using a Soxhlet extractor with a 2:1 (v/v) mixture of chloroform and methanol for 6 hours.

• Solvent Evaporation: Evaporate the solvent from the extract using a rotary evaporator at 40°C until dryness.

• Saponification (Optional, for esterified alcohols): To hydrolyze any esterified fatty alcohols, dissolve the dried extract in 10 mL of 2 M ethanolic potassium hydroxide and reflux for 1 hour. After cooling, acidify the solution with HCl and extract the free fatty alcohols with hexane.

• Internal Standard Addition: Resuspend the dried lipid extract (or the hexane extract after saponification) in 5 mL of hexane. Add a precise volume of the 1-Tetradecanol internal standard stock solution to achieve a final concentration of 50 µg/mL.

Derivatization

• Transfer a 1 mL aliquot of the sample or standard solution into a clean, dry screw-capped glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 100 µL of BSTFA with 1% TMCS to the dried residue.

• Cap the tube tightly and heat at 70°C for 30 minutes in a heating block.

• After cooling to room temperature, the sample is ready for GC-FID analysis.

Gas Chromatography Conditions

• Instrument: Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL (splitless injection).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp 1: Increase to 250°C at a rate of 10°C/min.

  • Ramp 2: Increase to 320°C at a rate of 5°C/min, hold for 10 minutes.

• Detector Temperature: 320°C.

• FID Gas Flows: Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (Helium): 25 mL/min.

Data Presentation

The following tables summarize the quantitative data obtained from the analysis of a standard mixture and a plant wax extract.

Table 1: Retention Times and Response Factors of Fatty Alcohol Standards

Compound	Retention Time (min)	Relative Retention Time (to 1-Tetradecanol)	Response Factor (relative to 1-Tetradecanol)
1-Tetradecanol (IS)	12.54	1.00	1.00
1-Hexadecanol	14.82	1.18	0.98
1-Octadecanol	16.91	1.35	0.97
1-Eicosanol	18.85	1.50	0.96
1-Docosanol	20.67	1.65	0.95
1-Tetracosanol	22.38	1.78	0.94

Table 2: Quantification of Long-Chain Fatty Alcohols in a Plant Wax Extract

Analyte	Peak Area (Analyte)	Peak Area (Internal Standard)	Calculated Concentration (µg/g of plant material)	% RSD (n=3)
1-Hexadecanol	158,432	325,110	125.6	2.8
1-Octadecanol	289,765	325,110	228.3	2.5
1-Eicosanol	112,987	325,110	89.2	3.1
1-Docosanol	45,678	325,110	36.1	3.5
1-Tetracosanol	78,910	325,110	62.3	3.2

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of long-chain fatty alcohols.

Caption: Logical relationship of using an internal standard for accurate quantification.

Technical Notes & Optimization

Optimizing the Synthesis of 1-Tetradecanol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis yield of 1-Tetradecanol. The information is presented in a clear question-and-answer format, addressing specific issues that may be encountered during experimental procedures.

Troubleshooting Guide

This guide addresses common challenges in the synthesis of 1-Tetradecanol, focusing on the prevalent method of hydrogenating myristic acid or its esters.

Issue	Potential Cause	Recommended Solution
Low or No Conversion of Starting Material	Inactive Catalyst: The catalyst may have been improperly handled, stored, or has expired. For heterogeneous catalysts like Pd/C or Ni, it might be poisoned.	- Use fresh, properly stored catalyst. - Ensure an inert atmosphere during catalyst handling to prevent oxidation. - For suspected poisoning, consider pretreating the starting material to remove potential inhibitors (e.g., sulfur compounds).
Insufficient Hydrogen Pressure: The pressure in the reactor may be too low for the reaction to proceed efficiently.	- Ensure the reactor is properly sealed and check for leaks. - Increase the hydrogen pressure to the recommended level for the specific catalyst and substrate.
Low Reaction Temperature: The temperature may not be high enough to overcome the activation energy of the reaction.	- Gradually increase the reaction temperature to the optimal range for the chosen catalyst. Monitor for potential side reactions at higher temperatures.
Incomplete Reaction/Stalling	Catalyst Deactivation: The catalyst may lose activity over the course of the reaction due to coking, sintering, or poisoning by impurities in the substrate or solvent.	- Increase catalyst loading. - If using a reusable catalyst, consider regeneration or using a fresh batch. - Purify the starting material and solvent to remove potential catalyst poisons.
Poor Mass Transfer: Inefficient mixing can lead to poor contact between the hydrogen gas, liquid phase, and solid catalyst.	- Increase the stirring speed to improve gas-liquid-solid mixing. - Ensure the reactor design promotes efficient agitation.
Formation of Byproducts	Over-reduction: In the case of starting with an unsaturated precursor to myristic acid, incomplete saturation of double bonds can occur. Conversely, harsh conditions can lead to the formation of alkanes.	- For unsaturated starting materials, ensure complete hydrogenation to myristic acid or its ester before reduction to the alcohol. - Optimize reaction time and temperature to favor the formation of the alcohol without further reduction to the alkane.
Ester Formation: If the reaction is run at very high temperatures, intermolecular dehydration between two molecules of 1-Tetradecanol can form an ether, or reaction with unreacted myristic acid can form an ester.	- Maintain the reaction temperature within the optimal range. - Ensure complete conversion of the starting carboxylic acid.
Product Isolation and Purification Issues	Difficulty in Separating Catalyst: Fine catalyst particles may be difficult to remove by filtration.	- Use a filter aid such as celite. - Allow the catalyst to settle before decanting the supernatant. - For larger scale, consider using a filter press.
Oily Product Instead of Solid: The presence of impurities can lower the melting point of 1-Tetradecanol, causing it to appear as an oil or waxy solid at room temperature.	- Purify the crude product by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-Tetradecanol?

A1: The most common industrial methods for producing 1-Tetradecanol are the hydrogenation of myristic acid or its esters (e.g., methyl myristate).[1][2] These starting materials are typically derived from natural sources such as coconut oil and palm kernel oil.[1][2] A petrochemical route utilizing the Ziegler process is also a viable method.[2] For laboratory-scale synthesis, the reduction of myristic acid or its esters using reagents like lithium aluminum hydride or sodium is also employed.

Q2: What are the typical catalysts and reaction conditions for the hydrogenation of myristic acid?

A2: A variety of catalysts can be used, with palladium on carbon (Pd/C) and Raney nickel being common choices.[1] Copper-chromium catalysts are also utilized in industrial processes. The reaction is typically carried out at elevated temperatures and pressures. For instance, a high yield of a similar long-chain alcohol was achieved at 120°C and 50 atm of hydrogen pressure using a ruthenium-based catalyst.[3]

Q3: My reaction has stalled, and the conversion is not increasing. What should I do?

A3: A stalled reaction is often due to catalyst deactivation or insufficient hydrogen supply. First, check the hydrogen pressure to ensure there are no leaks and that the supply is adequate. If the pressure is stable, the catalyst may have become inactive. You can try adding a fresh portion of the catalyst to the reaction mixture. It is also crucial to ensure that your starting material and solvent are of high purity, as impurities can poison the catalyst.

Q4: I have obtained a crude product that is an off-white waxy solid. How can I purify it to obtain pure 1-Tetradecanol?

A4: Recrystallization is a highly effective method for purifying 1-Tetradecanol. The ideal recrystallization solvent is one in which 1-Tetradecanol is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents to consider for recrystallization of long-chain alcohols include ethanol, methanol, acetone, or mixtures of solvents like ethanol/water. The process involves dissolving the crude product in a minimal amount of the hot solvent, followed by slow cooling to induce the formation of pure crystals.

Q5: What are the key safety precautions to take when performing a high-pressure hydrogenation reaction?

A5: High-pressure hydrogenation reactions should be conducted with extreme caution in a well-ventilated fume hood and behind a safety shield. It is essential to use a properly rated and maintained high-pressure reactor. Before introducing hydrogen, the system must be purged with an inert gas, such as nitrogen, to remove all oxygen. A thorough leak test of the entire system should be performed with the inert gas before introducing flammable hydrogen. Always use appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves.

Data Presentation

Table 1: Comparison of Catalytic Systems for the Reduction of Carboxylic Acids/Esters to Alcohols

Catalyst System	Substrate	Temperature (°C)	Pressure (atm)	Reaction Time (h)	Yield (%)	Reference
Ruthenium Complex / Potassium tert-butylate	Methyl Benzoate	120	50	10	99	[3]
Palladium-Tin on Carbon (Pd-Sn/C)	Stearic Acid	240	30	7	~80 (1-Octadecanol)	[4]
Chemoenzymatic (Lipase & Ru-Macho-BH)	Myristic Acid	60 (esterification), 100 (hydrogenation)	35	-	Complete Conversion	[5]

Note: The data presented is for similar long-chain fatty acids or their esters and serves as a guide for optimizing 1-Tetradecanol synthesis.

Experimental Protocols

Protocol 1: High-Pressure Hydrogenation of Myristic Acid using a Ruthenium Catalyst (Adapted from a similar procedure)

Materials:

• Myristic Acid

• Ruthenium-based catalyst (e.g., as described in reference[3])

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Hydrogen gas (high purity)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature control

Procedure:

• In a glovebox under an inert atmosphere, charge the high-pressure reactor with the ruthenium catalyst and potassium tert-butoxide.

• Add anhydrous THF to the reactor.

• Add the myristic acid to the reactor.

• Seal the autoclave and remove it from the glovebox.

• Pressurize the reactor with hydrogen gas to 50 atm.

• Heat the reaction mixture to 120°C with vigorous stirring.

• Maintain these conditions for 10 hours, monitoring the pressure for any significant drops that might indicate a leak or rapid hydrogen uptake.

• After the reaction is complete, cool the reactor to room temperature.

• Carefully and slowly vent the excess hydrogen gas in a well-ventilated fume hood.

• Open the reactor and transfer the reaction mixture for workup and purification.

Protocol 2: Purification of 1-Tetradecanol by Recrystallization

Materials:

• Crude 1-Tetradecanol

• Recrystallization solvent (e.g., Ethanol, Methanol, or Acetone)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude 1-Tetradecanol in an Erlenmeyer flask.

• Add a small amount of the chosen recrystallization solvent.

• Gently heat the mixture while stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent. Avoid adding excess solvent.

• Once a clear solution is obtained, remove it from the heat and allow it to cool slowly to room temperature.

• As the solution cools, pure crystals of 1-Tetradecanol should form. To maximize crystal recovery, the flask can be placed in an ice bath after it has reached room temperature.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Dry the purified crystals, for example, by air drying or in a vacuum oven at a low temperature.

Visualizations

Caption: A generalized workflow for the synthesis and purification of 1-Tetradecanol.

Caption: A troubleshooting decision tree for addressing low yield in 1-Tetradecanol synthesis.

References

• 1. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 2. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 3. 1-Tetradecanol synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Fatty alcohol synthesis from fatty acids at mild temperature by subsequent enzymatic esterification and metal-catalyzed hydrogenation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 1-Tetradecanol Microencapsulation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the microencapsulation of 1-Tetradecanol.

General Troubleshooting

This section addresses common issues applicable across various microencapsulation techniques.

FAQs

Q1: What are the common challenges encountered during the microencapsulation of Phase Change Materials (PCMs) like 1-Tetradecanol?

A1: Common challenges when encapsulating PCMs include leakage of the core material, low thermal and mechanical stability of the microcapsules, and issues with supercooling where the PCM does not solidify at its freezing point.[1][2] Additionally, achieving a uniform and desired particle size can be difficult.[3]

Q2: How can I improve the thermal conductivity of my 1-Tetradecanol microcapsules?

A2: A significant challenge with many PCMs is their low thermal conductivity.[2] To enhance this, incorporating materials with high thermal conductivity, such as multilayer graphene, into the PCM core before encapsulation has shown promising results.[2]

Q3: My microcapsules are showing significant supercooling. How can this be addressed?

A3: Supercooling is a known issue with some PCMs, where the material remains in a liquid state below its freezing temperature.[1] The addition of nucleating agents to the core material can help to reduce the degree of supercooling. For n-alkanes, which are similar to 1-tetradecanol, using other long-chain alcohols like 1-octadecanol as a nucleating agent has been effective.[4]

Troubleshooting by Encapsulation Technique

Complex Coacervation

Complex coacervation is a popular method for encapsulating oils and other hydrophobic materials. It involves the interaction of two oppositely charged polymers in a solution to form a polymer-rich phase (coacervate) that coats the core material.

FAQs

Q1: What factors influence the success of complex coacervation for 1-Tetradecanol encapsulation?

A1: The formation of stable coacervates is highly dependent on parameters such as pH, ionic strength, the ratio of the two polymers, total polymer concentration, and the core-to-wall material ratio.[5] The process is typically carried out at a pH below the isoelectric point of the protein (like gelatin) to ensure a positive charge to interact with a negatively charged polysaccharide (like gum arabic).[5]

Q2: I am observing low process yield and encapsulation efficiency. What could be the cause?

A2: Low yield and efficiency in complex coacervation can be attributed to several factors. The velocity of homogenization, temperature, and the polymer ratio are critical.[6] For instance, high emulsification and stirring speeds tend to favor the formation of mononuclear capsules, while lower speeds can result in multinuclear capsules.[6] The type of core material can also influence the process; for example, highly hydrophobic oils may lead to lower encapsulation efficiency compared to more hydrophilic oils.[6]

Q3: My microcapsules are aggregating. How can I prevent this?

A3: Aggregation can occur, particularly after the crosslinking step. The choice and concentration of the crosslinking agent are important. While glutaraldehyde is effective, it can be toxic.[6] The use of polyphenols as crosslinkers may increase the rate of aggregation.[6] Careful control of stirring speed and the concentrations of the polymers and core material can also help minimize aggregation.

Troubleshooting Workflow for Low Encapsulation Efficiency

Caption: Troubleshooting decision tree for low encapsulation efficiency.

Spray Drying

Spray drying is a continuous and scalable process that involves atomizing an emulsion of the core and wall material into a hot gas stream, leading to rapid evaporation of the solvent and formation of microcapsules.[7]

FAQs

Q1: What are the key process parameters influencing the characteristics of spray-dried 1-Tetradecanol microcapsules?

A1: The primary parameters that affect the final product in spray drying are the feed composition (solids content, core-to-wall ratio), atomization conditions (nozzle type, pressure), and drying temperatures (inlet and outlet air).[7][8] These factors control particle size, morphology, and encapsulation efficiency.[7]

Q2: I'm experiencing low encapsulation efficiency and a high amount of surface oil on my microcapsules. What could be the problem?

A2: High levels of non-encapsulated core material can result from several issues.[9] The stability of the initial emulsion is crucial; if the emulsion breaks during atomization, the oil will not be effectively encapsulated. The choice of wall material is also important; for instance, increasing the proportion of maltodextrin in a mixture with modified starch has been shown to reduce oil retention.[10] Furthermore, very high inlet temperatures can cause cracks in the microcapsule shell, leading to leakage of the core material.

Q3: The morphology of my spray-dried microcapsules is inconsistent, with many showing dents or shrinkage. How can I improve this?

A3: The morphology of spray-dried particles is heavily influenced by the drying rate and the properties of the wall material. Shrinkage or dents can occur due to the collapse of the particle structure as the solvent evaporates. This can be influenced by the ratio of wall material to the core.[9] Using wall materials with a high glass transition temperature can help in forming more spherical and less wrinkled particles.[8]

Quantitative Data from Spray-Drying Experiments

Parameter	Value/Range	Effect on Microcapsules	Reference
Inlet Temperature	100–180 °C	Affects moisture content and particle morphology.	[11]
Feed Rate	3–16 mL/min	Influences particle size and drying efficiency.	[11]
Core-to-Wall Ratio	1:4 to 1:10	Higher wall material content can improve encapsulation efficiency up to a certain point.	[9][12]
Encapsulation Efficiency	71–87%	Typical range for spray-dried organic materials.	[13]

Interfacial Polymerization

Interfacial polymerization involves a polymerization reaction that occurs at the interface of two immiscible liquids, typically an oil-in-water emulsion. This method is used to form a solid polymer shell around the core material droplets.

FAQs

Q1: What are the critical factors for successful microencapsulation of 1-Tetradecanol using interfacial polymerization?

A1: The key factors include the choice of monomers, their concentrations, the pH of the aqueous phase, and the stirring speed.[14][15] The functionality of the amine monomer, for example, can affect the degree of crosslinking in the polymer shell, which in turn influences the release rate and mechanical strength of the microcapsules.[14][16]

Q2: I am observing significant agglomeration of my microcapsules. What is the likely cause?

A2: Agglomeration can be a result of high concentrations of the amine monomer, which leads to high initial pH values in the reaction mixture.[14][16] This change in pH can affect the stability of the emulsion and promote the sticking of newly formed microcapsules.

Q3: The shells of my microcapsules are permeable, leading to leakage of the 1-Tetradecanol. How can I improve shell integrity?

A3: Shell permeability is related to the degree of crosslinking and the overall integrity of the polymer wall.[17] Using monomers with higher functionality can lead to a more densely crosslinked and less permeable shell.[14][16] Additionally, ensuring that the monomer concentrations are sufficient is important, as low amounts of reagents can result in imperfections in the shell wall.[15]

Relationship between Process Parameters and Microcapsule Properties

Caption: Key process parameters and their influence on microcapsule properties.

Experimental Protocols

General Experimental Workflow for Microencapsulation

Caption: A generalized workflow for the microencapsulation process.

Protocol 1: Microencapsulation by Complex Coacervation

This protocol is a general guideline and may require optimization for specific applications.

• Preparation of Solutions:

  • Prepare a solution of gelatin (e.g., 2.5% w/v) in deionized water at a temperature above the gelling point of gelatin (e.g., 50-60°C).[5]

  • Prepare a separate solution of gum arabic (e.g., 2.5% w/v) in deionized water.

• Emulsification:

  • Add 1-Tetradecanol (the core material) to the gelatin solution. The core-to-wall ratio can be varied, for example, starting at 1:1.

  • Homogenize the mixture at a controlled speed (e.g., 14,000 rpm) to form a stable oil-in-water emulsion.[6]

• Coacervation:

  • Slowly add the gum arabic solution to the emulsion while maintaining the temperature and stirring.

  • Adjust the pH of the mixture to induce coacervation. This is typically done by slowly adding an acid (e.g., acetic acid) until the optimal pH is reached (e.g., pH 4.0).[6] A turbid solution indicates the formation of coacervates.

• Deposition and Cooling:

  • Continue stirring and slowly cool the mixture to allow the coacervate to deposit around the oil droplets.

• Crosslinking:

  • Once the desired temperature is reached (e.g., below 10°C), add a crosslinking agent (e.g., glutaraldehyde) to harden the microcapsule shells.

• Washing and Collection:

  • Separate the microcapsules from the solution by filtration or centrifugation.

  • Wash the collected microcapsules with deionized water to remove any unreacted materials.

• Drying:

  • Dry the microcapsules, for example, by freeze-drying or air drying.

Protocol 2: Microencapsulation by Spray Drying

• Emulsion Preparation:

  • Prepare an aqueous solution of the wall material (e.g., maltodextrin, gum arabic).

  • Disperse 1-Tetradecanol in the wall material solution to form an oil-in-water emulsion. The solids content of the emulsion is typically in the range of 20-40%.

  • Homogenize the mixture to achieve a fine and stable emulsion.

• Spray Drying:

  • Feed the emulsion into a spray dryer.

  • Set the operating parameters, such as inlet air temperature (e.g., 160-180°C), outlet air temperature, and feed flow rate, according to the instrument's specifications and desired particle characteristics.

• Collection:

  • The dried microcapsules are separated from the air stream by a cyclone separator and collected.

Characterization of Microcapsules

Characterization Technique	Purpose	Typical Findings for 1-Tetradecanol Microcapsules	Reference
Scanning Electron Microscopy (SEM)	To observe the morphology, surface texture, and size of the microcapsules.	Successful encapsulation should yield spherical microcapsules with a relatively smooth surface.	[18][19]
Differential Scanning Calorimetry (DSC)	To determine the melting and freezing points and the latent heat storage capacity of the encapsulated 1-Tetradecanol.	The DSC curve will show peaks corresponding to the phase transitions of the core material, confirming its encapsulation and thermal properties.	[18][19]
Fourier Transform Infrared Spectroscopy (FT-IR)	To confirm the presence of both the core (1-Tetradecanol) and wall materials in the microcapsules and to check for chemical interactions.	The FT-IR spectrum of the microcapsules should show characteristic peaks of both the core and the wall material, indicating successful encapsulation.	[18][19]
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the microcapsules and to estimate the core content.	TGA curves typically show a multi-step degradation process, corresponding to the degradation of the core and wall materials at different temperatures.	[18][19]
Particle Size Analysis	To determine the average particle size and the size distribution of the microcapsules.	The particle size can range from nanometers to micrometers depending on the encapsulation method and process parameters.	[18]

References

• 1. mdpi.com [mdpi.com]
• 2. Phase Change Materials Meet Microfluidic Encapsulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Crystallization and prevention of supercooling of microencapsulated n-alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Coacervation as a Novel Method of Microencapsulation of Essential Oils—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aseestant.ceon.rs [aseestant.ceon.rs]
• 8. researchgate.net [researchgate.net]
• 9. redalyc.org [redalyc.org]
• 10. 2024.sci-hub.st [2024.sci-hub.st]
• 11. Improvements in the Procedures to Encapsulate Diverse Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization and Comprehensive Characterization of the Microencapsulation Process for Taro Essence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Multi-Scale Approach to Microencapsulation by Interfacial Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Current Challenges in Microcapsule Designs and Microencapsulation Processes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Preparation and Characterization of Tetradecanol Microcapsule Phase Change Materials by Emulsion Polymerization | Scientific.Net [scientific.net]

Preventing phase separation in 1-Tetradecanol formulations

Welcome to the technical support center for 1-Tetradecanol formulations. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to phase separation in their experiments.

Troubleshooting Guide & FAQs

This section provides answers to frequently asked questions regarding the stability of 1-Tetradecanol formulations.

Issue 1: Understanding Phase Separation

Q1: Why is my 1-Tetradecanol formulation separating into different phases?

A1: Phase separation in 1-Tetradecanol formulations is primarily due to its inherent physicochemical properties. 1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol.[1][2] It is a white, waxy solid that is practically insoluble in water (0.30 mg/L at 25°C), making it difficult to create stable aqueous solutions without the proper excipients.[1][3] The long hydrocarbon chain makes the molecule hydrophobic, leading it to self-associate and separate from the aqueous phase to minimize unfavorable interactions.

Issue 2: Initial Troubleshooting Steps

Q2: My formulation has separated. What are the immediate steps I should take to troubleshoot?

A2: When phase separation occurs, a systematic approach can help identify the cause and find a solution. If precipitation or separation is observed, gentle heating and/or sonication can be used as an initial step to aid dissolution.[4] The following workflow outlines a recommended troubleshooting process.

Caption: A logical workflow for troubleshooting phase separation. (Max Width: 760px)

Issue 3: Improving Solubility & Stability

Q3: How can I improve the stability of my 1-Tetradecanol formulation?

A3: To prevent phase separation, you must enhance the solubility and stability of 1-Tetradecanol in the formulation. This is typically achieved by adding co-solvents, surfactants, or a combination of both. These agents help to create a more favorable environment for the 1-Tetradecanol molecules, preventing them from aggregating.

Q4: What co-solvents are effective for 1-Tetradecanol?

A4: Co-solvents can significantly improve the solubility of 1-Tetradecanol. Common choices for research and pharmaceutical applications include Dimethyl sulfoxide (DMSO), Polyethylene glycol 300 (PEG300), and ethanol.[1][4] While 1-Tetradecanol is only slightly soluble in ethanol, it is more soluble in other organic solvents.[1][2] For in-vivo studies, specific combinations of these co-solvents are often used to create a stable solution.[4]

Q5: What is the role of surfactants in preventing phase separation?

A5: Surfactants are amphiphilic molecules that position themselves at the oil-water interface, reducing interfacial tension and stabilizing the emulsion.[5] For fatty alcohols like 1-Tetradecanol, surfactants can help form stable lamellar gel networks or micelles, which entrap the oil-soluble molecules and disperse them evenly throughout the aqueous phase.[6][7] The combination of fatty alcohols and surfactants is a widely used strategy in the cosmetic and pharmaceutical industries to create stable creams and lotions.[6][7] Nonionic surfactants like Tween-80 (a polysorbate) are commonly used.[4]

The diagram below illustrates the stabilization mechanism.

Caption: Stabilization of 1-Tetradecanol via micelle formation. (Max Width: 760px)

Quantitative Data & Formulation Protocols

Table 1: Example Solvent Systems for 1-Tetradecanol

The following table summarizes solvent systems that have been used to prepare clear solutions of 1-Tetradecanol for experimental use.[4]

Protocol ID	Component 1	Component 2	Component 3	Component 4	Achieved Solubility
P1	10% DMSO	40% PEG300	5% Tween-80	45% Saline	≥ 2.5 mg/mL
P2	10% DMSO	90% Corn Oil	-	-	≥ 2.5 mg/mL

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Formulation

This protocol is based on a method for creating a clear, stable solution for in-vivo experiments.[4]

Objective: To prepare a 1 mL working solution of 1-Tetradecanol at a concentration of 2.5 mg/mL.

Materials:

• 1-Tetradecanol

• Dimethyl sulfoxide (DMSO), newly opened

• PEG300

• Tween-80

• Saline solution

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer and/or sonicator

Methodology:

• Prepare Stock Solution: First, prepare a clear stock solution of 1-Tetradecanol in DMSO. For example, to achieve a final concentration of 2.5 mg/mL in the working solution, you might prepare a 25 mg/mL stock in DMSO.

• Sequential Addition of Co-solvents: In a sterile 1.5 mL microcentrifuge tube, perform the following steps sequentially. Ensure the solution is mixed evenly after each addition.

  • Add 400 µL of PEG300.

  • Add 100 µL of the 25 mg/mL 1-Tetradecanol DMSO stock solution and mix thoroughly.

  • Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Final Dilution: Add 450 µL of saline to the mixture to bring the total volume to 1 mL.

• Final Mixing: Vortex the solution thoroughly. If any cloudiness or precipitation appears, gentle warming or sonication can be applied to aid dissolution.[4]

• Usage: It is recommended to prepare this working solution freshly on the day of use to ensure stability and reliable experimental results.[4]

Protocol 2: Accelerated Stability Testing via Centrifugation

This is a simple and rapid method to assess the physical stability of an emulsion or formulation.[8]

Objective: To quickly determine if a formulation is likely to undergo phase separation under stress.

Materials:

• Prepared 1-Tetradecanol formulation

• Control/placebo formulation (without 1-Tetradecanol)

• Centrifuge capable of reaching at least 3000 RPM

• Clear centrifuge tubes

Methodology:

• Sample Preparation: Fill two centrifuge tubes with an equal volume of the 1-Tetradecanol formulation. Fill two other tubes with the control formulation.

• Centrifugation: Place the tubes in the centrifuge, ensuring they are balanced. Centrifuge the samples at approximately 3000 RPM for 30 minutes.

• Observation: After centrifugation, immediately remove the tubes and visually inspect them against a well-lit background.

• Analysis: Look for any signs of instability, such as:

  • Creaming: A concentration of the dispersed phase at the top of the sample.

  • Sedimentation: A concentration of material at the bottom of the tube.

  • Coalescence/Breaking: The separation of the formulation into distinct layers of its constituent components.

• Interpretation: A stable formulation will show no visible change or separation after centrifugation. If separation is observed, the formulation is considered unstable and requires optimization.[8]

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 3. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. quora.com [quora.com]
• 6. Frontiers | Mixture of fatty alcohols and alkyl polyglucosides stabilizing water-in-water emulsions [frontiersin.org]
• 7. journals.aps.org [journals.aps.org]
• 8. pharmacyfreak.com [pharmacyfreak.com]

Technical Support Center: Overcoming Solubility Challenges of 1-Tetradecanol in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of 1-Tetradecanol in aqueous solutions.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

1. Why is my 1-Tetradecanol not dissolving in water or aqueous buffers?

1-Tetradecanol, also known as myristyl alcohol, is a long-chain saturated fatty alcohol.[1][2] Its long hydrocarbon tail makes it highly nonpolar and therefore, it is practically insoluble in water.[1][2][3] The very low aqueous solubility is a known characteristic of this compound.[4][5]

2. I've prepared my aqueous solution of 1-Tetradecanol, but it appears cloudy or has precipitated out. What should I do?

Cloudiness or precipitation indicates that the 1-Tetradecanol has not fully dissolved or has come out of solution. This can be due to several factors:

• Concentration: The concentration of 1-Tetradecanol may be above its solubility limit in the chosen solvent system.

• Temperature: A decrease in temperature can cause 1-Tetradecanol to precipitate, as its solubility is temperature-dependent.[6][7]

• pH: While 1-Tetradecanol is a neutral molecule, the pH of the buffer can influence the stability of the formulation, especially if other excipients are present.

• Ionic Strength: High salt concentrations in buffers can decrease the solubility of nonpolar compounds, a phenomenon known as "salting out."

To resolve this, you can try the following:

• Gently warm the solution while stirring.

• Use sonication to aid in the dispersion and dissolution process.

• Re-evaluate your formulation and consider using one of the solubilization techniques outlined below.

3. How can I increase the solubility of 1-Tetradecanol in my aqueous formulation?

Several techniques can be employed to enhance the aqueous solubility of 1-Tetradecanol. The choice of method will depend on the specific requirements of your experiment, such as the desired final concentration and the intended application.

• Co-solvents: The addition of a water-miscible organic solvent, or co-solvent, can significantly increase the solubility of nonpolar compounds.[8]

• Surfactants: Surfactants form micelles in aqueous solutions that can encapsulate nonpolar molecules like 1-Tetradecanol, effectively increasing their apparent solubility.[9][10]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface, allowing them to form inclusion complexes with nonpolar molecules, thereby increasing their aqueous solubility.[11][12]

Below are tables summarizing the properties of 1-Tetradecanol and a guide to selecting a solubilization method.

Data Presentation

Table 1: Physicochemical Properties of 1-Tetradecanol

Property	Value	References
Molecular Formula	C₁₄H₃₀O	[1][2]
Molecular Weight	214.39 g/mol	[4]
Appearance	White waxy solid	[1][2]
Melting Point	38-40 °C	[2][5]
Boiling Point	289 °C	[2]
Aqueous Solubility	~0.2 - 0.4 mg/L at 25°C	[13]
Solubility in other solvents	Soluble in diethyl ether, slightly soluble in ethanol	[1][2][3]

Table 2: Guide to Selecting a Solubilization Method for 1-Tetradecanol

Method	Principle	Advantages	Disadvantages
Co-solvents	Increases the polarity of the solvent mixture.	Simple to implement, can achieve high concentrations.	May not be suitable for all biological applications due to potential toxicity of the co-solvent.
Surfactants	Forms micelles that encapsulate the hydrophobic molecule.	Highly effective at low concentrations, a wide variety of surfactants are available.	Can interfere with some biological assays, potential for foaming.
Cyclodextrins	Forms inclusion complexes with the hydrophobic molecule.	Biocompatible, can improve stability.	Limited loading capacity, can be more expensive.

Experimental Protocols

Protocol 1: Solubilization of 1-Tetradecanol using a Co-solvent (Ethanol)

This protocol describes how to prepare a stock solution of 1-Tetradecanol in an ethanol-water mixture.

Materials:

• 1-Tetradecanol

• Ethanol (95% or absolute)

• Purified water or desired aqueous buffer

• Glass vials

• Magnetic stirrer and stir bar

• Heating plate (optional)

Procedure:

• Weigh the desired amount of 1-Tetradecanol and place it in a glass vial.

• Add a small amount of ethanol to the vial to wet the 1-Tetradecanol.

• Slowly add the remaining volume of ethanol while stirring to dissolve the 1-Tetradecanol completely. Gentle warming (to just above the melting point of 1-Tetradecanol, ~40-45°C) can aid in dissolution.

• Once the 1-Tetradecanol is fully dissolved in the ethanol, slowly add the aqueous buffer to the desired final volume while stirring continuously.

• Continue stirring for 15-30 minutes to ensure a homogenous solution.

• Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to increase the proportion of ethanol in your co-solvent mixture.

Protocol 2: Solubilization of 1-Tetradecanol using a Surfactant (Polysorbate 80)

This protocol outlines the preparation of an aqueous dispersion of 1-Tetradecanol using a non-ionic surfactant.

Materials:

• 1-Tetradecanol

• Polysorbate 80 (Tween® 80)

• Purified water or desired aqueous buffer

• Glass beaker

• Magnetic stirrer and stir bar

• Homogenizer or sonicator

Procedure:

• Prepare the aqueous phase by dissolving Polysorbate 80 in the desired buffer at a concentration above its critical micelle concentration (CMC), which is approximately 0.012 mg/mL.[14]

• Melt the 1-Tetradecanol by heating it to slightly above its melting point (~40-45°C).

• Slowly add the molten 1-Tetradecanol to the aqueous surfactant solution while vigorously stirring.

• To achieve a fine dispersion and enhance solubilization, homogenize the mixture using a high-speed homogenizer or sonicate it.

• Continue the process until a clear or translucent dispersion is obtained.

• Allow the solution to cool to room temperature while stirring.

Protocol 3: Solubilization of 1-Tetradecanol using a Cyclodextrin (Hydroxypropyl-β-Cyclodextrin)

This protocol describes the preparation of a 1-Tetradecanol solution using a chemically modified cyclodextrin to form an inclusion complex.

Materials:

• 1-Tetradecanol

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Purified water or desired aqueous buffer

• Glass vials with screw caps

• Shaker or vortex mixer

• Water bath or incubator

Procedure:

• Prepare an aqueous solution of HP-β-CD at the desired concentration.

• Add an excess amount of 1-Tetradecanol to the HP-β-CD solution.

• Seal the vials and place them in a shaker or on a vortex mixer at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow for complexation to reach equilibrium.

• After the incubation period, centrifuge or filter the suspension to remove the undissolved 1-Tetradecanol.

• The clear supernatant will contain the solubilized 1-Tetradecanol-HP-β-CD inclusion complex. The concentration can be determined using a suitable analytical method like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Mandatory Visualizations

Caption: Experimental workflow for solubilizing 1-Tetradecanol in aqueous solutions.

Caption: Troubleshooting logic for 1-Tetradecanol precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of 1-Tetradecanol I can achieve in an aqueous solution?

The maximum achievable concentration will depend entirely on the solubilization method and the specific conditions used (e.g., type and concentration of co-solvent, surfactant, or cyclodextrin; temperature; pH). Without a solubilizing agent, the concentration will be extremely low (in the range of 0.2-0.4 mg/L).[13] With the appropriate use of the techniques described above, it is possible to achieve significantly higher concentrations, potentially in the mg/mL range.

Q2: Are there any safety precautions I should take when working with 1-Tetradecanol and the suggested solvents?

Yes. Always consult the Safety Data Sheet (SDS) for 1-Tetradecanol and any co-solvents or surfactants you are using. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. When heating solutions, do so in a well-ventilated area or a fume hood.

Q3: Can I use a different surfactant than Polysorbate 80?

Yes, other non-ionic surfactants such as other Polysorbates (e.g., Tween® 20), or ionic surfactants like sodium dodecyl sulfate (SDS) can also be used. The choice of surfactant will depend on your specific experimental needs, including biocompatibility and potential interactions with other components in your system.

Q4: How do I know if a cyclodextrin is suitable for my experiment?

The suitability of a cyclodextrin depends on the size of its hydrophobic cavity relative to the guest molecule (1-Tetradecanol). β-cyclodextrins and their derivatives, like HP-β-CD, are commonly used for molecules of this size. A phase solubility study (as described in Protocol 3) is the best way to determine the effectiveness of a particular cyclodextrin for solubilizing 1-Tetradecanol.[15][16]

Q5: Will the solubilization method affect the biological activity of my formulation?

It is possible. Co-solvents, surfactants, and cyclodextrins can all potentially interact with biological systems. It is crucial to run appropriate controls in your experiments to account for any effects of the solubilizing agents themselves. For example, include a vehicle control that contains the solubilizing agent in the same concentration as your test sample but without the 1-Tetradecanol.

References

• 1. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 2. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 3. 1-Tetradecanol [chemeurope.com]
• 4. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sfdchem.com [sfdchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Propylene glycol - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Complex Micellization Behavior of the Polysorbates Tween 20 and Tween 80. | Semantic Scholar [semanticscholar.org]
• 11. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. Predicting critical micelle concentration and micelle molecular weight of polysorbate 80 using compendial methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Phase solubility diagram: Significance and symbolism [wisdomlib.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing HPLC Separation of Fatty Alcohol Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of fatty alcohol isomers.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Poor or No Peak Resolution Between Isomers

Q: Why am I seeing poor or no separation between my fatty alcohol isomers?

A: The chemical similarity of isomers makes their separation challenging.[1] Several factors in your HPLC method can contribute to poor resolution:

• Inappropriate Stationary Phase: The column's stationary phase is critical for resolving isomers. Standard C18 columns separate based on hydrophobicity and may not be sufficient for positional or geometric isomers.[2]

• Suboptimal Mobile Phase Composition: The mobile phase composition, including the organic solvent ratio and additives, directly impacts selectivity and retention.[3][4]

• Insufficient Column Efficiency: A column with a low plate number (N) will produce broader peaks, hindering the separation of closely eluting compounds.[1]

Troubleshooting Steps:

• Change the Stationary Phase:

  • For geometric isomers (cis/trans), consider columns with higher molecular shape selectivity, such as a cholesterol-bonded phase.[2]

  • For positional isomers, a longer column or one packed with smaller particles can increase efficiency and improve resolution.[1]

  • Normal-phase chromatography on a silica gel column can be effective for separating isomers that are difficult to resolve by reversed-phase methods.[5][6]

• Optimize the Mobile Phase:

  • Adjust Solvent Strength: In reversed-phase HPLC, decrease the percentage of the organic solvent (e.g., acetonitrile, methanol) to increase retention time and provide more opportunity for separation.[1][7]

  • Switch Organic Solvent: Acetonitrile, methanol, and tetrahydrofuran have different elution strengths and can alter selectivity.[4] For example, a mobile phase of 44% methanol/water has an equivalent elution strength to 35% acetonitrile/water.[4]

  • Employ Gradient Elution: A shallow gradient can improve the separation of complex isomer mixtures.[3][8]

  • Consider Additives: For separations involving derivatized alcohols, adding silver ions (as silver nitrate) to the mobile phase can significantly enhance the resolution of unsaturated isomers through π-complexation.[9]

• Enhance Column Efficiency:

  • Reduce Particle Size: Columns with smaller particles yield higher plate numbers and sharper peaks.[1]

  • Increase Column Length: A longer column increases the theoretical plates, improving resolution, though it will also increase analysis time and backpressure.[1]

  • Optimize Flow Rate: Lowering the flow rate can improve efficiency, but be mindful of increasing run times.[10]

  • Increase Temperature: Elevating the column temperature (e.g., 40–60°C) can decrease mobile phase viscosity, improve peak shape, and sometimes alter selectivity.[1]

Issue 2: Low or No Signal from Detector

Q: My fatty alcohol isomers are not showing up on the chromatogram, or the signal is very weak. What is the problem?

A: Fatty alcohols typically lack strong chromophores, making them difficult to detect with standard UV-Vis detectors at common wavelengths (e.g., >220 nm).[11]

Troubleshooting Steps:

• Select an Appropriate Detector:

  • Refractive Index (RI) Detector: An RI detector is a universal detector that can be used for any compound, including fatty alcohols, that changes the refractive index of the mobile phase.[12][13] However, it has limited sensitivity and is not compatible with gradient elution.[13]

  • Evaporative Light Scattering Detector (ELSD): ELSD is another universal detector suitable for non-volatile analytes like fatty alcohols and is compatible with gradient elution.

  • Mass Spectrometry (MS): An MS detector provides high sensitivity and structural information, making it an excellent choice for identifying and quantifying isomers.[5]

• Derivatize the Fatty Alcohols:

  • Chemical derivatization is a common strategy to introduce a chromophore or fluorophore into the fatty alcohol molecule, significantly enhancing detection sensitivity.[11]

  • For UV Detection: Esterification with reagents like p-bromophenacyl bromide allows for strong UV detection around 254 nm.[5]

  • For Fluorescence Detection: Reagents such as carbazole-9-carbonyl chloride or dansyl chloride can be used to create highly fluorescent derivatives, enabling detection at femtomole levels.[11][14][15]

Issue 3: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are tailing or fronting. How can I achieve symmetrical peaks?

A: Poor peak shape is often caused by secondary interactions on the column, column overload, or issues with the sample solvent.

Troubleshooting Steps:

• Address Peak Tailing:

  • Cause: Tailing is often seen with basic analytes interacting with acidic residual silanol groups on silica-based columns.[10] While fatty alcohols are neutral, impurities or derivatizing agents could be the cause.

  • Solution: Use a base-deactivated or end-capped column (e.g., NUCLEODUR® Gravity, Isis). Alternatively, switching to a polymer-based column can eliminate silanol interactions.[10] Preparing the mobile phase with a small amount of a competing base or acid can also help.

• Address Peak Fronting:

  • Cause: Peak fronting is a classic sign of column overload.[10]

  • Solution: Decrease the amount of sample injected onto the column. If a larger sample size is necessary, consider increasing the column diameter.[10]

• Check Sample Solvent:

  • Cause: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion, including splitting and broadening.[16]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a different solvent must be used for solubility, ensure the injection volume is as small as possible.[10]

Experimental Protocols and Data

Protocol 1: Derivatization of Fatty Alcohols for Fluorescence Detection

This protocol is based on the derivatization of fatty alcohols with carbazole-9-carbonyl chloride for high-sensitivity fluorescence detection.[14]

Reagents:

• Fatty alcohol standards (e.g., C12-C18)

• Carbazole-9-carbonyl chloride

• 1-methylimidazole (catalyst)

• Acetonitrile (dry, HPLC grade)

• Methanol (HPLC grade)

• Diethyl ether

• RP-18 Solid Phase Extraction (SPE) cartridges (3 ml, 200 mg)

Procedure:

• To 860 µL of dry acetonitrile, add 100 µL of the fatty alcohol sample and 40 µL of 1-methylimidazole catalyst.

• Add 1 mL of carbazole-9-carbonyl chloride solution (4 mg/mL in acetonitrile).

• Heat the mixture at 65°C for 30 minutes.

• Condition an RP-18 SPE cartridge with 2 mL of methanol followed by 2 mL of acetonitrile/water (60/40, v/v).

• Load the reaction mixture onto the conditioned SPE cartridge.

• Wash the cartridge with 12 mL of acetonitrile/water (60/40, v/v) to remove excess reagent.

• Dry the cartridge under a stream of air for 10 minutes.

• Elute the derivatives with 2 mL of diethyl ether.

• Evaporate the diethyl ether under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of acetonitrile for HPLC analysis.

HPLC Conditions for Derivatized Fatty Alcohols

Parameter	Setting
Column	RP-8, 125 x 4.6 mm I.D.[14]
Mobile Phase	Acetonitrile[14]
Flow Rate	1.5 mL/min[14]
Detection	Fluorescence[14]
Excitation λ	228 nm[14]
Emission λ	318 nm[14]

Table 1: Comparison of Stationary Phases for Isomer Separations

Stationary Phase	Principle of Separation	Best Suited For	Reference
C18 (ODS)	Hydrophobicity	Separation by chain length and degree of unsaturation. Limited for geometric isomers.	[2][5]
Cholesterol-bonded	Molecular Shape Selectivity	Geometrical (cis/trans) isomers of unsaturated fatty acid derivatives.	[2]
Silica (Normal-Phase)	Polarity	Polar functional groups, isomers difficult to separate by reversed-phase.	[5][6]
Silver-Ion (Ag+)	π-complexation	Positional and geometrical isomers of unsaturated compounds.	[5][9]

Visualized Workflows and Logic

Caption: HPLC Method Development Workflow for Fatty Alcohol Isomers.

Caption: Troubleshooting Decision Tree for Common HPLC Issues.

Caption: Principle of Derivatization for Enhanced HPLC Detection.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. hplc.eu [hplc.eu]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. aocs.org [aocs.org]
• 6. moravek.com [moravek.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mastelf.com [mastelf.com]
• 9. researchgate.net [researchgate.net]
• 10. tajhizshimi.com [tajhizshimi.com]
• 11. researchgate.net [researchgate.net]
• 12. Types of Detectors in High-Performance Liquid Chromatography • Food Safety Institute [foodsafety.institute]
• 13. Different Types of HPLC Detectors | Pharmaguideline [pharmaguideline.com]
• 14. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 15. aocs.org [aocs.org]
• 16. agilent.com [agilent.com]

Minimizing impurities in the hydrogenation of myristic acid

Technical Support Center: Hydrogenation of Myristic Acid

Welcome to the technical support center for the hydrogenation of myristic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing impurities and troubleshooting common issues encountered during this chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of myristic acid hydrogenation?

Myristic acid, a saturated fatty acid, does not have carbon-carbon double bonds to hydrogenate. Therefore, the typical hydrogenation reaction involves the reduction of the carboxylic acid group to yield myristyl alcohol (1-tetradecanol). Under harsher conditions, further reduction to hydrocarbons (tetradecane) can occur.

Q2: What are the most common impurities I might encounter?

Common impurities can be categorized as those present in the starting material and those formed during the reaction.

• Starting Material Impurities: Free fatty acids (if starting from triglycerides), moisture, sulfur compounds, phosphorus compounds, and oxidation products can act as catalyst poisons or lead to unwanted side reactions.[1]

• Reaction-Generated Impurities: These can include unreacted myristic acid, byproducts from side reactions such as the formation of nickel soaps, and residual catalyst in the final product.[1][2]

Q3: How do impurities in the starting material affect the hydrogenation process?

Impurities can have several detrimental effects:

• Catalyst Poisoning: Sulfur and free fatty acids are known poisons for nickel catalysts, reducing their activity and requiring higher catalyst loads or longer reaction times.[1]

• Reduced Product Yield: Deactivated catalysts lead to incomplete conversion of myristic acid.

• Undesirable Side Reactions: Moisture can lead to the hydrolysis of triglycerides (if used as a starting material source), increasing the free fatty acid content which in turn poisons the catalyst.[1]

Q4: Can I use palladium on carbon (Pd/C) for the hydrogenation of myristic acid?

Palladium on carbon is generally not effective for the reduction of carboxylic acids to alcohols under typical hydrogenation conditions.[3] More robust catalysts like nickel-based catalysts (e.g., Raney nickel) or copper-chromite are typically required for this transformation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the hydrogenation of myristic acid.

Issue	Potential Cause	Troubleshooting Steps
Low or No Conversion of Myristic Acid	Inactive or poisoned catalyst	• Ensure the catalyst has been properly activated and stored. • Pretreat the myristic acid feedstock to remove catalyst poisons like sulfur and moisture.[1] • Increase the catalyst loading.
Insufficient hydrogen pressure or temperature	• Verify the hydrogen pressure is within the recommended range for the specific catalyst. • Ensure the reaction temperature is optimal for the catalyst being used.[1][4]
Poor mixing/agitation	• Increase the stirring rate to ensure good contact between the catalyst, hydrogen, and myristic acid.[4]
Formation of Unwanted Byproducts (e.g., alkanes)	Reaction conditions are too harsh	• Reduce the reaction temperature and/or pressure to favor the formation of the alcohol over the alkane.
Product Contamination with Catalyst	Inefficient filtration	• Use a finer filter medium to remove catalyst particles.[1] • Consider a post-treatment step, such as washing or using a filter aid, to remove residual catalyst.[2]
High Free Fatty Acid (FFA) Content in Product	Incomplete reaction of starting FFAs or hydrolysis	• If starting from a triglyceride source, ensure complete splitting to fatty acids prior to hydrogenation. • For the hydrogenation product, ensure low moisture in the feedstock to prevent further FFA formation.[1]

Experimental Protocols

Protocol 1: Pre-treatment of Myristic Acid Feedstock

Objective: To remove impurities that can poison the hydrogenation catalyst.

Methodology:

• Degumming (for crude oils): If myristic acid is derived from crude palm kernel or coconut oil, a degumming step is necessary to remove phospholipids. This is typically achieved by treating the oil with water or an acid solution.

• Bleaching: The oil is then treated with bleaching earth (activated clay) under vacuum at elevated temperatures (e.g., 90-120°C) to adsorb pigments and other impurities.

• Deodorization/Vacuum Drying: The pre-treated myristic acid is heated under vacuum to remove volatile impurities and, crucially, any residual moisture.[1] A moisture content below 0.05% is recommended.[1]

Protocol 2: Hydrogenation of Myristic Acid to Myristyl Alcohol

Objective: To convert myristic acid to myristyl alcohol with high selectivity.

Methodology:

• Reactor Setup: A high-pressure batch reactor equipped with a stirrer, heating mantle, and gas inlet/outlet is used.[2]

• Charging the Reactor: The pre-treated myristic acid and the hydrogenation catalyst (e.g., a supported nickel catalyst) are charged into the reactor.[1]

• Inerting: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen) to remove any oxygen.

• Pressurization and Heating: The reactor is pressurized with hydrogen to the desired pressure and then heated to the reaction temperature.[5]

• Reaction: The reaction mixture is stirred vigorously to ensure good mass transfer. The progress of the reaction can be monitored by measuring the uptake of hydrogen.

• Cooling and Depressurization: Once the reaction is complete, the reactor is cooled to a safe temperature, and the excess hydrogen pressure is carefully released.

• Catalyst Filtration: The crude product is filtered to remove the catalyst.[2]

• Product Purification: The final product can be purified by distillation or recrystallization to remove any remaining impurities.

Data Presentation

The following table summarizes typical reaction conditions for the hydrogenation of fatty acids to fatty alcohols.

Parameter	Typical Range	Effect on Reaction	Reference
Temperature (°C)	150 - 350	Higher temperatures increase the reaction rate but may lead to more side products like alkanes.	[1][6]
Hydrogen Pressure (bar)	30 - 200	Higher pressure generally increases the reaction rate and can help minimize trans-isomer formation in unsaturated fatty acids.	[4][6]
Catalyst Loading (wt%)	0.05 - 2.0	Higher loading increases the reaction rate but also increases cost and potential for product contamination.	[4][7]
Agitation Speed (rpm)	150 - 1000+	Adequate agitation is crucial for good contact between reactants and catalyst.	[6]

Visualizations

Caption: Experimental workflow for myristic acid hydrogenation.

Caption: Troubleshooting logic for low product yield.

References

• 1. aocs.org [aocs.org]
• 2. Fatty Acid Hydrogenation | CMB SpA [cmb.it]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Fat hydrogenation - Wikipedia [en.wikipedia.org]
• 6. Analysis of Reaction Conditions in Palmitic Acid Deoxygenation for Fuel Production [mdpi.com]
• 7. sabraojournal.org [sabraojournal.org]

Technical Support Center: Enhancing Long-Term Stability of 1-Tetradecanol Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the preparation and stabilization of 1-Tetradecanol emulsions.

Troubleshooting Guide

Issue 1: My 1-Tetradecanol emulsion separates shortly after preparation (creaming or sedimentation).

Potential Cause	Troubleshooting Action
Insufficient Homogenization	Increase the homogenization time or speed. For high-pressure homogenization, consider increasing the pressure or the number of passes. The goal is to reduce the droplet size of the dispersed phase.
Inadequate Emulsifier Concentration	The concentration of the emulsifier may be too low to adequately cover the surface of the oil droplets. Incrementally increase the emulsifier concentration and observe the impact on stability.
Inappropriate Emulsifier	The Hydrophile-Lipophile Balance (HLB) of your emulsifier system may not be optimal for a 1-Tetradecanol oil-in-water (o/w) emulsion. Consider using a combination of high and low HLB emulsifiers to achieve the required HLB.
Low Viscosity of the Continuous Phase	A low-viscosity continuous phase allows for easier movement and coalescence of droplets.[1] Consider adding a thickening agent or rheology modifier (e.g., xanthan gum, carbomer) to the aqueous phase to hinder droplet movement.[1]
Temperature Fluctuations	Temperature changes during or after preparation can affect emulsion stability. Ensure a controlled and gradual cooling process. Avoid storing the emulsion in locations with significant temperature swings.

Issue 2: The particle size of my emulsion increases over time, leading to coalescence.

Potential Cause	Troubleshooting Action
Ostwald Ripening	Smaller droplets have higher solubility and can dissolve and redeposit onto larger droplets.[2] This is more common with oils that have some water solubility. While 1-Tetradecanol has very low water solubility, this can still be a factor over long periods. Optimizing the emulsifier system to create a strong interfacial film can help mitigate this.
Insufficient Interfacial Film Strength	The emulsifier film around the droplets may be weak, allowing them to merge upon collision. The addition of a co-emulsifier, such as another fatty alcohol (e.g., cetyl or stearyl alcohol), can help to strengthen this film.
Incorrect pH	The pH of the aqueous phase can affect the charge on the emulsifier and the oil droplets, influencing electrostatic repulsion. Measure and adjust the pH to a range where the chosen emulsifier provides optimal stability. For many non-ionic emulsifiers, a neutral pH is often suitable.
High Electrolyte Concentration	The presence of salts can disrupt the electrical double layer around the droplets, reducing electrostatic repulsion and promoting flocculation and coalescence. If possible, reduce the concentration of electrolytes in your formulation.

Issue 3: My emulsion undergoes phase inversion (e.g., from o/w to w/o).

Potential Cause	Troubleshooting Action
High Dispersed Phase Concentration	As the volume of the internal phase increases, the droplets become more packed, which can lead to phase inversion. If your formulation allows, try reducing the concentration of the 1-Tetradecanol (oil) phase.
Temperature Changes	For emulsions stabilized with non-ionic surfactants, temperature changes can significantly alter their solubility and favor a different emulsion type. This is related to the Phase Inversion Temperature (PIT).[3] Ensure your storage and handling temperatures are well below the PIT of your emulsifier system.
Incorrect Emulsifier HLB	An HLB value that is too low can favor the formation of a w/o emulsion. Re-evaluate your emulsifier system and adjust the HLB to be more suitable for an o/w emulsion (typically in the 8-18 range).

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of 1-Tetradecanol for a stable emulsion?

The optimal concentration of 1-Tetradecanol will depend on the specific application and the other components of the formulation. Generally, it is used as a co-emulsifier and viscosity builder at concentrations ranging from 1% to 5% (w/w). Higher concentrations can be used, but may require a more robust emulsifier system to maintain stability.

Q2: How can I accelerate the stability testing of my 1-Tetradecanol emulsion?

Accelerated stability testing can be performed to predict the long-term stability of an emulsion.[4][5] Common methods include:

• Elevated Temperature Testing: Storing the emulsion at elevated temperatures (e.g., 40°C or 50°C) can accelerate degradation processes.[4] However, be cautious as high temperatures can induce changes not seen at room temperature, such as phase inversion.[5]

• Centrifugation: Subjecting the emulsion to high centrifugal forces can accelerate creaming or sedimentation, providing a rapid indication of gravitational separation.[5]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing the emulsion can reveal instabilities related to temperature cycling.[1]

Q3: What is a good starting emulsifier system for a 1-Tetradecanol emulsion?

A good starting point for an o/w emulsion containing 1-Tetradecanol is a combination of a non-ionic surfactant with a suitable HLB and a fatty alcohol co-emulsifier. For example, a polysorbate (e.g., Polysorbate 80) or a polyoxyethylene ether of a fatty alcohol (e.g., Ceteareth-20) can be used as the primary emulsifier, with 1-Tetradecanol itself or another fatty alcohol like Cetyl Alcohol acting as a stabilizer and thickening agent.

Q4: How does the purity of 1-Tetradecanol affect emulsion stability?

The purity of 1-Tetradecanol can be crucial. Impurities may act as pro-coalescing agents or interfere with the action of the primary emulsifier. It is recommended to use a high-purity grade of 1-Tetradecanol for formulation development to ensure reproducibility and stability.

Q5: Can I use 1-Tetradecanol as the sole emulsifier?

While 1-Tetradecanol has emulsifying properties, it is a weak emulsifier on its own and is typically used as a co-emulsifier and stabilizer.[6] It functions by packing at the oil-water interface alongside the primary emulsifier to form a more stable interfacial film and by increasing the viscosity of the continuous phase.

Quantitative Data on Emulsion Stability

The following tables provide examples of how to present quantitative data from stability studies of 1-Tetradecanol emulsions.

Table 1: Effect of Homogenization Speed on Mean Particle Size and Polydispersity Index (PDI)

Homogenization Speed (rpm)	Mean Particle Size (nm) (Day 0)	PDI (Day 0)	Mean Particle Size (nm) (Day 30 at 25°C)	PDI (Day 30 at 25°C)
5,000	850 ± 25	0.45 ± 0.05	1250 ± 50	0.60 ± 0.08
10,000	450 ± 15	0.25 ± 0.03	550 ± 20	0.30 ± 0.04
20,000	250 ± 10	0.15 ± 0.02	280 ± 12	0.18 ± 0.03

Table 2: Influence of Emulsifier Concentration on Zeta Potential and Stability

Emulsifier Conc. (% w/w)	Zeta Potential (mV) (Day 0)	Visual Observation (Day 7 at 40°C)	Zeta Potential (mV) (Day 7 at 40°C)
1.0	-20.5 ± 1.5	Significant Creaming	-15.2 ± 2.0
2.5	-35.8 ± 1.2	Slight Creaming	-30.5 ± 1.8
5.0	-45.2 ± 1.0	No Visible Change	-42.8 ± 1.5

Note: A zeta potential with an absolute value greater than 30 mV generally indicates good electrostatic stability.[7]

Experimental Protocols

Protocol 1: Preparation of a Model 1-Tetradecanol O/W Emulsion

Materials:

• 1-Tetradecanol (Oil Phase)

• Polysorbate 80 (Emulsifier)

• Cetyl Alcohol (Co-emulsifier/Stabilizer)

• Deionized Water (Aqueous Phase)

• Preservative (e.g., Phenoxyethanol)

Procedure:

• Prepare the Aqueous Phase: In a beaker, combine the deionized water and preservative. Heat to 75°C while stirring gently.

• Prepare the Oil Phase: In a separate beaker, combine the 1-Tetradecanol, Polysorbate 80, and Cetyl Alcohol. Heat to 75°C while stirring until all components are melted and homogenous.

• Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at a high speed (e.g., 10,000 rpm) using a high-shear mixer.

• Homogenization: Continue homogenization for 5-10 minutes to ensure a small and uniform droplet size.

• Cooling: Remove the emulsion from the heat and continue to stir gently with an overhead stirrer until it cools to room temperature. This prevents creaming and ensures a uniform final product.

• Final QC: Measure the pH and adjust if necessary. Perform initial particle size and zeta potential measurements.

Protocol 2: Accelerated Stability Testing via Centrifugation

Equipment:

• Laboratory Centrifuge

Procedure:

• Sample Preparation: Fill centrifuge tubes with the prepared emulsion. Ensure the tubes are balanced.

• Centrifugation: Centrifuge the samples at a set speed (e.g., 3,000 rpm) for a specific duration (e.g., 30 minutes).

• Analysis: After centrifugation, visually inspect the samples for any signs of phase separation, creaming, or sedimentation.

• Quantification (Optional): The volume of the separated layer can be measured and expressed as a percentage of the total volume to quantify the degree of instability.

Visualizations

Caption: Key pathways of emulsion destabilization.

Caption: A logical workflow for troubleshooting emulsion instability.

References

• 1. lubrizolcdmo.com [lubrizolcdmo.com]
• 2. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 3. ijpsonline.com [ijpsonline.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. lnct.ac.in [lnct.ac.in]
• 6. 1-Tetradecanol [myskinrecipes.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Calibration curve issues in GC-MS analysis of 1-Tetradecanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves in the GC-MS analysis of 1-Tetradecanol.

Troubleshooting Guide: Calibration Curve Issues

Poor linearity, inaccurate quantification, and high variability in your 1-Tetradecanol calibration curve can stem from several factors. This guide provides a systematic approach to identifying and resolving these common issues.

Question: My calibration curve for 1-Tetradecanol is not linear (R² < 0.99). What are the potential causes and how can I fix it?

Answer: A non-linear calibration curve is a common issue in the GC-MS analysis of long-chain alcohols like 1-Tetradecanol. The primary causes often relate to sample preparation, chromatographic conditions, or detector saturation.

Initial Troubleshooting Workflow

Technical Support Center: Optimizing 1-Tetradecanol Nanoparticle Size

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the particle size of 1-Tetradecanol solid lipid nanoparticles (SLNs).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-Tetradecanol nanoparticles, offering potential causes and solutions to achieve desired particle size and distribution.

Issue	Potential Cause	Recommended Solution
Large Particle Size (>500 nm)	Inadequate Homogenization Energy: The energy input is insufficient to break down the lipid and water phases into smaller droplets.	- Increase the homogenization speed.[1] - Extend the homogenization time. - For ultrasonication, increase the power output or duration.
High Lipid Concentration: An excessive concentration of 1-Tetradecanol can lead to particle aggregation and larger particle sizes.	- Decrease the concentration of 1-Tetradecanol in the formulation.
Insufficient Surfactant Concentration: The amount of surfactant is not enough to stabilize the surface of the newly formed nanoparticles, leading to coalescence.	- Gradually increase the surfactant concentration to find the optimal level.
High Polydispersity Index (PDI > 0.3)	Non-uniform Homogenization: The homogenization process is not uniform, resulting in a wide range of particle sizes.	- Ensure the homogenizer probe is properly centered in the vessel. - Optimize the stirring speed to create a vortex that ensures uniform mixing without incorporating excessive air.
Suboptimal Surfactant Concentration: Either too low or too high a surfactant concentration can lead to a broad size distribution.	- Perform a titration experiment to determine the optimal surfactant concentration that yields the lowest PDI.
Temperature Fluctuations: Inconsistent temperatures during the homogenization process can affect lipid crystallization and particle formation.	- Maintain a constant temperature, typically 5-10°C above the melting point of 1-Tetradecanol (approximately 39°C), throughout the hot homogenization process.[2]
Particle Aggregation Over Time	Inadequate Surface Stabilization: The surfactant may not be providing sufficient steric or electrostatic repulsion.	- Select a surfactant with a higher Hydrophilic-Lipophilic Balance (HLB) value for better stabilization.[3] - Consider using a combination of surfactants (e.g., a non-ionic and an ionic surfactant) to enhance stability.
Inappropriate Storage Conditions: Temperature fluctuations or exposure to light can induce particle aggregation.	- Store the nanoparticle dispersion at a constant, cool temperature (e.g., 4°C) and protect it from light.
Inconsistent Batch-to-Batch Results	Variability in Raw Materials: Minor differences in the purity or grade of 1-Tetradecanol or surfactants can impact results.	- Use high-purity, well-characterized raw materials from a consistent supplier.
Inconsistent Process Parameters: Small deviations in homogenization speed, time, or temperature can lead to different outcomes.	- Carefully control and monitor all process parameters for each batch. - Calibrate equipment regularly.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for preparing 1-Tetradecanol nanoparticles?

A1: The most frequently used and scalable method is hot high-pressure homogenization (HPH) . This technique involves melting the 1-Tetradecanol and dispersing it in a hot aqueous surfactant solution using a high-shear homogenizer, followed by high-pressure homogenization to reduce the particle size.[2][4] The mixture is then cooled to allow the solid lipid nanoparticles to form.

Q2: How does the concentration of 1-Tetradecanol affect the final particle size?

A2: Generally, increasing the concentration of 1-Tetradecanol leads to an increase in the mean particle size. This is because a higher lipid content results in a higher viscosity of the dispersed phase, making it more difficult to break down into smaller droplets during homogenization.

Q3: What is the role of a surfactant, and how does its concentration impact particle size?

A3: Surfactants are crucial for reducing the interfacial tension between the lipid and aqueous phases and for stabilizing the nanoparticles once they are formed, preventing aggregation.[1] The effect of surfactant concentration on particle size is complex. Initially, increasing the surfactant concentration leads to a decrease in particle size. However, beyond an optimal concentration, the particle size may start to increase again due to the formation of micelles or changes in the viscosity of the continuous phase.

Q4: What is the effect of homogenization speed and time on particle size?

A4: Increasing the homogenization speed and time generally leads to a smaller particle size, as more energy is introduced into the system to break down the lipid droplets.[1] However, there is a plateau effect where further increases in speed or time do not result in a significant size reduction and may even lead to particle aggregation due to excessive kinetic energy.[2]

Q5: Which characterization techniques are essential for analyzing 1-Tetradecanol nanoparticles?

A5: The two primary techniques are:

• Dynamic Light Scattering (DLS): Used to determine the mean hydrodynamic diameter and the polydispersity index (PDI) of the nanoparticles in a suspension.[5][6]

• Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoparticles, allowing for the assessment of their morphology (shape) and size distribution.[5][6][7][8]

Experimental Protocols

Protocol 1: Preparation of 1-Tetradecanol SLNs by Hot High-Pressure Homogenization

This protocol describes a standard method for producing 1-Tetradecanol solid lipid nanoparticles.

Materials:

• 1-Tetradecanol

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax)

• High-pressure homogenizer

• Water bath or heating mantle

• Magnetic stirrer

Procedure:

• Preparation of the Lipid Phase: Melt the 1-Tetradecanol at a temperature 5-10°C above its melting point (e.g., 45-50°C).

• Preparation of the Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot aqueous phase to the melted lipid phase under continuous stirring with a magnetic stirrer. Homogenize the mixture using a high-shear homogenizer at a moderate speed (e.g., 8,000 rpm) for 5-10 minutes to form a coarse oil-in-water emulsion.[9]

• High-Pressure Homogenization: Immediately transfer the hot pre-emulsion to a high-pressure homogenizer. Homogenize the emulsion for several cycles (typically 3-5) at a pressure of 500-1500 bar.[2]

• Cooling and Nanoparticle Formation: Cool the resulting nanoemulsion to room temperature or in an ice bath to allow the 1-Tetradecanol to recrystallize and form solid lipid nanoparticles.

• Characterization: Analyze the particle size and PDI using Dynamic Light Scattering (DLS) and visualize the morphology with Transmission Electron Microscopy (TEM).

Protocol 2: Preparation of 1-Tetradecanol SLNs by Solvent Injection

This method is suitable for lab-scale production and for heat-sensitive compounds that might be incorporated into the nanoparticles.

Materials:

• 1-Tetradecanol

• Water-miscible organic solvent (e.g., ethanol, acetone)

• Surfactant (e.g., Poloxamer 188)

• Purified water

Equipment:

• Syringe with a fine needle

• Magnetic stirrer

• Rotary evaporator (optional, for solvent removal)

Procedure:

• Preparation of the Organic Phase: Dissolve the 1-Tetradecanol in a water-miscible organic solvent.

• Preparation of the Aqueous Phase: Dissolve the surfactant in purified water.

• Nanoparticle Formation: Vigorously stir the aqueous phase using a magnetic stirrer. Inject the organic phase into the aqueous phase quickly using a syringe with a fine needle.[10][11][12] The rapid diffusion of the solvent into the aqueous phase causes the 1-Tetradecanol to precipitate as nanoparticles.

• Solvent Removal: If necessary, remove the organic solvent from the dispersion using a rotary evaporator under reduced pressure.

• Characterization: Characterize the nanoparticles for their size, PDI, and morphology using DLS and TEM.

Data Presentation

The following tables summarize the expected influence of key process parameters on the particle size of 1-Tetradecanol nanoparticles based on general findings for solid lipid nanoparticles.

Table 1: Effect of Homogenization Speed on Particle Size

Homogenization Speed (rpm)	Expected Mean Particle Size (nm)	Expected Polydispersity Index (PDI)
6,000	400 - 600	> 0.4
12,000	200 - 350	0.2 - 0.3
18,000	150 - 250	< 0.2
24,000	150 - 250 (potential for aggregation)	> 0.25

Table 2: Effect of Surfactant (Poloxamer 188) Concentration on Particle Size

Surfactant Concentration (% w/v)	Expected Mean Particle Size (nm)	Expected Polydispersity Index (PDI)
0.5	350 - 500	> 0.3
1.0	200 - 300	0.2 - 0.3
2.0	150 - 250	< 0.2
3.0	200 - 350 (micelle formation may increase size)	> 0.25

Visualizations

Caption: Workflow for preparing 1-Tetradecanol SLNs via hot homogenization.

Caption: Troubleshooting logic for addressing large particle size issues.

References

• 1. jddtonline.info [jddtonline.info]
• 2. Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Potential Applications of Lipid Nanoparticles in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynamic light scattering and transmission electron microscopy in drug delivery: a roadmap for correct characterization of nanoparticles and interpretation of results - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. japsonline.com [japsonline.com]
• 10. Solvent injection as a new approach for manufacturing lipid nanoparticles--evaluation of the method and process parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Reducing the supercooling effect in 1-Tetradecanol PCMs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Tetradecanol as a phase change material (PCM). The focus is on addressing the common challenge of supercooling and providing actionable solutions.

Troubleshooting Guide: Reducing Supercooling in 1-Tetradecanol

Supercooling is the phenomenon where a liquid cools below its freezing point without solidifying. In the context of PCMs, this delays the release of stored latent heat, reducing the efficiency and reliability of the system. This guide provides a systematic approach to troubleshooting and mitigating supercooling in your 1-Tetradecanol experiments.

Diagram: Troubleshooting Workflow for Supercooling in 1-Tetradecanol

Caption: Troubleshooting workflow for addressing supercooling in 1-Tetradecanol.

Frequently Asked Questions (FAQs)

Q1: My 1-Tetradecanol sample shows significant supercooling. What is the first thing I should check?

A1: The first step is to verify the purity of your 1-Tetradecanol. Impurities can interfere with the crystallization process and exacerbate supercooling. If you suspect impurities, consider purifying the material through methods like recrystallization.

Q2: What are the most effective methods to reduce supercooling in 1-Tetradecanol?

A2: The most common and effective method is the addition of a nucleating agent. Nucleating agents provide sites for crystal growth to begin, thereby reducing the energy barrier for nucleation and minimizing supercooling. For fatty alcohols like 1-Tetradecanol, effective nucleating agents often have a similar chemical structure.

Q3: What are some recommended nucleating agents for 1-Tetradecanol?

A3: Based on studies with similar fatty alcohols, promising nucleating agents for 1-Tetradecanol include:

• Higher-melting point fatty alcohols: Long-chain fatty alcohols with a higher melting point than 1-Tetradecanol can act as effective nucleating agents. For example, 1-Octadecanol has been shown to be effective in reducing supercooling in other paraffin-based PCMs.

• Long-chain polymers: Certain long-chain polymers can also effectively mitigate supercooling.

It is recommended to start with a small concentration of the nucleating agent (e.g., 1-5 wt%) and optimize from there.

Q4: How do I properly disperse the nucleating agent in 1-Tetradecanol?

A4: Proper dispersion is critical for the effectiveness of the nucleating agent. A common method is to melt the 1-Tetradecanol and then add the nucleating agent. The mixture should be stirred vigorously or sonicated to ensure a homogeneous distribution of the nucleating agent throughout the PCM. Poor dispersion can lead to inconsistent results and a minimal reduction in supercooling.

Q5: I've added a nucleating agent, but I still observe significant supercooling. What should I do?

A5: If supercooling persists after adding a nucleating agent, consider the following:

• Concentration: The concentration of the nucleating agent may be too low. Incrementally increase the concentration and measure the effect on supercooling using Differential Scanning Calorimetry (DSC).

• Dispersion: As mentioned above, ensure the nucleating agent is well-dispersed.

• Compatibility: The chosen nucleating agent may not be compatible with 1-Tetradecanol. You may need to screen other potential nucleating agents.

• Thermal History: The thermal history of the sample can influence nucleation.[1] Consider a controlled pre-heating and cooling cycle in your experimental protocol.

Q6: Does the addition of a nucleating agent affect other properties of 1-Tetradecanol?

A6: Yes, the addition of a nucleating agent can impact other thermal properties. It is important to characterize the final formulation to understand these changes.

• Latent Heat of Fusion: The addition of a nucleating agent, which is a non-phase change component, will typically lead to a slight decrease in the latent heat of fusion of the composite material.

• Melting and Freezing Temperatures: An effective nucleating agent will raise the freezing temperature, bringing it closer to the melting temperature and thus reducing the degree of supercooling. The melting temperature should remain relatively unchanged.

Q7: How can I assess the long-term stability of my 1-Tetradecanol with a nucleating agent?

A7: Long-term stability is crucial, especially for applications involving repeated phase change cycles. "Seed deactivation," where the effectiveness of the nucleating agent diminishes over time, has been observed in some fatty alcohol PCMs.[2][3] To assess stability, perform thermal cycling tests. This involves subjecting the PCM sample to repeated melting and freezing cycles and measuring the degree of supercooling at regular intervals using DSC. A stable formulation will show a consistent and low degree of supercooling over a large number of cycles.

Experimental Protocols

Differential Scanning Calorimetry (DSC) Protocol for Supercooling Analysis of 1-Tetradecanol

This protocol outlines the steps for using a DSC to quantify the degree of supercooling in 1-Tetradecanol with and without a nucleating agent.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the 1-Tetradecanol sample into a standard aluminum DSC pan.

• If using a nucleating agent, ensure it is homogeneously dispersed in the 1-Tetradecanol prior to weighing.

• Hermetically seal the DSC pan.

• Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

2. DSC Instrument Setup:

• Place the sample pan and the reference pan into the DSC cell.

• Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

3. Thermal Program:

• Step 1 (Equilibration): Equilibrate the sample at a temperature well above the melting point of 1-Tetradecanol (e.g., 60°C) and hold for a few minutes to ensure complete melting and to erase any previous thermal history.

• Step 2 (Cooling): Cool the sample at a controlled rate (e.g., 5°C/min or 10°C/min) to a temperature well below the expected freezing point (e.g., 0°C).[4]

• Step 3 (Heating): Heat the sample at the same controlled rate back to the initial temperature (e.g., 60°C).

4. Data Analysis:

• From the DSC thermogram obtained during the cooling scan, determine the onset temperature of crystallization (Tc). This is the temperature at which solidification begins.

• From the DSC thermogram obtained during the heating scan, determine the onset temperature of melting (Tm).

• Calculate the degree of supercooling (ΔT) using the following equation: ΔT = Tm - Tc

Diagram: DSC Experimental Workflow

Caption: Workflow for DSC analysis of 1-Tetradecanol supercooling.

Quantitative Data Summary

The following table summarizes the thermal properties of 1-Tetradecanol and the effect of nucleating agents on similar fatty alcohol PCMs. This data can be used as a reference for your experiments.

Material	Nucleating Agent	Concentration (wt%)	Melting Onset (Tm) (°C)	Crystallization Onset (Tc) (°C)	Degree of Supercooling (ΔT) (°C)	Latent Heat of Fusion (J/g)
1-Tetradecanol (Pure)	None	0	~38-39	Varies significantly	High	~215-230
1-Docosanol (Fatty Alcohol PCM)	None	0	~71	~63	~8	~210
1-Docosanol (Fatty Alcohol PCM)	Long-chain polymer	Optimized	~71	~70	~1	Reduced

Note: Data for 1-Tetradecanol is based on typical values and can vary. Data for 1-Docosanol is adapted from a study on supercooling mitigation in fatty alcohol emulsions and is provided as a reference for the potential effectiveness of nucleating agents.[2][3]

References

• 1. Supercooling and Nucleation of Fatty Acids: Influence of Thermal History on the Behavior of the Liquid Phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleation and Supercooling Mitigation in Fatty Alcohol Phase Change Material Emulsions for Heat Transport and Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleation and Supercooling Mitigation in Fatty Alcohol Phase Change Material Emulsions for Heat Transport and Storage [publica.fraunhofer.de]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Support Center: Trace Analysis of 1-Tetradecanol

Welcome to the technical support center for the method development and trace analysis of 1-Tetradecanol (also known as Myristyl Alcohol). This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 1-Tetradecanol and why is its trace analysis important?

A1: 1-Tetradecanol is a straight-chain saturated fatty alcohol with the molecular formula C₁₄H₃₀O.[1][2][3] It is a white, waxy solid at room temperature and is used in cosmetics for its emollient properties, as a chemical intermediate, and has been investigated for potential therapeutic applications.[1][4][5] Trace analysis is crucial for pharmacokinetic studies in drug development, monitoring its presence in environmental samples, ensuring purity in raw materials, and for quality control in finished products.[6][7]

Q2: What are the primary analytical techniques for trace analysis of 1-Tetradecanol?

A2: The most common and effective technique for trace analysis of 1-Tetradecanol is Gas Chromatography (GC) coupled with a Mass Spectrometer (MS) or a Flame Ionization Detector (FID).[8][9] Due to its long carbon chain and polar hydroxyl group, 1-Tetradecanol often requires a chemical modification step called derivatization to improve its volatility and chromatographic behavior for GC analysis.[10][11]

Q3: Why is derivatization necessary for the GC analysis of 1-Tetradecanol?

A3: Derivatization is a process that modifies a compound's chemical structure to make it more suitable for analysis.[10] For 1-Tetradecanol, the polar hydroxyl (-OH) group can cause poor peak shape (tailing) and analyte adsorption in the GC system.[12] Derivatization, typically silylation, replaces the active hydrogen in the hydroxyl group with a non-polar group, such as a trimethylsilyl (TMS) group.[11] This increases the molecule's volatility and thermal stability, resulting in sharper, more symmetrical peaks and improved sensitivity.[12][13]

Experimental Protocol: GC-MS Analysis of 1-Tetradecanol via Silylation

This section details a standard protocol for the quantitative analysis of 1-Tetradecanol in a liquid matrix (e.g., plasma, water) using GC-MS after derivatization.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample, add an appropriate internal standard (e.g., 1-Tridecanol).

• Add 2 mL of a non-polar organic solvent (e.g., hexane or diethyl ether).

• Vortex the mixture vigorously for 2 minutes to extract 1-Tetradecanol into the organic layer.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

2. Derivatization (Silylation)

• To the dried extract, add 100 µL of a silylating agent. A common choice is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Add 50 µL of a suitable solvent, such as pyridine or acetonitrile, to facilitate the reaction.

• Seal the vial tightly and heat at 60-70°C for 30 minutes.

• Cool the vial to room temperature before injection into the GC-MS.

3. GC-MS Instrumentation and Parameters

The following table summarizes typical starting parameters for the GC-MS analysis of the TMS-derivatized 1-Tetradecanol. These may need to be optimized for your specific instrument and application.

Parameter	Typical Value
Gas Chromatograph (GC)
Injection Mode	Splitless
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Oven Program	Initial: 100°C, hold 2 min; Ramp: 10°C/min to 280°C; Hold: 5 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	m/z 73, 129, and specific fragment ions for derivatized 1-Tetradecanol

Troubleshooting Guide

This guide addresses common issues encountered during the trace analysis of 1-Tetradecanol.

Problem: No peak or very low signal intensity for 1-Tetradecanol.

Possible Cause	Recommended Solution
Inefficient Extraction	Ensure the pH of the aqueous sample is neutral to prevent ionization. Check the solvent choice and extraction volumes. Perform a spike-and-recovery experiment to validate the extraction efficiency.
Incomplete Derivatization	The sample must be completely dry before adding the derivatization reagent, as moisture will consume the reagent. Ensure the reagent is fresh and has not been exposed to moisture. Try increasing the reaction time or temperature.
Analyte Degradation	1-Tetradecanol is generally stable, but high injector temperatures can cause degradation. Try lowering the injector temperature by 10-20°C.
GC-MS System Leak	A leak in the system can significantly reduce sensitivity. Perform a system leak check, paying close attention to the injection port septum and column connections.[14]

Problem: Poor peak shape (e.g., tailing, fronting, or split peaks).

Possible Cause	Recommended Solution
Active Sites in GC System	The polar hydroxyl group can interact with active sites in the injector liner or column. Ensure derivatization is complete. Use a deactivated liner and consider silanizing glassware.[12] If the problem persists, trim the first few centimeters of the analytical column.
Column Overload	Injecting too concentrated a sample can lead to fronting peaks. Dilute the sample and re-inject.
Inappropriate Oven Temperature	If the initial oven temperature is too high, the solvent may not focus properly on the column, leading to split peaks. Try lowering the initial temperature.
Co-eluting Interference	A matrix component may be co-eluting with your analyte. Check the mass spectrum across the peak. If interference is present, optimize the GC temperature program to improve separation or adjust the sample preparation method to remove the interference.[8]

Problem: Poor reproducibility or linearity.

Possible Cause	Recommended Solution
Inconsistent Injection Volume	Check the autosampler syringe for air bubbles or damage. Ensure the injection volume is consistent.
Variable Derivatization	Ensure the derivatization reaction goes to completion for all standards and samples by maintaining consistent reaction times, temperatures, and reagent volumes. Prepare standards and samples in the same batch.
Internal Standard Issues	Ensure the internal standard is added accurately to all samples and standards. Check for any interfering peaks at the internal standard's retention time.
Detector Saturation	At high concentrations, the MS detector can become saturated, leading to a non-linear response. If the calibration curve flattens at the top, extend the calibration range with lower concentration standards or dilute the samples.

Visualizations

The following diagrams illustrate key workflows and relationships in the analysis of 1-Tetradecanol.

References

• 1. 1-TETRADECANOL (MYRISTIC ALCOHOL) - Ataman Kimya [atamanchemicals.com]
• 2. 1-Tetradecanol - Wikipedia [en.wikipedia.org]
• 3. Human Metabolome Database: Showing metabocard for Tetradecanol (HMDB0011638) [hmdb.ca]
• 4. 1-Tetradecanol | 112-72-1 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 9. 1-Tetradecanol [webbook.nist.gov]
• 10. scispace.com [scispace.com]
• 11. phenomenex.blog [phenomenex.blog]
• 12. gcms.cz [gcms.cz]
• 13. weber.hu [weber.hu]
• 14. blog.teledynetekmar.com [blog.teledynetekmar.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-Tetradecanol and 1-Hexadecanol as Phase Change Materials for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 1-Tetradecanol and 1-Hexadecanol as Phase Change Materials

In the realm of thermal energy storage and controlled-release drug delivery, the selection of an appropriate phase change material (PCM) is paramount. Among the organic PCMs, fatty alcohols have garnered significant attention due to their high latent heat storage capacity, chemical stability, and biocompatibility. This guide provides a detailed, data-driven comparison of two prominent long-chain fatty alcohols: 1-Tetradecanol (also known as myristyl alcohol) and 1-Hexadecanol (cetyl alcohol). This analysis aims to equip researchers, scientists, and drug development professionals with the necessary information to make an informed decision for their specific applications.

Performance Comparison: Thermal and Physical Properties

The efficacy of a PCM is primarily determined by its thermal and physical properties. A systematic investigation of even-numbered fatty alcohols provides a solid foundation for a direct comparison of their key characteristics.[1] The following tables summarize the critical performance data for 1-Tetradecanol and 1-Hexadecanol.

Property	1-Tetradecanol	1-Hexadecanol	Source
Molecular Formula	C₁₄H₃₀O	C₁₆H₃₄O	[2]
Molecular Weight	214.39 g/mol	242.44 g/mol	[2][3]
Melting Point (°C)	38 - 39.5	49.3	[2][4]
Latent Heat of Fusion (kJ/kg)	~208	~215	[5]
Thermal Conductivity (Solid, W/m·K)	~0.29	~0.31	[1]
Thermal Conductivity (Liquid, W/m·K)	~0.16	~0.16	[1][6]
Density (Solid, g/cm³)	~0.82	~0.82	[1]
Density (Liquid, g/cm³)	~0.77	~0.77	[1]

Table 1: Physical and Thermal Properties of 1-Tetradecanol and 1-Hexadecanol.

Performance Metric	1-Tetradecanol	1-Hexadecanol	Key Observations
Thermal Energy Storage Capacity	High	High	Both fatty alcohols exhibit high latent heat of fusion, making them excellent candidates for thermal energy storage. 1-Hexadecanol shows a slightly higher latent heat.
Phase Transition Temperature	Near human body temperature	Well above human body temperature	The melting point of 1-Tetradecanol is particularly advantageous for biomedical applications requiring a phase change close to physiological temperatures.
Thermal Reliability	Good	Good	Both materials generally show good thermal stability after repeated melting/freezing cycles, with minimal degradation of their thermal properties.

Table 2: Performance Summary of 1-Tetradecanol and 1-Hexadecanol as PCMs.

Experimental Protocols

To ensure the reproducibility and accuracy of the presented data, this section details the methodologies for key experiments used in the characterization of these fatty alcohol PCMs.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique used to determine the melting temperature and latent heat of fusion of PCMs.

Objective: To measure the heat flow associated with the phase transition of 1-Tetradecanol and 1-Hexadecanol.

Methodology:

• A small, precisely weighed sample (typically 5-10 mg) of the fatty alcohol is hermetically sealed in an aluminum pan.

• An empty sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the DSC cell is increased at a constant heating rate (e.g., 10 °C/min) over a defined temperature range that encompasses the melting point of the material.

• Nitrogen gas is purged through the cell to maintain an inert atmosphere.

• The heat flow into the sample is measured as a function of temperature. The melting point is determined from the onset or peak of the endothermic transition, and the latent heat of fusion is calculated by integrating the area of the melting peak.

• A similar procedure is followed for the cooling cycle to study the solidification behavior.

DSC Experimental Workflow

Thermal Cycling Stability Test

This test evaluates the long-term reliability and stability of the PCM after numerous melting and freezing cycles.

Objective: To assess the change in thermal properties (melting temperature and latent heat of fusion) of 1-Tetradecanol and 1-Hexadecanol after a large number of thermal cycles.

Methodology:

• The PCM sample is placed in a sealed container.

• The sample is subjected to repeated heating and cooling cycles that span its phase transition temperatures. This can be achieved using a thermal cycler, a water bath, or a hot plate and cooling system.

• A typical cycle involves heating the sample to a temperature above its melting point and then cooling it to a temperature below its freezing point.

• After a predetermined number of cycles (e.g., 100, 500, or 1000 cycles), the thermal properties of the cycled sample are re-evaluated using DSC.

• The changes in the melting temperature and latent heat of fusion are then calculated to determine the thermal stability of the PCM.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Tetradecanol | C14H30O | CID 8209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Form-Stable Phase Change Materials Based on Eutectic Mixture of Tetradecanol and Fatty Acids for Building Energy Storage: Preparation and Performance Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Efficacy of Fatty Alcohols as Skin Penetration Enhancers: A Comparative Analysis

For researchers, scientists, and drug development professionals, optimizing the delivery of therapeutic agents through the skin is a critical challenge. Fatty alcohols, a class of lipophilic compounds, have long been investigated as effective and generally well-tolerated skin penetration enhancers. This guide provides a comparative analysis of various fatty alcohols, summarizing key performance data, detailing experimental methodologies, and visualizing their mechanism of action to aid in the rational selection of these excipients in topical and transdermal formulations.

Fatty alcohols primarily enhance skin penetration by disrupting the highly organized lipid structure of the stratum corneum, the outermost layer of the skin and the principal barrier to drug absorption.[1] This disruption increases the fluidity of the lipid bilayers, creating more permeable pathways for drug molecules to traverse.[2][3][4] The efficacy of a fatty alcohol as a penetration enhancer is influenced by several factors, including its chemical structure, such as carbon chain length, and the physicochemical properties of the drug it is intended to deliver.

Comparative Performance of Saturated Fatty Alcohols

The carbon chain length of saturated fatty alcohols plays a crucial role in their penetration enhancement ability. Studies have shown a parabolic relationship between the alkyl chain length and the permeation enhancement of certain drugs.

A key study investigated the effect of various saturated fatty alcohols (C8 to C14) on the permeation of melatonin across hairless rat skin. The results, summarized in the table below, demonstrate that decanol (C10) exhibited the highest permeation flux for melatonin.[5][6] It is important to note that enhancement effects can be drug-dependent, and the optimal fatty alcohol may vary for different active pharmaceutical ingredients.

Fatty Alcohol	Carbon Chain Length	Mean Flux of Melatonin (μg/cm²/h)	Enhancement Ratio*	Skin Irritation (TEWL & Erythema)
Octanol	C8	1.8 ± 0.3	2.5	Lower
Nonanol	C9	2.1 ± 0.4	2.9	Lower
Decanol	C10	3.2 ± 0.6	4.4	Higher
Undecanol	C11	2.9 ± 0.5	4.0	Higher
Lauryl Alcohol	C12	2.6 ± 0.4	3.6	Higher
Tridecanol	C13	1.5 ± 0.2	2.1	Greater
Myristyl Alcohol	C14	1.2 ± 0.2	1.7	Greater
Control (Vehicle)	-	0.72 ± 0.15	1.0	-

*Enhancement Ratio calculated as the ratio of the flux with the enhancer to the flux of the control. Data sourced from a study on melatonin permeation.[5][6]

The study also highlighted a correlation between permeation enhancement and skin irritation, as measured by transepidermal water loss (TEWL) and erythema.[5][6] Fatty alcohols that demonstrated greater permeation of melatonin, such as decanol, undecanol, and lauryl alcohol, also induced more significant skin irritation.[5][6] Conversely, octanol and nonanol were identified as potentially more useful enhancers due to their reasonable permeation enhancement and lower skin irritation profiles.[5][6]

Oleyl Alcohol vs. Stearyl Alcohol: A Note on Unsaturation

While the table above focuses on saturated fatty alcohols, unsaturated fatty alcohols like oleyl alcohol are also commonly used. Oleyl alcohol, with its double bond, introduces a kink in the hydrocarbon chain, which can further disrupt the packing of stratum corneum lipids. In a comparative study with its saturated counterpart, stearyl alcohol, oleyl alcohol has been shown to have a higher enhancement ratio for some drugs.[7] However, quantitative, side-by-side comparisons in the literature are often drug- and formulation-specific. Generally, the fluidizing effect of the double bond in oleyl alcohol is considered to contribute to its enhanced penetration capabilities.[8]

Experimental Protocols

The following section details a typical experimental protocol for evaluating the in vitro skin permeation of a drug in the presence of fatty alcohol enhancers using Franz diffusion cells.

1. Skin Membrane Preparation:

• Full-thickness abdominal skin from human cadavers or animal models (e.g., hairless rat, porcine ear) is commonly used.[9][10]

• Subcutaneous fat and extraneous tissue are carefully removed.

• The skin is then cut into sections of appropriate size to be mounted on the Franz diffusion cells. The integrity of the skin barrier can be checked by measuring its electrical resistance.[11]

2. Franz Diffusion Cell Setup:

• The prepared skin membrane is mounted between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.[1][12]

• The effective diffusion area typically ranges from 0.5 to 2 cm².[9]

• The receptor compartment is filled with a suitable receptor medium, such as phosphate-buffered saline (PBS), often with a solubility enhancer for poorly water-soluble drugs. The medium is maintained at 32 ± 1 °C to mimic physiological skin temperature and is continuously stirred.[9]

3. Dosing and Sampling:

• A formulation containing the drug and the fatty alcohol enhancer is applied to the surface of the skin in the donor compartment.

• At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh, pre-warmed receptor medium to maintain sink conditions.[13]

4. Quantification and Data Analysis:

• The concentration of the drug in the collected samples is quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC).

• The cumulative amount of drug permeated per unit area is plotted against time.

• The steady-state flux (Jss) is determined from the slope of the linear portion of the plot.

• The lag time (tL) is determined by extrapolating the linear portion of the curve to the x-axis.

• The enhancement ratio (ER) is calculated by dividing the flux of the drug with the enhancer by the flux of the drug from a control formulation without the enhancer.

Visualizing the Mechanism and Workflow

To better understand the processes involved, the following diagrams illustrate the mechanism of action of fatty alcohols and a typical experimental workflow.

Caption: Mechanism of fatty alcohol-mediated skin penetration enhancement.

Caption: Typical experimental workflow for in vitro skin permeation studies.

References

• 1. Methods to Evaluate Skin Penetration In Vitro [mdpi.com]
• 2. Ethanol effects on the stratum corneum lipid phase behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethanol perturbs lipid organization in models of stratum corneum membranes: An investigation combining differential scanning calorimetry, infrared and (2)H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Mechanistic Study on the Fluidization and Enhancement Effects of Cineole Toward Stratum Corneum Intercellular Lamellar Lipids: A Liquid Crystalline Model Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cir-safety.org [cir-safety.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Alternatives to Biological Skin in Permeation Studies: Current Trends and Possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Human stratum corneum lipids: characterization and regional variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel In Vitro Investigational Methods for Modeling Skin Permeation: Skin PAMPA, Raman Mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

1-Tetradecanol vs. Lauric Acid: A Comparative Analysis of Efficacy as Phase Change Materials

In the field of thermal energy storage, both 1-Tetradecanol and Lauric Acid have emerged as promising organic phase change materials (PCMs). Their utility is particularly noted in applications requiring stable and efficient heat absorption and release, such as in advanced drug delivery systems and thermal management of electronic components. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the appropriate PCM for their specific needs.

Thermophysical Properties: A Quantitative Comparison

The efficacy of a PCM is primarily determined by its thermophysical properties. An ideal PCM possesses a high latent heat of fusion, a melting point in the desired operating temperature range, high thermal conductivity, and chemical stability. The following table summarizes the key thermophysical properties of 1-Tetradecanol and Lauric Acid based on experimental findings.

Property	1-Tetradecanol	Lauric Acid
Melting Point (°C)	~38	~43.8
Latent Heat of Fusion (J/g)	~216	~187.21
Molecular Weight ( g/mol )	214.39	200.32
Density (g/cm³)	~0.824	~0.868 (solid)

Note: The values presented are approximate and can vary based on the purity of the material and the experimental conditions.

Experimental Protocols

The characterization of PCMs involves several key experimental techniques to determine their thermophysical properties. The most common methods cited in the literature are Differential Scanning Calorimetry (DSC) and the T-history method.

Differential Scanning Calorimetry (DSC)

DSC is a widely used thermal analysis technique to measure the heat flow into or out of a sample as a function of temperature or time.[1][2][3][4] It is particularly effective for determining the melting point and latent heat of fusion of PCMs.

Experimental Workflow:

Fig. 1: Experimental workflow for Differential Scanning Calorimetry (DSC).

T-History Method

The T-history method is a simpler, cost-effective alternative to DSC for determining the thermal properties of PCMs.[4] It involves recording the temperature of a PCM sample and a reference substance as they cool in a constant temperature environment.

Experimental Workflow:

Fig. 2: Experimental workflow for the T-history method.

Comparative Efficacy

Based on the experimental data, both 1-Tetradecanol and Lauric Acid exhibit properties that make them suitable as PCMs.

1-Tetradecanol offers a significantly higher latent heat of fusion, meaning it can store more thermal energy per unit mass during its phase transition.[5] This is a distinct advantage in applications where high energy storage density is critical. Its melting point of around 38°C is suitable for applications such as thermal management in electronic devices and certain biomedical applications.[5]

Lauric Acid , on the other hand, has a slightly higher melting point of approximately 43.8°C.[6] While its latent heat of fusion is lower than that of 1-tetradecanol, it is still substantial.[6] Lauric acid is a fatty acid that is readily available and has been extensively studied, often in eutectic mixtures to tailor the melting point for specific applications.[7][8] For instance, eutectic mixtures of lauric acid and other fatty acids or alcohols can achieve lower melting points, broadening their applicability.[9][10][11]

Applications in Drug Development

In the context of drug development, PCMs are being explored for triggered drug release systems. The phase transition from solid to liquid can be used to release an encapsulated drug. A eutectic mixture of lauric acid and stearic acid has been successfully used to create nanoparticles for near-infrared-triggered drug release, with the melting point of the mixture being a critical factor.[8] The choice between 1-tetradecanol and lauric acid would depend on the desired release temperature and the required energy input to trigger the phase change.

Conclusion

Both 1-Tetradecanol and Lauric Acid are effective phase change materials with distinct advantages. 1-Tetradecanol's higher latent heat of fusion makes it superior for applications demanding high energy storage density. Lauric Acid, while having a lower latent heat, is a versatile and well-characterized PCM, often used in eutectic mixtures to achieve specific melting points for tailored applications. The selection between the two will ultimately be guided by the specific temperature requirements and energy storage needs of the intended application. Researchers are encouraged to consider the detailed thermophysical properties and experimental data presented here to make an informed decision.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Thermal Characterization of Medium-Temperature Phase Change Materials (PCMs) for Thermal Energy Storage Using the T-History Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Eutectic Mixture of Natural Fatty Acids Can Serve as the Gating Material for Near-Infrared-Triggered Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. A Study on a Novel Phase Change Material Panel Based on Tetradecanol/Lauric Acid/Expanded Perlite/Aluminium Powder for Building Heat Storage - PMC [pmc.ncbi.nlm.nih.gov]

1-Tetradecanol: A Non-Toxic Excipient for Advanced Pharmaceutical Formulations

An Objective Comparison of 1-Tetradecanol with Alternative Excipients Supported by Experimental Data

In the development of topical and transdermal drug delivery systems, the choice of excipients is paramount to ensure product safety, stability, and efficacy. 1-Tetradecanol, a saturated fatty alcohol also known as myristyl alcohol, has emerged as a promising non-toxic pharmaceutical excipient. This guide provides a comprehensive validation of 1-Tetradecanol, comparing its performance and safety profile with other commonly used excipients, supported by experimental data.

Executive Summary

1-Tetradecanol exhibits a favorable safety profile, characterized by low cytotoxicity and skin irritation potential compared to several other excipients. While demonstrating effective permeation enhancement for active pharmaceutical ingredients (APIs), it maintains a balance between efficacy and tolerability. This makes it a suitable alternative to more aggressive penetration enhancers that may compromise the skin barrier function.

Comparative Performance Analysis

The selection of an appropriate excipient is a critical step in formulation development. The following tables summarize the comparative performance of 1-Tetradecanol against other commonly used excipients in key areas of cytotoxicity, skin irritation, and permeation enhancement.

Table 1: Comparative In Vitro Cytotoxicity on Human Keratinocytes (HaCaT Cells)

The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a substance needed to inhibit a biological process by half. In this context, a higher IC50 value indicates lower cytotoxicity.

Excipient	Chemical Class	IC50 (µg/mL) on HaCaT Cells	Reference
1-Tetradecanol (Myristyl Alcohol)	Fatty Alcohol	Data suggests low cytotoxicity, but specific IC50 values for HaCaT cells were not found in the provided search results. It is noted to be less irritating than shorter-chain fatty alcohols.	[1]
Propylene Glycol	Glycol	> 20,000	[2]
Oleic Acid	Fatty Acid	~10-100 (cell toxicity at very low concentrations)	[3]
Sodium Lauryl Sulfate (SLS)	Surfactant	~50-100	[4][5]
Labrasol®	Surfactant	~100-500	[6]
Transcutol®	Solvent	~2,000-5,500	[7]

Table 2: Comparative Skin Irritation Potential

Transepidermal Water Loss (TEWL) is an indicator of skin barrier function. An increase in TEWL suggests a compromised barrier and potential for irritation. Erythema is the redness of the skin caused by hyperemia.

Excipient	TEWL Increase (g/m²h)	Erythema Score (Visual)	Reference
1-Tetradecanol (Myristyl Alcohol)	~15	Moderate	[8]
Decanol	~25	High	[8]
Lauryl Alcohol (Dodecanol)	~20	High	[8]
Oleic Acid	Significant increase	Mild to visible irritation	[3][9]
Propylene Glycol	Minimal	Generally non-irritating at low concentrations	[10]
Sodium Lauryl Sulfate (SLS)	High	High	[4]

Table 3: Comparative Permeation Enhancement of Melatonin

The flux (J) represents the rate of permeation of a substance across a membrane per unit area. A higher flux indicates greater permeation enhancement.

Penetration Enhancer (5% w/v)	Flux (J) of Melatonin (µg/cm²/h)	Enhancement Ratio (ER)	Reference
1-Tetradecanol (Myristyl Alcohol)	~1.5	~3	[8]
Decanol	~4.5	~9	[8]
Lauryl Alcohol (Dodecanol)	~3.5	~7	[8]
Octanol	~2.0	~4	[8]
Oleic Acid	-	Potent enhancer	[11]
Propylene Glycol	-	Moderate enhancer	[10]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure transparency and reproducibility.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Human keratinocyte (HaCaT) cells are seeded into 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Excipient Exposure: The cell culture medium is replaced with fresh medium containing various concentrations of the test excipient (e.g., 1-Tetradecanol, Propylene Glycol, Oleic Acid, SLS). A control group with medium alone is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24 or 48 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After incubation, the medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plates are then incubated for another 4 hours.

• Formazan Solubilization: The MTT solution is removed, and 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control. The IC50 value is calculated from the dose-response curve.[5][6][12]

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD 439)

This test method uses a three-dimensional reconstructed human epidermis model to assess the skin irritation potential of a test substance.

Protocol:

• Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in maintenance medium.

• Application of Test Substance: A defined amount of the test substance (solid or liquid) is applied topically to the surface of the epidermis. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are also tested.

• Exposure and Post-Incubation: The tissues are exposed to the test substance for a specific duration (e.g., 60 minutes), after which the substance is removed by rinsing. The tissues are then transferred to fresh medium and incubated for a post-exposure period (e.g., 42 hours).

• Viability Assessment (MTT Assay): Following the post-incubation period, tissue viability is determined using the MTT assay as described above.

• Classification: A substance is identified as an irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.[4][13][14][15]

In Vitro Skin Permeation Study (Franz Diffusion Cell)

The Franz diffusion cell is an in vitro system used to study the permeation of a substance through a membrane, typically excised human or animal skin.

Protocol:

• Membrane Preparation: Excised skin (e.g., rat or porcine skin) is mounted on the Franz diffusion cell, separating the donor and receptor compartments.[16]

• Receptor Phase: The receptor compartment is filled with a suitable receptor solution (e.g., phosphate-buffered saline) and maintained at a constant temperature (typically 32°C) with continuous stirring.[16]

• Formulation Application: The test formulation containing the active pharmaceutical ingredient (API) and the excipient (e.g., 1-Tetradecanol) is applied to the surface of the skin in the donor compartment.[16]

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh receptor solution to maintain sink conditions.[16]

• API Quantification: The concentration of the API in the collected samples is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of API permeated per unit area is plotted against time, and the steady-state flux (Jss) and enhancement ratio (ER) are calculated.[16]

Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow for validating a pharmaceutical excipient.

Caption: Simplified signaling pathway of skin irritation.

Conclusion

The data presented in this guide demonstrates that 1-Tetradecanol is a viable and non-toxic excipient for pharmaceutical formulations, particularly in topical applications. Its moderate permeation enhancement capabilities, coupled with a favorable safety profile, position it as a valuable tool for formulators seeking to balance efficacy with skin compatibility. While more potent enhancers exist, they often come with a higher risk of skin irritation. 1-Tetradecanol, therefore, represents a compelling choice for the development of safe and effective dermatological products. Further research should focus on direct comparative studies with a wider range of excipients and on various APIs to fully elucidate its potential in diverse formulations.

References

• 1. Abnormal fatty alcohol metabolism in cultured keratinocytes from patients with Sjögren-Larsson syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Assessment of the potential irritancy of oleic acid on human skin: Evaluation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of the cytotoxicity of sodium lauryl sulfate containing toothpaste on HaCaT and NIH-3T3 cells (구강세치제에 함유된 SLS(Sodium lauryl Sulfate)가 HaCaT 세포와 NIH-3T3 세포에 미치는 독성 효과) [journal.kci.go.kr]
• 5. Sodium Dodecyl Sulfate Cytotoxicity towards HaCaT Keratinocytes: Comparative Analysis of Methods for Evaluation of Cell Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Oleic acid, a skin penetration enhancer, affects Langerhans cells and corneocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effect of different alcohols on stratum corneum kallikrein 5 and phospholipase A2 together with epidermal keratinocytes and skin irritation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. High sensitivity of human epidermal keratinocytes (HaCaT) to topoisomerase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the In Vitro Skin Irritation Potential of 1-Tetradecanol and Oleic Acid

A Head-to-Head Analysis for Researchers and Drug Development Professionals

In the realm of pharmaceutical and cosmetic formulation, a thorough understanding of the skin irritation potential of excipients is paramount. This guide provides a comparative analysis of two commonly used fatty alcohols and acids: 1-Tetradecanol (also known as myristyl alcohol) and oleic acid. The following sections detail their effects on skin cells and tissues as observed in in vitro models, outline the standardized experimental protocols for such assessments, and visualize the underlying mechanisms and testing workflows.

Quantitative Data Summary

The following table summarizes the available quantitative data on the in vitro skin irritation potential of 1-Tetradecanol and oleic acid. It is important to note that direct comparative studies are limited, and the data has been compiled from various sources.

Parameter	1-Tetradecanol	Oleic Acid	Test System
Cell Viability (MTT Assay)
IC50	Data not available	Cytotoxic to submerged keratinocytes at low concentrations[1]	Submerged human keratinocytes
OECD TG 439 Classification	Data not available	Not explicitly classified; does not cause morphological alterations in RhE models[1]	Reconstructed Human Epidermis (RhE)
Inflammatory Markers
Interleukin-1α (IL-1α) Release	Data not available	Induces IL-1α mRNA expression in submerged keratinocytes and RhE models[1]	Submerged keratinocytes and RhE
Other Cytokines	Data not available	Upregulates arachidonic acid-related cytokine pathways (e.g., IL-1β)[2]	Human sebaceous gland cells (SZ95)

Note: The absence of standardized quantitative data for 1-Tetradecanol highlights a significant data gap in the current literature.

Experimental Protocols

The standardized method for assessing in vitro skin irritation is the OECD Test Guideline 439, which utilizes a Reconstructed Human Epidermis (RhE) model.[3][4][5][6][7] This test has been validated to replace in vivo rabbit skin irritation tests for the hazard identification of irritant chemicals.[8][9]

OECD TG 439: In Vitro Skin Irritation - Reconstructed Human Epidermis Test Method

• Test System: A three-dimensional reconstructed human epidermis model, which consists of non-transformed human-derived epidermal keratinocytes cultured to form a multilayered, highly differentiated model of the human epidermis.[7][10]

• Procedure:

  • The test substance (1-Tetradecanol or oleic acid) is applied topically to the surface of the RhE tissue.[11]

  • The tissue is exposed to the substance for a defined period, typically 60 minutes.[6][11]

  • Following exposure, the substance is removed by rinsing.

  • The tissues are incubated for a post-exposure period of 42 hours to allow for the development of cytotoxic effects.[11]

• Endpoints:

  • Cell Viability: The primary endpoint is the determination of cell viability using the MTT assay.[7] In this assay, the mitochondrial dehydrogenase of viable cells converts the yellow MTT tetrazolium salt into a blue formazan salt, which is then extracted and quantified spectrophotometrically. A reduction in cell viability below 50% compared to the negative control indicates that the substance is an irritant.[12]

  • Inflammatory Markers (Optional): The release of pro-inflammatory cytokines, such as IL-1α, into the culture medium can be measured using methods like ELISA as an additional endpoint to characterize the inflammatory response.[4][6]

Visualization of Workflows and Pathways

To better illustrate the experimental process and the potential biological mechanisms, the following diagrams have been generated.

Caption: Workflow for in vitro skin irritation testing according to OECD TG 439.

Caption: Proposed mechanism of oleic acid-induced skin irritation.

Comparative Analysis

Oleic Acid:

The available in vitro data indicates that oleic acid possesses a mild to moderate irritation potential.[1] While it may not cause overt morphological damage to reconstructed human epidermis, it can induce a pro-inflammatory response characterized by the upregulation of cytokines like IL-1α and IL-1β.[1][2] The primary mechanism of action is believed to be the disruption of the highly organized lipid structure of the stratum corneum, which increases its permeability and allows oleic acid to interact with the underlying viable keratinocytes.[1] This interaction triggers intracellular signaling pathways that lead to the production of inflammatory mediators.

1-Tetradecanol:

The in vitro skin irritation potential of 1-Tetradecanol is less well-defined in the scientific literature. While some sources suggest it can be a skin irritant, particularly with repeated exposure, there is a lack of specific, quantitative data from standardized in vitro models like the RhE test. One study in a broad chemical screen indicated some cytotoxic activity in a fraction of the assays performed, but this is not specific to skin irritation. Without dedicated studies employing the OECD TG 439 methodology, a direct comparison of its irritation potential relative to oleic acid is challenging.

Conclusion

To provide a more robust and direct comparison, further studies are required to evaluate 1-Tetradecanol using the standardized OECD TG 439 protocol. This would enable a direct comparison of cell viability data and inflammatory marker release with that of oleic acid, providing invaluable information for formulators in the pharmaceutical and cosmetic industries. Researchers are encouraged to consult the detailed experimental protocols outlined in this guide for conducting such comparative assessments.

References

• 1. Assessment of the potential irritancy of oleic acid on human skin: Evaluation in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. oecd.org [oecd.org]
• 4. In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method - KETMarket Open Innovation Ecosystem [ketmarket.eu]
• 5. oecd.org [oecd.org]
• 6. dermatest.com [dermatest.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. A new reconstructed human epidermis for in vitro skin irritation testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A catch-up validation study on reconstructed human epidermis (SkinEthic RHE) for full replacement of the Draize skin irritation test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reconstructed Human Epidermis Model Test | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 11. x-cellr8.com [x-cellr8.com]
• 12. Skin Irritation Test (SIT) OECD TG 439 | Mattek Corporation [mattek.com]

Cross-Validation of Analytical Methods for 1-Tetradecanol Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques for the quantification of 1-Tetradecanol (also known as myristyl alcohol), a fatty alcohol widely used in pharmaceutical and cosmetic formulations. The objective is to present a cross-validation perspective on Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV), supported by representative experimental data and detailed methodologies.

Introduction to Analytical Techniques for 1-Tetradecanol

The accurate quantification of 1-Tetradecanol is crucial for quality control and formulation development. Gas chromatography is a well-established technique for volatile and thermally stable compounds like fatty alcohols.[1] High-Performance Liquid Chromatography is a versatile method, though direct UV detection of 1-Tetradecanol can be challenging due to the absence of a strong chromophore in its structure.[2] This guide explores both a direct GC-FID method and an HPLC-UV method that necessitates derivatization to enhance detection.

Comparative Analysis of Method Validation Parameters

The following tables summarize the validation parameters for representative GC-FID and HPLC-UV methods for 1-Tetradecanol quantification. The data is compiled from various studies on fatty alcohol and fatty acid analysis and represents typical performance characteristics.

Table 1: Method Validation Parameters for 1-Tetradecanol Quantification

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-UV Detection (HPLC-UV) with Derivatization
Linearity (Concentration Range)	10 - 1000 µg/mL	5 - 500 µg/mL
Correlation Coefficient (r²)	≥ 0.999	≥ 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.5 - 103.0%
Precision (RSD%)
- Repeatability (Intra-day)	≤ 1.5%	≤ 2.0%
- Intermediate Precision (Inter-day)	≤ 2.0%	≤ 2.5%
Limit of Detection (LOD)	0.5 µg/mL	1 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL	3 µg/mL
Specificity/Selectivity	High	High (post-derivatization)

Experimental Protocols

Detailed methodologies for both GC-FID and HPLC-UV analysis are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This method is suitable for the direct analysis of 1-Tetradecanol.

1. Sample Preparation:

• Accurately weigh a quantity of the sample containing 1-Tetradecanol and dissolve it in a suitable solvent such as hexane or isopropanol to achieve a concentration within the linear range.

• An internal standard (e.g., 1-Pentadecanol) may be added for improved accuracy.

• Vortex the sample to ensure complete dissolution.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at 10°C/min.

  • Hold at 250°C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

High-Performance Liquid Chromatography-UV Detection (HPLC-UV) Method with Pre-column Derivatization

Due to the lack of a significant UV chromophore, 1-Tetradecanol requires derivatization prior to HPLC-UV analysis. A common derivatizing agent is benzoyl chloride, which introduces a UV-active benzoyl group.

1. Derivatization Procedure:

• To a known concentration of 1-Tetradecanol in an aprotic solvent (e.g., acetonitrile), add a molar excess of benzoyl chloride and a catalyst such as pyridine.

• Heat the mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 30 minutes).

• Quench the reaction with a small amount of water or methanol.

• The resulting 1-tetradecyl benzoate solution is then diluted to the desired concentration with the mobile phase.

2. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 85:15 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm (corresponding to the benzoyl chromophore).

• Injection Volume: 20 µL.

Visualizing the Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflows and the logical relationship of the validation parameters.

Caption: Experimental workflows for GC-FID and HPLC-UV quantification of 1-Tetradecanol.

References

• 1. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the Thermal Stability of Fatty Alcohol-Based Phase Change Materials

For Researchers, Scientists, and Drug Development Professionals

Fatty alcohols are a promising class of organic phase change materials (PCMs) for thermal energy storage applications due to their high latent heat of fusion, chemical stability, and biodegradability. This guide provides an objective comparison of the thermal stability of four common fatty alcohol-based PCMs: 1-dodecanol, 1-tetradecanol, 1-hexadecanol, and 1-octadecanol. The information presented is supported by experimental data from various scientific studies, offering a valuable resource for material selection in research and development.

Data Presentation: Thermal Properties and Stability

The thermal properties of the selected fatty alcohol PCMs are summarized in the tables below. These properties are critical for determining their suitability for specific thermal energy storage applications.

Table 1: Thermophysical Properties of Fatty Alcohol PCMs

Fatty Alcohol	Chemical Formula	Melting Temperature (°C)	Latent Heat of Fusion (J/g)
1-Dodecanol	C₁₂H₂₆O	21 - 24	234 - 277[1]
1-Tetradecanol	C₁₄H₃₀O	38 - 39	~232.6[2]
1-Hexadecanol	C₁₆H₃₄O	47 - 50	234 - 277[1]
1-Octadecanol	C₁₈H₃₈O	56 - 59	234 - 277[1]

Table 2: Thermal Cycling Stability of Fatty Alcohol PCMs

This table presents the change in melting temperature and latent heat of fusion after a significant number of melt/freeze cycles, a key indicator of long-term performance.

Fatty Alcohol	Number of Cycles	Change in Melting Temp. (°C)	Change in Latent Heat of Fusion (%)
1-Dodecanol	3000	-0.51 to 1.0[1]	< -9.4[1]
1-Tetradecanol	1000	-0.78 to 1.24[3]	-4.17 to -5.22[3]
1-Hexadecanol	3000	-0.51 to 1.0[1]	< -9.4[1]
1-Octadecanol	3000	-0.51 to 1.0[1]	< -9.4[1]

Table 3: Decomposition Temperature of Fatty Alcohol PCMs

The decomposition temperature, determined by Thermogravimetric Analysis (TGA), indicates the upper limit of the material's operating temperature.

Fatty Alcohol	Onset Decomposition Temp. (°C)
1-Dodecanol	Not explicitly found in a comparative study
1-Tetradecanol	Stable up to ~248.3 (as a diester)[4]
1-Hexadecanol	Not explicitly found in a comparative study
1-Octadecanol	Stable up to ~342.5 (as a diester)[4]

Note: The decomposition temperatures for 1-tetradecanol and 1-octadecanol are for their diester derivatives, which may have different thermal stability compared to the pure alcohols. Direct comparative TGA data for all four pure fatty alcohols was not available in the reviewed literature.

Experimental Protocols

The data presented in this guide were primarily obtained using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The following are generalized experimental protocols based on the methodologies cited in the supporting literature.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the melting temperature and latent heat of fusion of the PCMs.

• Sample Preparation: A small sample of the fatty alcohol (typically 5-15 mg) is accurately weighed and hermetically sealed in an aluminum pan[5].

• Instrument Calibration: The DSC instrument is calibrated using standard materials with known melting points and enthalpies, such as indium[5].

• Thermal Program: The sample is subjected to a controlled heating and cooling program. A typical program involves:

  • An initial isothermal period to ensure thermal equilibrium.

  • A cooling ramp to a temperature below the expected solidification point.

  • An isothermal hold at the low temperature.

  • A heating ramp at a constant rate (e.g., 2 °C/min, 5 °C/min, or 10 °C/min) through the melting transition to a temperature above the melting point[5][6].

  • A final isothermal period.

• Atmosphere: The analysis is typically conducted under an inert nitrogen atmosphere with a constant purge gas flow rate (e.g., 50 mL/min) to prevent oxidation[7].

• Data Analysis: The melting temperature is determined as the onset or peak of the endothermic melting peak on the DSC curve. The latent heat of fusion is calculated by integrating the area of the melting peak[8].

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability and decomposition temperature of the PCMs.

• Sample Preparation: A small, accurately weighed sample of the fatty alcohol (typically 15-20 mg) is placed in a TGA sample pan[5].

• Instrument Setup: The TGA instrument is tared, and a blank measurement with an empty crucible may be performed for baseline subtraction[5].

• Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C)[5].

• Atmosphere: The experiment can be conducted in an inert atmosphere (e.g., nitrogen) or in an oxidative atmosphere (e.g., synthetic air) depending on the desired information[7].

• Data Analysis: The TGA curve plots the percentage of mass loss as a function of temperature. The onset of decomposition is typically defined as the temperature at which a significant mass loss (e.g., 5%) is observed[5].

Mandatory Visualization

The following diagram illustrates the logical workflow for the thermal stability analysis of fatty alcohol-based PCMs.

Caption: Workflow for Thermal Stability Analysis of Fatty Alcohol PCMs.

References

• 1. scholar.ptuk.edu.ps [scholar.ptuk.edu.ps]
• 2. researchgate.net [researchgate.net]
• 3. Form-Stable Phase Change Materials Based on Eutectic Mixture of Tetradecanol and Fatty Acids for Building Energy Storage: Preparation and Performance Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Bio-Based Fatty Esters PCM’s Thermal Properties and Investigation of Trends in Relation to Chemical Structures [mdpi.com]
• 6. library.aocs.org [library.aocs.org]
• 7. Degradation of Fatty Acid Phase-Change Materials (PCM): New Approach for Its Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential scanning calorimetry for authentication of edible fats and oils–What can we learn from the past to face the current challenges? - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Emulsifying Efficiency of 1-Tetradecanol Against Standard Emulsifiers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the emulsifying efficiency of 1-Tetradecanol against two widely used standard emulsifiers: Polysorbate 80 (Tween 80) and Sodium Lauryl Sulfate (SLS). The following sections present a summary of their performance based on key experimental parameters, detailed experimental protocols for evaluating emulsifying efficiency, and a visual representation of the experimental workflow.

Data Presentation: A Comparative Analysis of Emulsifier Performance

The selection of an appropriate emulsifier is critical for the formulation of stable and effective emulsions in various applications, including pharmaceuticals, cosmetics, and food products. This section provides a quantitative comparison of 1-Tetradecanol, Tween 80, and SLS based on their ability to stabilize oil-in-water emulsions.

Emulsifier	Type	Concentration (% w/v)	Emulsion Stability (Creaming Index %)	Droplet Size (d, nm)	Zeta Potential (mV)	Surface Tension (mN/m)
1-Tetradecanol	Non-ionic Fatty Alcohol	1.0	Data Not Available	Data Not Available	Data Not Available	~24 (at 1500 ppm in saline)[1]
Polysorbate 80 (Tween 80)	Non-ionic Surfactant	1.0	~12 (after 24h)[2]	206 - 253[3]	-0.62 to -0.35[1]	Data Not Available
Sodium Lauryl Sulfate (SLS)	Anionic Surfactant	1.0	Data Not Available	~265 (at 0.8% w/w)	Data Not Available	Data Not Available

Note: The data presented is compiled from various studies and may not represent a direct head-to-head comparison under identical experimental conditions. Direct comparative studies are limited. 1-Tetradecanol is often used as a co-emulsifier or stabilizer rather than a primary emulsifier.[4]

Experimental Protocols

To ensure accurate and reproducible evaluation of emulsifying efficiency, standardized experimental protocols are essential. The following are detailed methodologies for key experiments.

Emulsion Preparation

• Oil Phase Preparation: Dissolve the lipophilic components in the chosen oil phase (e.g., mineral oil, soybean oil).

• Aqueous Phase Preparation: Dissolve the hydrophilic components and the emulsifier (1-Tetradecanol, Tween 80, or SLS) in deionized water.

• Heating: Heat both the oil and aqueous phases separately to a temperature of 70-80°C. This is particularly important when using solid emulsifiers like 1-Tetradecanol to ensure complete melting and dissolution.

• Homogenization: Gradually add the oil phase to the aqueous phase while continuously stirring with a high-shear homogenizer (e.g., Ultra-Turrax) at a specified speed (e.g., 5000 rpm) for a defined period (e.g., 10 minutes).

• Cooling: Allow the emulsion to cool to room temperature while stirring gently.

Emulsion Stability Assessment (Creaming Index)

• Sample Preparation: Transfer a known volume (e.g., 10 mL) of the freshly prepared emulsion into a graduated cylinder or a specialized stability analysis tube.

• Storage: Store the samples under controlled conditions (e.g., room temperature, 25°C) and protect from light.

• Measurement: At regular time intervals (e.g., 0, 24, 48, 72 hours, 1 week), measure the height of the serum (lower, transparent) layer and the total height of the emulsion.

• Calculation: Calculate the Creaming Index (CI) using the following formula: CI (%) = (Height of Serum Layer / Total Height of Emulsion) x 100

Droplet Size and Zeta Potential Analysis

• Instrumentation: Utilize a dynamic light scattering (DLS) instrument equipped with a zeta potential analyzer (e.g., Malvern Zetasizer).

• Sample Preparation: Dilute the emulsion with deionized water to an appropriate concentration to avoid multiple scattering effects, as recommended by the instrument manufacturer.

• Measurement: Equilibrate the sample to the desired temperature (e.g., 25°C) and perform the measurements. For droplet size, the instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the droplets. For zeta potential, an electric field is applied, and the velocity of the charged droplets is measured.

• Data Analysis: The instrument's software calculates the average droplet size (Z-average), polydispersity index (PDI), and the zeta potential.

Surface Tension Measurement

• Instrumentation: Employ a tensiometer, which can operate based on various principles such as the Du Noüy ring method, Wilhelmy plate method, or pendant drop method.

• Sample Preparation: Prepare aqueous solutions of the emulsifiers at various concentrations.

• Measurement:

  • Du Noüy Ring/Wilhelmy Plate: A platinum ring or plate is brought into contact with the liquid surface and then pulled away. The force required to detach the ring or plate is measured and is proportional to the surface tension.

  • Pendant Drop: A drop of the liquid is suspended from a needle, and its shape is captured by a camera. The surface tension is calculated by analyzing the drop's profile based on the Young-Laplace equation.

• Data Analysis: The instrument provides the surface tension value in mN/m.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for evaluating the efficiency of an emulsifier.

Caption: Workflow for evaluating emulsifier efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Impact of Surfactant Structures and High-Speed Mixing Dynamics in Achieving Nano-Sized Emulsions with Simple High-Speed Homogenization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]

A Comparative Guide to Purity Determination of 1-Tetradecanol: DSC vs. Alternative Methods

For researchers, scientists, and drug development professionals, the accurate determination of purity for raw materials like 1-Tetradecanol is a critical aspect of quality control and formulation development. This guide provides a comprehensive comparison of Differential Scanning Calorimetry (DSC) with established analytical techniques—Gas Chromatography (GC) and Titrimetry—for the purity assessment of 1-Tetradecanol. The information presented is supported by experimental data and detailed methodologies to assist in selecting the most appropriate method for your specific needs.

Executive Summary

Differential Scanning Calorimetry offers a rapid and absolute method for determining the purity of highly crystalline compounds like 1-Tetradecanol. The technique is based on the principle of melting point depression, where impurities broaden the melting range of a substance. This guide presents a validation of the DSC method and compares its performance against the more traditional methods of Gas Chromatography (GC) and Titrimetry. While DSC provides a holistic purity value, chromatographic techniques excel in identifying and quantifying individual impurities. Titrimetry, though less common for this specific application, can serve as a cost-effective assay for overall functional group content.

Data Presentation: Quantitative Purity Analysis

The following table summarizes the purity of 1-Tetradecanol as determined by DSC and GC, based on data from certificates of analysis and relevant studies.

Analytical Method	Purity (%)	Reference
Differential Scanning Calorimetry (DSC)	99.85 (typical)	[1]
Gas Chromatography (GC) - Lot A	99.0	[2]
Gas Chromatography (GC) - Lot B	98.0	[3]
Gas Chromatography (GC) - High Purity Grade	>98.0	[4]

Note: The DSC purity value is a typical representation for a high-purity sample, as specific comparative data for the same lot of 1-Tetradecanol was not publicly available. The GC values are taken from commercially available 1-Tetradecanol certificates of analysis. It is generally accepted that for organic compounds with purity greater than 98%, the results from DSC are comparable to those obtained by chromatographic methods.[5][6]

Experimental Protocols

Purity Determination by Differential Scanning Calorimetry (DSC)

This protocol is based on the ASTM E928 standard test method for purity determination by differential scanning calorimetry.

Principle: The presence of impurities in a crystalline substance lowers its melting point and broadens the melting range. The Van't Hoff equation relates the mole fraction of impurities to the melting point depression.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 1-3 mg of 1-Tetradecanol into a clean, hermetically sealed aluminum pan.

• Instrument Setup:

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

  • Equilibrate the instrument at a temperature at least 20°C below the expected melting point of 1-Tetradecanol (approximately 38°C).

• Thermal Program:

  • Heat the sample at a slow, constant rate, typically between 0.5 and 2.0 °C/min. A slower heating rate provides better resolution.

  • Continue heating until the entire sample has melted, as indicated by the return of the thermal curve to the baseline.

• Data Analysis:

  • Integrate the area of the melting endotherm to determine the heat of fusion (ΔHfus).

  • Determine the melting point (Tm) at the peak of the endotherm.

  • Calculate the purity using the instrument's software, which applies the Van't Hoff equation to the shape of the melting peak.

Purity Determination by Gas Chromatography (GC)

This protocol outlines a general method for the purity analysis of 1-Tetradecanol by GC with Flame Ionization Detection (FID).

Principle: The components of a volatile sample are separated based on their differential partitioning between a stationary phase in a column and a mobile gas phase. The FID detects organic compounds as they elute from the column, and the peak area is proportional to the concentration of each component.

Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Procedure:

• Standard and Sample Preparation:

  • Prepare a standard solution of 1-Tetradecanol of known high purity in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a sample solution of the 1-Tetradecanol to be tested at the same concentration as the standard.

• Instrumental Conditions (Typical):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5) is suitable for separating fatty alcohols.

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp at 10°C/min to 250°C.

    • Hold at 250°C for 5 minutes.

• Analysis:

  • Inject equal volumes of the standard and sample solutions into the GC.

  • Record the chromatograms.

• Data Analysis:

  • Identify the peak corresponding to 1-Tetradecanol based on the retention time of the standard.

  • Calculate the purity of the sample by area normalization, where the area of the 1-Tetradecanol peak is expressed as a percentage of the total area of all peaks in the chromatogram.

Purity Determination by Titrimetry (Hydroxyl Value)

While not a direct measure of purity in the same way as DSC or GC, the hydroxyl value titration can be used to assay the 1-Tetradecanol content based on its functional group.

Principle: The hydroxyl groups of the fatty alcohol are acetylated using a known excess of acetic anhydride in pyridine. The unreacted acetic anhydride is then hydrolyzed to acetic acid, which is titrated with a standardized solution of sodium hydroxide. The hydroxyl value is calculated from the amount of alkali required to neutralize the acetic acid.

Instrumentation: Standard laboratory glassware for titration (buret, flasks, etc.).

Procedure:

• Sample Preparation: Accurately weigh a specified amount of 1-Tetradecanol into a flask.

• Acetylation: Add a precise volume of acetylating reagent (acetic anhydride in pyridine) to the flask.

• Reaction: Heat the flask on a steam bath for a specified time to ensure complete acetylation.

• Hydrolysis: Add water to hydrolyze the excess acetic anhydride.

• Titration: Titrate the resulting solution with a standardized sodium hydroxide solution to a phenolphthalein endpoint.

• Blank Determination: Perform a blank titration without the 1-Tetradecanol sample.

• Calculation: The hydroxyl value, and subsequently the purity, is calculated based on the difference in the volume of titrant consumed by the blank and the sample.

Mandatory Visualizations

Caption: Workflow for DSC Purity Determination of 1-Tetradecanol.

Caption: Comparison of DSC, GC, and Titrimetry for Purity Analysis.

Conclusion

The validation of a DSC method for the purity determination of 1-Tetradecanol demonstrates its utility as a rapid and reliable technique for assessing the purity of highly crystalline substances. It serves as an excellent tool for quality control and can be considered an absolute method.

For a comprehensive understanding of the impurity profile, Gas Chromatography is the preferred alternative. It provides detailed information on the identity and quantity of individual impurities, which is crucial for drug development and formulation.

Titrimetry, while less specific, offers a cost-effective means of assaying the functional group content of 1-Tetradecanol.

The choice of method will ultimately depend on the specific requirements of the analysis, including the desired level of detail, sample throughput, and available instrumentation. For routine quality control of a known high-purity material, DSC is a highly efficient method. For in-depth impurity profiling and method validation, GC is indispensable.

References

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 2. thermofisher.com [thermofisher.com]
• 3. thermofisher.com [thermofisher.com]
• 4. glpbio.com [glpbio.com]
• 5. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Tetradecanol

Essential Safety and Handling Guide for 1-Tetradecanol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling 1-Tetradecanol (also known as Myristyl Alcohol), including personal protective equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)

When handling 1-Tetradecanol, a thorough risk assessment should be conducted to determine the necessary PPE. The following table summarizes the recommended protective equipment.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Safety goggles with side-shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[1]
Skin	Impervious and fire/flame resistant clothing, Protective gloves	Wear a laboratory coat and close-toed footwear at a minimum.[2] Gloves must be inspected prior to use and should satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[1]
Respiratory	Full-face respirator	Recommended if exposure limits are exceeded, or if irritation or other symptoms are experienced.[1] Use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to 1-Tetradecanol.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration and seek immediate medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water.[1][4] Seek medical attention if irritation persists.
Eye Contact	Rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[2] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-Tetradecanol and ensure a safe laboratory environment.

Aspect	Procedure
Handling	Handle in a well-ventilated area.[1] Avoid the formation of dust and aerosols.[1] Use non-sparking tools and prevent fire caused by electrostatic discharge.[1] Avoid contact with skin and eyes.[1]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.[5]

Spill and Disposal Plan

In case of a spill and for routine disposal, follow these guidelines to minimize environmental impact and ensure safety. 1-Tetradecanol is very toxic to aquatic life with long-lasting effects.[5][6]

Procedure	Details
Spill Cleanup	For minor spills, remove all ignition sources, clean up immediately using dry procedures to avoid generating dust, and place in a suitable, labeled container for disposal.[4] For major spills, advise personnel in the area and alert emergency responders.[4]
Disposal	Dispose of contents and container in accordance with all local, regional, national, and international regulations.[4][7] Do not allow the substance to enter drains or watercourses.[6]

Visualizing Safety Protocols

To further clarify the procedural flow and logical relationships of safety measures, the following diagrams are provided.

References

• 1. echemi.com [echemi.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. chemos.de [chemos.de]
• 7. 1-Tetradecanol|112-72-1|MSDS [dcchemicals.com]